24-Methylenecycloartanone

Core Science & Biosynthesis

What is the chemical structure of 24-Methylenecycloartanone?

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of 24-Methylenecycloartanone, a significant triterpenoid found in various plant species. This document includes its structural details, physicochemical properties, an experimental protocol for its isolation, and a summary of crystallographic data.

Chemical Structure and Identification

24-Methylenecycloartanone is a tetracyclic triterpenoid characterized by a cycloartane skeleton. Its structure consists of three six-membered rings, one five-membered ring, and a distinctive cyclopropane ring.

• IUPAC Name: (1S,3R,8R,11S,12S,15R,16R)-7,7,12,16-tetramethyl-15-[(2R)-6-methyl-5-methylideneheptan-2-yl]pentacyclo[9.7.0.0¹,³.0³,⁸.0¹²,¹⁶]octadecan-6-one[1]

• Chemical Formula: C₃₁H₅₀O[1]

• SMILES String: C--INVALID-LINK--[C@H]1CC[C@@]2([C@@]1(CC[C@]34[C@H]2CC[C@@H]5[C@]3(C4)CCC(=O)C5(C)C)C)C[1]

• CAS Number: 1449-08-7[1][2]

The molecule's rings (A, B, and C) adopt chair conformations, while the D ring has an envelope conformation.

Caption: Chemical structure of 24-Methylenecycloartanone.

Physicochemical Properties

A summary of the key physicochemical properties of 24-Methylenecycloartanone is provided in the table below.

Property	Value	Reference
Molecular Weight	438.73 g/mol	[2]
Exact Mass	438.386166214 Da	[1]
Physical Description	Powder	[3]
Melting Point	111-112 °C	[2]
Boiling Point (Predicted)	510.4 ± 19.0 °C at 760 mmHg	[2][4]
Density (Predicted)	1.00 ± 0.1 g/cm³	[2][4]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	[3]

Experimental Protocols

An established protocol for the isolation of 24-Methylenecycloartanone from the whole plant of Ainsliaea henryi is as follows:

• Extraction: The dried and powdered plant material (5 kg) is subjected to reflux with 95% ethanol (50 L) for 1 hour. This process is repeated three times.

• Solvent Removal: The ethanol is removed from the combined extracts under reduced pressure.

• Partitioning: The resulting extract is suspended in water and successively partitioned with petroleum ether, chloroform, ethyl acetate, and n-butanol.

• Chromatography: The petroleum ether soluble fraction (100 g) is subjected to silica gel column chromatography.

• Elution: A gradient elution is performed using a petroleum ether/acetone solvent system, starting from a ratio of 30:1 and gradually increasing to 10:1 (v/v).

• Purification: 24-Methylenecycloartanone is obtained from the fraction eluted with petroleum ether/acetone at a 20:1 ratio.

The chemical structure of 24-Methylenecycloartanone has been elucidated and confirmed using a combination of modern spectroscopic techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, and 2D-NMR experiments are pivotal for determining the connectivity of protons and carbons, as well as the stereochemistry of the molecule.

• Mass Spectrometry (MS): This technique is used to determine the molecular weight and fragmentation pattern, which aids in confirming the molecular formula and structural features.

• X-ray Crystallography: Single-crystal X-ray diffraction analysis provides the precise three-dimensional arrangement of atoms in the crystalline state, confirming the overall structure and stereochemistry.

Quantitative Data

The following table summarizes the crystallographic data for 24-Methylenecycloartanone.

Parameter	Value
Empirical formula	C₃₁H₅₀O
Formula weight	438.71
Crystal system	Monoclinic
Space group	P2₁
a (Å)	9.918 (5)
b (Å)	10.212 (6)
c (Å)	14.077 (7)
β (°)	108.542 (6)
Volume (ų)	1351.7 (12)
Z	2

Logical Relationships of 24-Methylenecycloartanone

As a complex natural product, the study of 24-Methylenecycloartanone involves several interconnected concepts. The following diagram illustrates these relationships.

References

• 1. 24-Methylenecycloartanone | C31H50O | CID 14635659 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 24-Methylenecycloartan-3-one | 1449-08-7 [amp.chemicalbook.com]
• 3. 24-Methylenecycloartanone | CAS:1449-08-7 | Manufacturer ChemFaces [chemfaces.com]
• 4. 24-Methylenecycloartanone | CAS#:1449-08-7 | Chemsrc [chemsrc.com]

Natural Sources of 24-Methylenecycloartanone: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural sources of 24-Methylenecycloartanone, a cycloartane-type triterpenoid with potential pharmacological applications. The document details its primary plant origins, presents available quantitative data, outlines experimental protocols for its isolation and analysis, and explores its potential biological activities and associated signaling pathways.

Primary Natural Sources

24-Methylenecycloartanone has been identified and isolated from several plant species. The primary and most frequently cited sources are detailed below.

Table 1: Principal Natural Sources of 24-Methylenecycloartanone

Plant Species	Family	Plant Part(s)	Reference(s)
Polygonum bistorta L.	Polygonaceae	Rhizomes	[1][2]
Larix kaempferi (Lamb.) Carrière	Pinaceae	Leaves, Bark	[3]
Euphorbia retusa Forssk.	Euphorbiaceae	Not specified

While Polygonum bistorta and Larix kaempferi are well-documented sources, the presence of 24-Methylenecycloartanone in Euphorbia retusa is also noted in chemical databases. The rhizomes of Polygonum bistorta are a particularly rich source of various cycloartane-type triterpenoids, including 24-Methylenecycloartanone.[1] Similarly, both the leaves and bark of Larix kaempferi have been shown to contain this compound.[3]

Quantitative Data

Quantitative analysis of 24-Methylenecycloartanone in its natural sources is not extensively reported in the available literature. Most studies focus on the isolation and structural elucidation of the compound rather than its quantification within the plant matrix. However, related research on other triterpenoids in these plants suggests that the concentration can vary based on geographical location, season of harvest, and the specific extraction and analytical methods employed. Further quantitative studies are warranted to establish the precise content of 24-Methylenecycloartanone in these and other potential plant sources.

Experimental Protocols

The following sections outline generalized experimental methodologies for the extraction, isolation, and quantification of 24-Methylenecycloartanone from plant materials, based on established techniques for triterpenoid analysis.

Extraction and Isolation Workflow

A general workflow for the extraction and isolation of 24-Methylenecycloartanone is depicted below. This process typically involves solvent extraction followed by chromatographic separation.

Figure 1: General workflow for the extraction, isolation, and analysis of 24-Methylenecycloartanone.

Methodology Details:

• Plant Material Preparation: The plant material (e.g., rhizomes of P. bistorta) is air-dried, powdered, and stored in a desiccator.

• Extraction: The powdered material is subjected to sequential extraction with solvents of increasing polarity, such as hexane, chloroform, and methanol. This can be performed using maceration or Soxhlet extraction.

• Fractionation: The crude extract is then subjected to column chromatography over silica gel or Sephadex LH-20. Elution is carried out with a gradient of solvents (e.g., hexane-ethyl acetate) to separate the components based on polarity.

• Isolation: Fractions containing the target compound, as identified by thin-layer chromatography (TLC), are pooled and further purified using preparative high-performance liquid chromatography (HPLC).

• Structural Elucidation: The structure of the isolated compound is confirmed using spectroscopic methods, including 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[1]

Quantification by HPLC-MS/MS

For the quantitative analysis of 24-Methylenecycloartanone in plant extracts, a validated High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method is recommended for its high sensitivity and selectivity.

Table 2: General Parameters for HPLC-MS/MS Quantification

Parameter	Description
Chromatographic System	HPLC or UHPLC system
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase	Gradient elution with acetonitrile and water (both with 0.1% formic acid)
Flow Rate	0.2 - 0.4 mL/min
Column Temperature	30 - 40 °C
Injection Volume	1 - 5 µL
Mass Spectrometer	Triple quadrupole or Orbitrap mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), positive mode
Detection Mode	Multiple Reaction Monitoring (MRM) for triple quadrupole
MRM Transitions	Precursor ion (e.g., [M+H]⁺) to specific product ions

Protocol Outline:

• Standard Preparation: Prepare a stock solution of purified 24-Methylenecycloartanone of known concentration. A series of working standard solutions are prepared by serial dilution for the calibration curve.

• Sample Preparation: The plant extract is dissolved in a suitable solvent (e.g., methanol), filtered through a 0.22 µm syringe filter, and diluted to fall within the calibration range.

• LC-MS/MS Analysis: Inject the prepared standards and samples into the HPLC-MS/MS system.

• Data Analysis: Construct a calibration curve by plotting the peak area against the concentration of the standards. The concentration of 24-Methylenecycloartanone in the samples is determined by interpolating their peak areas from the calibration curve.

Biological Activity and Signaling Pathways

While specific studies on the signaling pathways of 24-Methylenecycloartanone are limited, research on other cycloartane triterpenoids suggests potential anti-cancer properties. These compounds have been shown to induce apoptosis in cancer cells through the modulation of key signaling pathways.

Pro-Apoptotic Effects in Cancer Cells

Cycloartane triterpenoids have been reported to inhibit the proliferation of various cancer cell lines.[4] The proposed mechanism often involves the induction of apoptosis (programmed cell death). This is a critical area of research for the development of novel anti-cancer agents.

The diagram below illustrates a potential signaling pathway through which cycloartane triterpenoids may exert their pro-apoptotic effects, based on studies of related compounds.[4][5]

References

• 1. Cycloartane type triterpenoids from the rhizomes of Polygonum bistorta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Tetracyclic triterpenes and other constituents from the leaves and bark of Larix kaempferi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel cycloartane triterpenoid from Cimicifuga foetida (Sheng ma) induces mitochondrial apoptosis via inhibiting Raf/MEK/ERK pathway and Akt phosphorylation in human breast carcinoma MCF-7 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cycloartane triterpenoid (23R, 24E)-23-acetoxymangiferonic acid inhibited proliferation and migration in B16-F10 melanoma via MITF downregulation caused by inhibition of both β-catenin and c-Raf-MEK1-ERK signaling axis - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biosynthesis of 24-Methylenecycloartanone: A Technical Guide for Researchers

An In-depth Exploration of a Key Intermediate in Plant Sterol Metabolism

For Immediate Release

This technical guide provides a comprehensive overview of the biosynthesis of 24-methylenecycloartanone, a crucial intermediate in the intricate web of phytosterol production in plants. This document is intended for researchers, scientists, and drug development professionals engaged in the study of plant biochemistry, steroid metabolism, and the discovery of novel therapeutic agents.

Introduction: The Central Role of 24-Methylenecycloartanone

Phytosterols are a diverse group of steroid molecules, analogous to cholesterol in animals, that are essential components of plant cell membranes, influencing their fluidity, permeability, and the function of embedded proteins. The biosynthesis of these vital compounds is a complex, multi-step process. 24-Methylenecycloartanone emerges as a key branch-point intermediate, representing the first committed step towards the production of the most abundant phytosterols, such as campesterol and sitosterol. Its formation involves the crucial introduction of a methyl group at the C-24 position of the sterol side chain, a defining characteristic of many plant sterols. Understanding the enzymatic machinery and regulatory mechanisms governing the synthesis of 24-methylenecycloartanone is paramount for manipulating phytosterol composition in plants for nutritional enhancement and for identifying novel enzymatic targets for agrochemical and pharmaceutical development.

The Biosynthetic Pathway: From Cycloartenol to Major Phytosterols

The journey to 24-methylenecycloartanone begins with cycloartenol, the first cyclic precursor in plant sterol biosynthesis. The pathway then proceeds through a series of enzymatic reactions, with 24-methylenecycloartanone serving as a central hub for further diversification.

Formation of 24-Methylenecycloartanone

The conversion of cycloartenol to 24-methylene cycloartenol is the cornerstone of this pathway. This reaction is catalyzed by the enzyme S-adenosyl-L-methionine:cycloartenol-C-24-methyltransferase (SMT1) . SMT1 facilitates the transfer of a methyl group from the donor molecule S-adenosyl-L-methionine (SAM) to the C-24 position of cycloartenol.

Downstream Conversions

Following its synthesis, 24-methylene cycloartenol is further metabolized by a series of enzymes to produce a variety of phytosterols. Key downstream enzymes include:

• Sterol 4α-methyl oxidase (SMO1): This enzyme is responsible for the oxidative demethylation at the C-4 position of the sterol nucleus. In plants, there are two distinct families of SMOs. SMO1 acts on 4,4-dimethylsterols like 24-methylenecycloartanol (the alcohol form of 24-methylenecycloartanone)[1][2][3][4][5][6][7].

• Cycloeucalenol Cycloisomerase (CPI): This enzyme catalyzes the opening of the cyclopropane ring of cycloeucalenol, a downstream product of 24-methylenecycloartanone metabolism, to form obtusifoliol[8][9][10]. This is a critical step in the transition from cyclopropylsterols to the more common tetracyclic sterols.

The subsequent enzymatic modifications, including further demethylations, isomerizations, and reductions, lead to the synthesis of major phytosterols like campesterol and sitosterol.

Quantitative Data Summary

The following table summarizes the available quantitative data for the key enzymes involved in the biosynthesis of and subsequent reactions involving 24-methylenecycloartanone.

Enzyme	EC Number	Plant Source	Substrate	Apparent Km (µM)	Apparent Vmax (pmol min-1 mg-1 protein)	kcat (min-1)	Ki (µM)	Inhibitor
SMT1	2.1.1.41	Arabidopsis thaliana (expressed in E. coli)	Cycloartenol	42[1][8]	5.2[1][8]	-	-	-
SMT1	2.1.1.41	Glycine max	Cycloartenol	-	-	0.6[11]	32[11]	24-Fluorocycloartenol (Competitive)[11]
SMO1	1.14.18.10	Zea mays	24-Methylenecycloartanol	-	-	-	-	-
CPI	5.5.1.9	Zea mays	Cycloeucalenol	-	-	-	-	7-Oxo-24ξ(28)-dihydrocycloeucalenol[9]

Data for SMO1 and CPI are limited in the public domain, highlighting a need for further research to fully characterize these enzymes kinetically.

Experimental Protocols

This section provides detailed methodologies for key experiments related to the study of the 24-methylenecycloartanone biosynthesis pathway.

Extraction and Quantification of Phytosterols from Plant Material

This protocol outlines a general procedure for the extraction and analysis of phytosterols, including 24-methylenecycloartanone, from plant tissues.

Materials:

• Plant tissue (e.g., leaves, seeds)

• Liquid nitrogen

• Mortar and pestle

• Chloroform:Methanol mixture (2:1, v/v)

• 0.9% NaCl solution

• Anhydrous sodium sulfate

• Rotary evaporator

• Saponification reagent (e.g., 1 M KOH in 90% ethanol)

• Hexane

• Derivatization agent (e.g., BSTFA with 1% TMCS)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Sample Preparation: Freeze the plant tissue in liquid nitrogen and grind to a fine powder using a mortar and pestle.

• Lipid Extraction: Transfer the powdered tissue to a glass tube and add the chloroform:methanol mixture. Vortex thoroughly and incubate at room temperature with occasional shaking.

• Phase Separation: Add 0.9% NaCl solution, vortex, and centrifuge to separate the phases.

• Collection of Organic Phase: Carefully collect the lower organic phase containing the lipids.

• Drying: Dry the organic phase over anhydrous sodium sulfate.

• Solvent Evaporation: Evaporate the solvent to dryness under a stream of nitrogen or using a rotary evaporator.

• Saponification: Resuspend the lipid extract in the saponification reagent and heat to hydrolyze any esterified sterols.

• Extraction of Unsaponifiables: After cooling, add water and extract the unsaponifiable fraction (containing free sterols) with hexane. Repeat the hexane extraction multiple times.

• Drying and Derivatization: Pool the hexane extracts, wash with water, dry over anhydrous sodium sulfate, and evaporate to dryness. For GC-MS analysis, derivatize the sterols by adding the derivatization agent and heating.

• GC-MS Analysis: Inject the derivatized sample into the GC-MS system. Use a suitable capillary column (e.g., HP-5MS) and a temperature program that allows for the separation of different sterol isomers. Monitor characteristic ions for the identification and quantification of 24-methylenecycloartanone and other phytosterols[12][13][14][15][16].

Heterologous Expression and Purification of SMT1

This protocol describes a general workflow for the production of recombinant SMT1 in E. coli for subsequent characterization.

Materials:

• E. coli expression strain (e.g., BL21(DE3))

• Expression vector with a suitable tag (e.g., pET vector with a His-tag)

• SMT1 cDNA

• LB medium and appropriate antibiotic

• Isopropyl β-D-1-thiogalactopyranoside (IPTG)

• Lysis buffer (e.g., Tris-HCl pH 8.0, NaCl, imidazole, lysozyme, DNase I)

• Sonicator

• Centrifuge

• Ni-NTA affinity chromatography column

• Wash buffer (lysis buffer with a lower concentration of imidazole)

• Elution buffer (lysis buffer with a high concentration of imidazole)

• Dialysis buffer

Procedure:

• Cloning: Clone the SMT1 cDNA into the expression vector.

• Transformation: Transform the expression plasmid into the E. coli expression strain[13][14].

• Culture Growth: Inoculate a starter culture and then a larger volume of LB medium with the transformed cells and grow at 37°C to an optimal optical density.

• Induction: Induce protein expression by adding IPTG and continue to grow the culture at a lower temperature (e.g., 18-25°C) overnight.

• Cell Harvest: Harvest the cells by centrifugation.

• Cell Lysis: Resuspend the cell pellet in lysis buffer and lyse the cells by sonication on ice.

• Clarification: Centrifuge the lysate to pellet cell debris.

• Affinity Chromatography: Load the clarified lysate onto a pre-equilibrated Ni-NTA column.

• Washing: Wash the column with wash buffer to remove non-specifically bound proteins.

• Elution: Elute the His-tagged SMT1 protein with elution buffer.

• Dialysis: Dialyze the purified protein against a suitable storage buffer to remove imidazole and for buffer exchange.

• Purity Analysis: Analyze the purity of the protein by SDS-PAGE.

SMT1 Enzyme Assay

This protocol outlines a method to measure the activity of SMT1 using a radiolabeled substrate.

Materials:

• Purified recombinant SMT1 or microsomal fraction from plant tissue

• Assay buffer (e.g., potassium phosphate buffer, pH 7.5)

• Cycloartenol (substrate)

• S-adenosyl-L-[methyl-14C]methionine ([14C]SAM) (radiolabeled co-substrate)

• Detergent (e.g., Triton X-100)

• Stopping solution (e.g., ethanolic KOH)

• Hexane

• Scintillation cocktail

• Scintillation counter

Procedure:

• Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture containing assay buffer, detergent, cycloartenol, and the enzyme preparation.

• Initiation: Start the reaction by adding [14C]SAM.

• Incubation: Incubate the reaction at the optimal temperature for a defined period.

• Termination: Stop the reaction by adding the stopping solution.

• Extraction: Add water and extract the radiolabeled product (24-methylene cycloartenol) with hexane.

• Quantification: Transfer a portion of the hexane phase to a scintillation vial, add scintillation cocktail, and measure the radioactivity using a scintillation counter[17][18][19][20][21].

• Calculation: Calculate the enzyme activity based on the amount of incorporated radioactivity, the specific activity of [14C]SAM, and the amount of protein used.

Visualizing the Pathway and Workflows

To aid in the understanding of the complex relationships within the 24-methylenecycloartanone biosynthesis pathway and the experimental procedures, the following diagrams have been generated using Graphviz (DOT language).

Biosynthesis pathway of 24-Methylenecycloartanone.

References

• 1. researchgate.net [researchgate.net]
• 2. Plant sterol biosynthesis: identification of two distinct families of sterol 4alpha-methyl oxidases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Biosynthesis and the Roles of Plant Sterols in Development and Stress Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Plant plasma membrane protein extraction and solubilization for proteomic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cycloeucalenol cycloisomerase - Wikipedia [en.wikipedia.org]
• 10. ENZYME - 5.5.1.9 cycloeucalenol cycloisomerase [enzyme.expasy.org]
• 11. researchgate.net [researchgate.net]
• 12. edepot.wur.nl [edepot.wur.nl]
• 13. agrisera.com [agrisera.com]
• 14. ucl.ac.uk [ucl.ac.uk]
• 15. Graphviz [graphviz.org]
• 16. researchgate.net [researchgate.net]
• 17. Radical SAM-Mediated Methylation of Ribosomal RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 18. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Purification protocol of enzymatically synthesized S-adenosyl-L-methionine (SAM) for high-quality solution state infrared spectroscopy applications | Poster Board #3620 - American Chemical Society [acs.digitellinc.com]

Physical and chemical properties of 24-Methylenecycloartanone.

For Researchers, Scientists, and Drug Development Professionals

Abstract

24-Methylenecycloartanone is a naturally occurring tetracyclic triterpenoid ketone. This document provides a detailed overview of its physical, chemical, and limitedly reported biological properties. It includes a summary of its known physicochemical characteristics, a detailed experimental protocol for its isolation and purification, and an analysis of its spectral data. This guide is intended to serve as a foundational resource for researchers interested in the potential therapeutic applications of this compound.

Physicochemical Properties

24-Methylenecycloartanone, with the empirical formula C31H50O, is a solid compound at room temperature.[1] Its molecular structure is characterized by a cycloartane skeleton with a ketone group at the C-3 position and a methylene group at the C-24 position.

Table 1: Physical and Chemical Properties of 24-Methylenecycloartanone

Property	Value	Reference
Molecular Formula	C31H50O	[2][3]
Molecular Weight	438.73 g/mol	[2][3]
CAS Number	1449-08-7	[2]
Appearance	Solid	[1]
Density	1.0 g/cm³	[3]
Boiling Point	510.4 °C at 760 mmHg	[3]
Flash Point	212.1 °C	[3]
Solubility	Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	[4]

Crystal Structure

Single crystal X-ray diffraction analysis has revealed that 24-Methylenecycloartanone crystallizes in a monoclinic system. The molecule consists of three six-membered rings and one five-membered ring, adopting chair and envelope conformations, respectively.[5]

Table 2: Crystal Data for 24-Methylenecycloartanone

Parameter	Value	Reference
Crystal System	Monoclinic	[5]
Space Group	P21	[5]
a	9.918(5) Å	[5]
b	10.212(6) Å	[5]
c	14.077(7) Å	[5]
β	108.542(6)°	[5]
Volume	1351.7(12) ų	[5]
Z	2	[5]

Experimental Protocols

Isolation and Purification of 24-Methylenecycloartanone from Ainsliaea henryi

The following protocol details the extraction and chromatographic separation of 24-Methylenecycloartanone from the whole plant of Ainsliaea henryi.[5]

Workflow for Isolation of 24-Methylenecycloartanone

Figure 1: Workflow for the isolation of 24-Methylenecycloartanone.

Methodology:

• Extraction: The dried and powdered whole plant material of Ainsliaea henryi (5 kg) is refluxed with 95% ethanol (50 L) for 1 hour. This process is repeated three times to ensure exhaustive extraction.[5]

• Concentration: The ethanol is removed from the combined extracts under reduced pressure to yield a concentrated crude extract.[5]

• Solvent Partitioning: The resulting extract is suspended in water and then partitioned with petroleum ether. The petroleum ether soluble fraction is collected.[5]

• Column Chromatography: The petroleum ether fraction (100 g) is subjected to silica gel column chromatography.[5]

• Gradient Elution: The column is eluted with a gradient of petroleum ether and acetone, starting from a ratio of 30:1 and gradually increasing the polarity to 10:1.[5]

• Fraction Collection: 24-Methylenecycloartanone is obtained from the fraction that elutes with a petroleum ether/acetone ratio of 20:1.[5]

• Crystallization: Single crystals suitable for X-ray diffraction can be obtained by slow evaporation of an acetone solution of the purified compound at room temperature over two weeks.[5]

Spectral Data

The structure of 24-Methylenecycloartanone has been elucidated using a combination of 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[4][5]

NMR Spectroscopy

Mass Spectrometry

The exact mass of 24-Methylenecycloartanone has been determined by high-resolution mass spectrometry.

Table 3: Mass Spectrometry Data for 24-Methylenecycloartanone

Parameter	Value	Reference
Exact Mass	438.386 g/mol	[3]
Monoisotopic Mass	438.386166214 Da	[2]

A detailed mass spectrum with fragmentation analysis is not currently available. However, the fragmentation pattern would be expected to show characteristic losses of alkyl chains and functional groups from the triterpenoid skeleton.

Biological Activity and Signaling Pathways

Currently, there is a significant lack of specific data on the biological activities and the effects of 24-Methylenecycloartanone on signaling pathways. While the broader class of cycloartane triterpenoids has been reported to possess various medicinal properties, including anti-inflammatory, antiviral, and antitumor activities, specific studies on 24-Methylenecycloartanone are limited.

Some related compounds have shown cytotoxic effects on cancer cell lines. For instance, 24-methylenecycloartanyl ferulate, a related compound, has demonstrated cytotoxicity against A549 non-small cell lung cancer cells.[6] Another cycloartane, cycloart-24-ene-26-ol-3-one, has been shown to induce apoptosis in colon cancer cell lines.

Further research is required to elucidate the specific biological activities of 24-Methylenecycloartanone and to identify any signaling pathways it may modulate. The structural similarity to other bioactive cycloartanes suggests that it may be a candidate for investigation in anticancer and anti-inflammatory research.

Logical Relationship for Investigating Biological Activity

Figure 2: A logical workflow for the investigation of the biological activity of 24-Methylenecycloartanone.

Conclusion and Future Directions

24-Methylenecycloartanone is a well-characterized natural product in terms of its physicochemical properties and structure. However, a significant gap exists in the understanding of its biological activities. The information available on related cycloartane-type triterpenoids suggests that this compound may possess therapeutic potential, particularly in the areas of oncology and inflammation.

Future research should focus on:

• Comprehensive Spectral Analysis: Publication of detailed ¹H and ¹³C NMR spectra with full assignments, as well as a comprehensive mass spectrum with fragmentation analysis.

• Systematic Biological Screening: In-depth in vitro and in vivo studies to evaluate its anti-inflammatory, anticancer, and antiviral properties.

• Mechanism of Action Studies: Elucidation of the molecular targets and signaling pathways modulated by 24-Methylenecycloartanone to understand its mode of action.

This technical guide provides a starting point for researchers to build upon and further explore the potential of 24-Methylenecycloartanone as a lead compound in drug discovery and development.

References

• 1. 24-Methylenecycloartanone | C31H50O | CID 14635659 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 24-Methylenecycloartanone | CAS#:1449-08-7 | Chemsrc [chemsrc.com]
• 3. 24-Methylenecycloartanone | CAS:1449-08-7 | Manufacturer ChemFaces [chemfaces.com]
• 4. 24-Methyl­enecyclo­artanone - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cytotoxic effects of 24-methylenecyloartanyl ferulate on A549 non-small cell lung cancer cells through MYBBP1A up-regulation and AKT and Aurora B kinase inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cycloart-24-ene-26-ol-3-one, a New Cycloartane Isolated from Leaves of Aglaia exima Triggers Tumour Necrosis Factor-Receptor 1-Mediated Caspase-Dependent Apoptosis in Colon Cancer Cell Line - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 24-Methylenecycloartanone: Discovery, Properties, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 24-Methylenecycloartanone, a naturally occurring cycloartane-type triterpenoid. The document details its historical discovery, methods of isolation, and extensive physicochemical and spectroscopic properties. A significant focus is placed on its potential as a bioactive compound, summarizing the known anti-inflammatory and cytotoxic activities of the broader class of cycloartane triterpenoids. While specific mechanistic data for 24-Methylenecycloartanone is limited, this guide presents a representative signaling pathway associated with related compounds, offering a foundation for future research and drug development endeavors.

**1. Introduction

24-Methylenecycloartanone is a tetracyclic triterpenoid characterized by a distinctive cyclopropane ring fused to a lanostane-type skeleton. First identified in the mid-20th century, this natural product has since been isolated from a variety of plant sources. The unique structural features of cycloartane triterpenoids have garnered significant interest within the scientific community, particularly for their diverse and potent biological activities, which include anti-inflammatory, anticancer, and immunomodulatory effects.[1][2][3][4][5] This guide aims to consolidate the current knowledge on 24-Methylenecycloartanone, providing a technical resource for researchers exploring its therapeutic potential.

Discovery and History

The initial discovery of 24-Methylenecycloartanone dates back to 1958, when Ohta and Shimizu first isolated the compound from rice bran oil (Oryza sativa)[6][7]. Subsequent phytochemical investigations have identified its presence in various other plant species, including:

• Polygonum bistorta (rhizomes)[2]

• Ainsliaea henryi [5]

• Larix kaempferi [8]

• Euphorbia retusa [8]

The elucidation of its complex structure was made possible through a combination of chemical methods and advanced spectroscopic techniques, including 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[2][5]

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and chemical properties of 24-Methylenecycloartanone is fundamental for its application in research and drug development.

General Properties

Property	Value	Reference
Molecular Formula	C₃₁H₅₀O	[8]
Molecular Weight	438.7 g/mol	[8]
CAS Number	1449-08-7	[8]
Appearance	Solid

Spectroscopic Data

Crystal Structure Data:

Crystallographic data has been reported for 24-Methylenecycloartanone, providing precise information on its three-dimensional structure.[5]

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁
a	9.918(5) Å
b	10.212(6) Å
c	14.077(7) Å
β	108.542(6)°
Volume	1351.7(12) ų
Z	2

Experimental Protocols

Isolation of 24-Methylenecycloartanone from Ainsliaea henryi

The following protocol is based on the method described by Li et al. (2010)[5]:

Workflow for Isolation:

Isolation workflow for 24-Methylenecycloartanone.

Detailed Methodology:

• Extraction: The dried and powdered whole plant of Ainsliaea henryi (5 kg) is refluxed three times with 95% ethanol (50 L) for 1 hour each time.

• Concentration: The ethanol is removed under reduced pressure to yield a concentrated extract.

• Partitioning: The extract is suspended in water and successively partitioned with petroleum ether, chloroform, ethyl acetate, and n-butanol.

• Chromatography: The petroleum ether soluble fraction (100 g) is subjected to silica gel column chromatography.

• Elution and Isolation: The column is eluted with a gradient of petroleum ether/acetone, starting from a ratio of 30:1 and gradually increasing to 10:1. 24-Methylenecycloartanone is obtained from the fraction eluted with a petroleum ether/acetone ratio of 20:1.

• Crystallization: Single crystals suitable for X-ray diffraction can be obtained by slow evaporation from an acetone solution at room temperature.

Biological Activity and Potential Therapeutic Applications

While specific biological activity data for 24-Methylenecycloartanone is limited in publicly available literature, the broader class of cycloartane triterpenoids has demonstrated significant potential in several therapeutic areas.

Anticancer Activity of Cycloartane Triterpenoids

Numerous studies have highlighted the cytotoxic effects of cycloartane triterpenoids against various cancer cell lines.[1][4] For instance, certain cycloartane triterpenoids isolated from Cimicifuga yunnanensis have been shown to induce apoptosis in breast cancer cells.[1] Similarly, triterpenoids from Dysoxylum malabaricum displayed notable cytotoxicity against breast cancer cell lines, inducing cell cycle arrest.

A study on triterpenoids from Ainsliaea yunnanensis reported significant selective cytotoxicity against the human acute monocytic leukemia cell line (THP-1).[9]

Table of Cytotoxic Activity for Representative Triterpenoids from Ainsliaea yunnanensis

Compound	Cell Line	IC₅₀ (µM)
Adian-5-en-3α-ol	THP-1	1.78
Fernenol	THP-1	1.74
Fern-7-en-3β-ol	THP-1	1.75
3β-carboxylicfilic-4(23)-ene	THP-1	5.12

Data from Luo et al. (2018)[9]

Anti-inflammatory Activity of Cycloartane Triterpenoids

Cycloartane triterpenoids are also recognized for their anti-inflammatory properties.[2][7] Triterpenoids from Ainsliaea yunnanensis have demonstrated anti-inflammatory effects through the inhibition of NF-κB activity by preventing the nuclear translocation of p65.[9] This mechanism is a key target in the development of novel anti-inflammatory drugs.

Potential Signaling Pathways

Direct evidence for the signaling pathways modulated by 24-Methylenecycloartanone is not yet available. However, based on studies of structurally related cycloartane triterpenoids, a plausible mechanism of action for its potential anticancer effects can be proposed. Research on cycloartane triterpenoids from Cimicifuga yunnanensis has indicated the involvement of a p53-dependent mitochondrial signaling pathway in the induction of apoptosis in breast cancer cells.[1]

Proposed Apoptotic Pathway for Cycloartane Triterpenoids:

A representative p53-dependent apoptotic pathway.

This proposed pathway suggests that cycloartane triterpenoids may exert their anticancer effects by activating the tumor suppressor protein p53, leading to the upregulation of the pro-apoptotic protein Bax. This, in turn, disrupts the mitochondrial membrane potential, triggering the activation of executioner caspases, such as caspase-7, and ultimately leading to programmed cell death.

Chemical Synthesis

To date, a total chemical synthesis of 24-Methylenecycloartanone has not been reported in the scientific literature. The complex tetracyclic structure with a fused cyclopropane ring presents a significant synthetic challenge. Future research in synthetic organic chemistry may focus on developing novel strategies to access this intricate molecular architecture.

Conclusion and Future Directions

24-Methylenecycloartanone is a fascinating natural product with a rich history and a promising, yet largely unexplored, therapeutic potential. While the broader class of cycloartane triterpenoids has demonstrated significant anti-inflammatory and anticancer activities, further research is critically needed to elucidate the specific biological targets and mechanisms of action of 24-Methylenecycloartanone.

Future research should focus on:

• Quantitative Biological Evaluation: Determining the specific IC₅₀ values of 24-Methylenecycloartanone against a panel of cancer cell lines and in various inflammatory models.

• Mechanism of Action Studies: Identifying the direct molecular targets and signaling pathways modulated by this compound.

• Total Synthesis: Developing a synthetic route to enable the production of larger quantities for extensive preclinical and clinical studies, as well as the generation of novel analogs with improved therapeutic properties.

This in-depth technical guide serves as a foundational resource to stimulate and guide future investigations into this promising natural product.

References

• 1. Research progress of cycloartane triterpenoids and pharmacological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cycloartane type triterpenoids from the rhizomes of Polygonum bistorta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. 24-Methyl­enecyclo­artanone - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Molecular Networking-Guided Isolation of Cycloartane-type Triterpenoids from Curculigo orchioides and Their Inhibitory Effect on Nitric Oxide Production - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

24-Methylenecycloartanone: A Technical Guide to its Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

24-Methylenecycloartanone is a cycloartane-type triterpenoid found in various plant species, including Polygonum bistorta and Alisma plantago-aquatica. Triterpenoids of the cycloartane class have garnered significant interest within the scientific community due to their diverse and potent biological activities. This technical guide provides a comprehensive overview of the known and inferred biological activities of 24-Methylenecycloartanone, with a focus on its potential as a therapeutic agent. The information presented herein is a synthesis of available literature on 24-Methylenecycloartanone and closely related cycloartane triterpenoids, offering valuable insights for researchers and professionals in drug discovery and development.

Biological Activities

Current research suggests that 24-Methylenecycloartanone likely possesses a range of biological activities, primarily centered around its anti-inflammatory and anticancer properties. While direct quantitative data for this specific compound is emerging, studies on structurally similar cycloartane triterpenoids provide strong evidence for its potential efficacy.

Anti-inflammatory Activity

Cycloartane triterpenoids have demonstrated significant anti-inflammatory effects. Studies on related compounds isolated from various plants show potent inhibition of key inflammatory mediators. For instance, several cycloartane triterpenoids have been found to inhibit nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW264.7 macrophages, a key model for inflammation. The mechanism of this anti-inflammatory action is believed to be the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[1]

Table 1: Anti-inflammatory Activity of Related Cycloartane Triterpenoids

Compound Class	Assay	Cell Line	IC50 (µM)	Reference
Cycloartane Triterpenoids	Nitric Oxide (NO) Production Inhibition	RAW264.7	11.8 - 12.4	[2]

Anticancer Activity

The anticancer potential of cycloartane triterpenoids is a promising area of research. A structurally similar compound, 24-methylenecycloartanol, has shown notable cytotoxic activity against human breast cancer cells. This suggests that 24-Methylenecycloartanone may also exhibit antiproliferative and pro-apoptotic effects on various cancer cell lines. The proposed mechanism for the anticancer activity of this class of compounds involves the induction of apoptosis through the modulation of key signaling pathways.

Table 2: Anticancer Activity of a Related Cycloartane Triterpenoid

Compound	Cancer Cell Line	Activity	IC50 (µM)	Reference
24-methylenecycloartanol	MCF-7 (Human Breast Cancer)	Cytotoxicity	16.93	[3]

Antioxidant Activity

While specific quantitative data for the antioxidant activity of 24-Methylenecycloartanone is not yet extensively documented, triterpenoids, in general, are known to possess antioxidant properties. These properties are typically evaluated using assays such as the 2,2-diphenyl-1-picrylhydrazyl (DPPH) and 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical scavenging assays. The antioxidant capacity of 24-Methylenecycloartanone is an area that warrants further investigation to fully elucidate its therapeutic potential.

Experimental Protocols

This section details the methodologies for key experiments cited in the study of cycloartane triterpenoids, providing a framework for the evaluation of 24-Methylenecycloartanone.

Anti-inflammatory Activity Assay: Nitric Oxide (NO) Production in RAW264.7 Macrophages

• Cell Culture: RAW264.7 macrophages are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Treatment: Cells are seeded in 96-well plates and pre-treated with various concentrations of the test compound (e.g., 24-Methylenecycloartanone) for 1 hour.

• Stimulation: Lipopolysaccharide (LPS) at a concentration of 1 µg/mL is added to the wells to induce an inflammatory response, and the cells are incubated for 24 hours.

• NO Measurement: The concentration of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent. The absorbance at 540 nm is measured, and the nitrite concentration is determined from a standard curve.

• Data Analysis: The percentage of NO production inhibition is calculated relative to the LPS-stimulated control. The IC50 value, the concentration of the compound that inhibits 50% of NO production, is then determined.

Anticancer Activity Assay: MTT Assay for Cytotoxicity

• Cell Culture: Cancer cell lines (e.g., MCF-7) are cultured in appropriate media and conditions.

• Seeding: Cells are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Treatment: The cells are treated with various concentrations of the test compound for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution is added to each well and incubated for 4 hours to allow the formation of formazan crystals by viable cells.

• Solubilization: The formazan crystals are dissolved in a solubilizing agent, such as dimethyl sulfoxide (DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Cell viability is expressed as a percentage of the control (untreated cells). The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is calculated.

Antioxidant Activity Assays: DPPH and ABTS Radical Scavenging

• DPPH Assay:

  • A solution of DPPH in methanol is prepared.

  • The test compound at various concentrations is added to the DPPH solution.

  • The mixture is incubated in the dark at room temperature for 30 minutes.

  • The absorbance is measured at 517 nm.

  • The percentage of radical scavenging activity is calculated, and the IC50 value is determined.

• ABTS Assay:

  • The ABTS radical cation (ABTS•+) is generated by reacting ABTS solution with potassium persulfate.

  • The ABTS•+ solution is diluted to a specific absorbance at 734 nm.

  • The test compound is added to the ABTS•+ solution.

  • The absorbance is measured after a specific incubation time.

  • The percentage of inhibition is calculated, and the antioxidant activity is often expressed as Trolox equivalents.

Signaling Pathways and Mechanisms of Action

The biological activities of cycloartane triterpenoids, and by extension 24-Methylenecycloartanone, are mediated through the modulation of specific intracellular signaling pathways.

Inhibition of the NF-κB Signaling Pathway

The anti-inflammatory effects of cycloartane triterpenoids are strongly linked to the inhibition of the NF-κB pathway. In response to inflammatory stimuli like LPS, the IκB kinase (IKK) complex becomes activated, leading to the phosphorylation and subsequent degradation of the inhibitory protein IκBα. This allows the NF-κB p65/p50 heterodimer to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including inducible nitric oxide synthase (iNOS), which is responsible for NO production. Cycloartane triterpenoids are thought to interfere with this cascade, thereby suppressing the inflammatory response.

References

• 1. Cycloartane-type sapogenol derivatives inhibit NFκB activation as chemopreventive strategy for inflammation-induced prostate carcinogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Molecular Networking-Guided Isolation of Cycloartane-type Triterpenoids from Curculigo orchioides and Their Inhibitory Effect on Nitric Oxide Production - PMC [pmc.ncbi.nlm.nih.gov]
• 3. citedrive.com [citedrive.com]

The Pivotal Role of 24-Methylenecycloartanone in Plant Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

24-Methylenecycloartanone, a key intermediate in phytosterol biosynthesis, occupies a central position in plant metabolism. This technical guide provides a comprehensive overview of its biosynthesis, enzymatic regulation, and its crucial role as a precursor to essential structural and signaling molecules in plants. This document details the biosynthetic pathway leading to and from 24-methylenecycloartanone, presents key enzymatic data, and outlines experimental protocols for its analysis. The information is intended to serve as a foundational resource for researchers in plant biology, biochemistry, and natural product-based drug discovery.

Introduction

In the intricate web of plant metabolic pathways, the biosynthesis of sterols is fundamental for growth, development, and adaptation. Unlike animals and fungi, which primarily utilize the lanosterol pathway, plants predominantly synthesize sterols via the cycloartenol pathway. Within this pathway, 24-methylenecycloartanone emerges as a critical metabolic node. It is the product of the first committed step in the alkylation of the sterol side chain, a modification essential for the generation of the vast diversity of plant sterols. This guide delves into the technical aspects of 24-methylenecycloartanone's role, providing in-depth information for advanced research and development.

Biosynthesis of 24-Methylenecycloartanone

The formation of 24-methylenecycloartanone is a pivotal step that channels carbon from the central isoprenoid pathway towards the synthesis of a multitude of phytosterols and brassinosteroids.

The biosynthetic journey begins with the cyclization of 2,3-oxidosqualene to cycloartenol, the first dedicated precursor of phytosterols in plants. Cycloartenol then undergoes a series of modifications, with the introduction of a methyl group at the C-24 position being a key diversification point. This reaction is catalyzed by the enzyme S-adenosyl-L-methionine:cycloartenol-C24-methyltransferase (Sterol C-24 Methyltransferase 1 or SMT1). The product of this methylation is 24-methylenecycloartanol, which is subsequently oxidized to form 24-methylenecycloartanone.

The pathway can be visualized as follows:

Biosynthetic pathway leading to 24-Methylenecycloartanone.

Data Presentation: Enzyme Kinetics

The synthesis of 24-methylenecycloartanone is primarily regulated by the activity of Sterol C-24 Methyltransferase 1 (SMT1). Understanding the kinetic properties of this enzyme is crucial for comprehending the flux through the phytosterol pathway.

Enzyme	Substrate	Apparent Km (µM)	Apparent Vmax (pmol min-1 mg-1 protein)	Organism
SMT1	Cycloartenol	42	5.2	Arabidopsis thaliana

Note: Data obtained from in vitro assays using recombinant Arabidopsis SMT1 expressed in E. coli.

Due to its transient nature as a metabolic intermediate, quantitative data on the absolute concentration of 24-methylenecycloartanone in various plant tissues is scarce. Its levels are generally low as it is rapidly converted to downstream products.

Experimental Protocols

Extraction and Quantification of Phytosterols (including 24-Methylenecycloartanone) by GC-MS

This protocol outlines a general procedure for the analysis of phytosterols from plant tissues.

Workflow Diagram:

General workflow for phytosterol analysis by GC-MS.

Methodology:

• Sample Preparation:

  • Freeze-dry plant tissue (e.g., leaves, roots, seeds) to a constant weight.

  • Grind the dried tissue to a fine powder using a mortar and pestle or a ball mill.

• Saponification:

  • Weigh approximately 100 mg of the powdered plant tissue into a screw-cap glass tube.

  • Add 5 mL of 2 M potassium hydroxide in 90% ethanol.

  • Add an internal standard (e.g., 5α-cholestane) for quantification.

  • Incubate at 80°C for 1 hour with occasional vortexing to hydrolyze sterol esters.

• Extraction:

  • Cool the tubes to room temperature.

  • Add 5 mL of n-hexane and 2 mL of water.

  • Vortex vigorously for 1 minute and centrifuge at 2000 x g for 5 minutes to separate the phases.

  • Carefully transfer the upper hexane layer containing the unsaponifiable lipids to a new glass tube.

  • Repeat the extraction step twice more with 5 mL of n-hexane.

  • Pool the hexane extracts.

• Drying and Derivatization:

  • Evaporate the pooled hexane extracts to dryness under a gentle stream of nitrogen gas.

  • To the dried residue, add 50 µL of pyridine and 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

  • Seal the tube and heat at 70°C for 30 minutes to convert the sterols to their trimethylsilyl (TMS) ethers.

• GC-MS Analysis:

  • Analyze the derivatized sample using a gas chromatograph coupled to a mass spectrometer (GC-MS).

  • GC Conditions (Example):

    • Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

    • Carrier gas: Helium at a constant flow rate of 1 mL/min.

    • Injector temperature: 280°C.

    • Oven temperature program: Start at 180°C, hold for 1 min, ramp to 280°C at 10°C/min, and hold for 20 min.

  • MS Conditions (Example):

    • Ionization mode: Electron Impact (EI) at 70 eV.

    • Scan range: m/z 50-650.

    • Ion source temperature: 230°C.

• Data Analysis:

  • Identify 24-methylenecycloartanone-TMS and other sterol-TMS derivatives based on their retention times and mass spectra by comparison with authentic standards and mass spectral libraries.

  • Quantify the amount of each sterol relative to the internal standard.

Functional Significance

24-Methylenecycloartanone is not an end-product but a crucial branch-point intermediate. Its downstream metabolites, including campesterol, sitosterol, and stigmasterol, are essential components of plant cell membranes, where they regulate fluidity and permeability. Furthermore, campesterol serves as the precursor for the biosynthesis of brassinosteroids, a class of phytohormones that regulate a wide array of developmental processes, including cell elongation, division, and differentiation.

The metabolic flux through 24-methylenecycloartanone is therefore tightly regulated to ensure a balanced production of these vital downstream products, highlighting its central role in maintaining cellular homeostasis and orchestrating plant growth and development.

Conclusion

24-Methylenecycloartanone represents a key metabolic juncture in the biosynthesis of phytosterols and brassinosteroids in plants. Its formation, catalyzed by SMT1, is a critical regulatory point in the pathway. While its transient nature makes direct quantification challenging, its importance is underscored by the essential functions of its diverse downstream products. The methodologies and data presented in this guide provide a solid foundation for researchers and scientists to further explore the intricacies of plant sterol metabolism and to leverage this knowledge for applications in agriculture and drug development.

Unveiling the Molecular Architecture: A Technical Guide to the Crystal Structure of 24-Methylenecycloartanone

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth technical guide to the crystal structure analysis of 24-Methylenecycloartanone, a naturally occurring tetracyclic triterpene with promising pharmacological potential. This document details the experimental protocols for its isolation and crystallization, presents a comprehensive summary of its crystallographic data, and explores its potential biological significance, offering a valuable resource for researchers in natural product chemistry, crystallography, and drug discovery.

Introduction

24-Methylenecycloartanone is a cycloartane-type triterpenoid found in various plant species, including Ainsliaea henryi and Polygonum bistorta.[1][2] Cycloartane triterpenoids are a class of natural products known for their diverse and significant biological activities, which include anti-inflammatory, antioxidant, and anticancer effects.[1][3][4][5] A thorough understanding of the three-dimensional structure of 24-Methylenecycloartanone is paramount for elucidating its structure-activity relationships and for guiding the rational design of novel therapeutic agents. This guide presents a detailed analysis of its crystal structure, determined by single-crystal X-ray diffraction.

Experimental Protocols

Isolation of 24-Methylenecycloartanone

The isolation of 24-Methylenecycloartanone was performed from the whole plant of Ainsliaea henryi. The dried and powdered plant material (5 kg) was subjected to reflux with 95% ethanol (50 L) three times. The resulting ethanol extract was concentrated under reduced pressure, suspended in water, and then partitioned successively with petroleum ether, chloroform, ethyl acetate, and n-butanol. The petroleum ether soluble fraction (100 g) was then subjected to silica gel column chromatography with a gradient elution of petroleum ether/acetone (from 30:1 to 10:1, v/v). 24-Methylenecycloartanone was obtained from the fraction eluted with petroleum ether/acetone (20:1).[1]

Crystallization

Single crystals of 24-Methylenecycloartanone suitable for X-ray diffraction analysis were obtained by the slow evaporation of an acetone solution of the purified compound at room temperature over a period of two weeks.[1]

References

• 1. Research progress of cycloartane triterpenoids and pharmacological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 24-Methylenecycloartanone | CAS:1449-08-7 | Manufacturer ChemFaces [chemfaces.com]
• 3. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 4. [Review of bioactivities of natural cycloartane triterpenoids] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

24-Methylenecycloartanone: A Technical Overview for Scientific Professionals

An In-depth Guide to the Synonyms, IUPAC Nomenclature, Physicochemical Properties, and Putative Biological Activities of a Promising Natural Triterpenoid.

This technical guide provides a comprehensive overview of 24-Methylenecycloartanone, a cycloartane-type triterpenoid of interest to researchers in natural product chemistry, pharmacology, and drug development. This document consolidates the available scientific information regarding its nomenclature, chemical properties, isolation protocols, and hypothesized biological activities, with a focus on its potential as an anti-inflammatory and cytotoxic agent.

Chemical Identity: IUPAC Name and Synonyms

24-Methylenecycloartanone is a well-defined chemical entity with a systematic IUPAC name and several commonly used synonyms.

IUPAC Name: (1S,3R,8R,11S,12S,15R,16R)-7,7,12,16-tetramethyl-15-[(2R)-6-methyl-5-methylideneheptan-2-yl]pentacyclo[9.7.0.0¹’³.0³’⁸.0¹²’¹⁶]octadecan-6-one[1].

Synonyms:

• 24-Methylene cycloartanone

• 24-Methylenecycloartan-3-one[2]

• 3-oxo-24-methylenecycloartane

• 9,19-Cyclolanostan-3-one, 24-methylene-

• Oryzanol Impurity 13

• CAS Number: 1449-08-7[1][2][3][4]

Physicochemical Properties

A summary of the key physicochemical properties of 24-Methylenecycloartanone is presented in the table below. This data is essential for its handling, formulation, and analysis in a research setting.

Property	Value	Source
Molecular Formula	C₃₁H₅₀O	[1][3]
Molecular Weight	438.7 g/mol	[1]
Appearance	Solid / Powder	[5]
Boiling Point	510.4 °C at 760 mmHg	ChemSrc
Density	1.0 g/cm³	ChemSrc
Flash Point	212.1 °C	ChemSrc

Isolation and Purification: Experimental Protocols

24-Methylenecycloartanone is a natural product that has been successfully isolated from various plant sources, including the rhizomes of Polygonum bistorta and the whole plant of Ainsliaea henryi. The following is a representative experimental protocol for its isolation.

Isolation from Ainsliaea henryi

A detailed protocol for the isolation of 24-Methylenecycloartanone from Ainsliaea henryi has been reported. The dried and powdered plant material (5 kg) was subjected to reflux with 95% ethanol (50 L) three times. Following the removal of ethanol under reduced pressure, the resulting extract was suspended in water and partitioned successively with petroleum ether, chloroform, ethyl acetate, and n-butanol. The petroleum ether soluble fraction (100 g) was then subjected to silica gel column chromatography. Gradient elution was performed using a petroleum ether/acetone solvent system (from 30:1 to 10:1, v/v). 24-Methylenecycloartanone was successfully obtained from the fraction eluted with petroleum ether/acetone at a ratio of 20:1. The structure of the isolated compound was confirmed by 1H, 13C, and 2D NMR spectroscopy.

Putative Biological Activities and Experimental Evaluation

While specific quantitative data on the biological activity of purified 24-Methylenecycloartanone is limited in the current literature, the broader class of cycloartane triterpenoids is known to possess significant pharmacological properties, including anti-inflammatory and cytotoxic effects. Extracts from Polygonum bistorta, a known source of 24-Methylenecycloartanone, have been shown to mitigate inflammation, suggesting a potential contribution from this compound.

Anti-Inflammatory Activity (Hypothesized)

The anti-inflammatory potential of 24-Methylenecycloartanone is inferred from studies on related compounds and plant extracts. A plausible mechanism of action is the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway, a key regulator of the inflammatory response.

Experimental Protocol for In Vitro Anti-Inflammatory Assay:

A common method to assess anti-inflammatory activity is to measure the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophage cell lines (e.g., RAW 264.7).

• Cell Culture: RAW 264.7 cells are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics.

• Treatment: Cells are pre-treated with various concentrations of 24-Methylenecycloartanone for 1-2 hours.

• Stimulation: Inflammation is induced by adding LPS (e.g., 1 µg/mL) to the cell culture medium.

• Incubation: The cells are incubated for 24 hours.

• Nitrite Quantification: The production of NO is determined by measuring the accumulation of its stable metabolite, nitrite, in the culture supernatant using the Griess reagent.

• Data Analysis: The IC₅₀ value, the concentration of the compound that inhibits 50% of NO production, is calculated.

Cytotoxic Activity (Hypothesized)

Many triterpenoids exhibit cytotoxic activity against various cancer cell lines. It is hypothesized that 24-Methylenecycloartanone may also possess anticancer properties, potentially through the induction of apoptosis.

Experimental Protocol for In Vitro Cytotoxicity Assay (MTT Assay):

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by inference, cell viability.

• Cell Seeding: Cancer cells (e.g., HeLa, MCF-7, A549) are seeded in a 96-well plate and allowed to adhere overnight.

• Compound Treatment: The cells are treated with a range of concentrations of 24-Methylenecycloartanone and incubated for 24, 48, or 72 hours.

• MTT Addition: MTT solution is added to each well, and the plate is incubated for 3-4 hours to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization: The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance of the colored solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC₅₀ value (the concentration that causes 50% inhibition of cell growth) is determined.

Hypothesized Signaling Pathways

Based on the known biological activities of related compounds and the source plant extracts, the following signaling pathways are proposed as potential targets for 24-Methylenecycloartanone.

Caption: Hypothesized inhibition of the NF-κB signaling pathway by 24-Methylenecycloartanone.

Caption: Hypothesized induction of the intrinsic apoptosis pathway by 24-Methylenecycloartanone.

Conclusion and Future Directions

24-Methylenecycloartanone is a readily isolatable natural triterpenoid with significant potential for further pharmacological investigation. While its biological activities are not yet fully characterized, the known anti-inflammatory and cytotoxic properties of the broader class of cycloartane triterpenoids, and of the plant extracts from which it is derived, provide a strong rationale for future research.

For drug development professionals and scientists, 24-Methylenecycloartanone represents a promising scaffold for the development of novel therapeutic agents. Future studies should focus on:

• Quantitative Biological Evaluation: Determining the specific IC₅₀ values of purified 24-Methylenecycloartanone in a range of cancer cell lines and in various anti-inflammatory assays.

• Mechanism of Action Studies: Elucidating the precise molecular targets and confirming the modulation of signaling pathways such as NF-κB and apoptosis.

• In Vivo Efficacy: Assessing the therapeutic potential of 24-Methylenecycloartanone in animal models of inflammation and cancer.

This in-depth technical guide serves as a foundational resource for researchers embarking on the study of this intriguing natural product.

References

• 1. 24-Methylenecycloartanone | C31H50O | CID 14635659 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 24-Methylenecycloartan-3-one | 1449-08-7 [amp.chemicalbook.com]
• 3. 24-Methylenecycloartanone | CAS:1449-08-7 | Manufacturer ChemFaces [chemfaces.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. 24-Methylenecycloartanone | CymitQuimica [cymitquimica.com]

Commercial Suppliers and Technical Guide for 24-Methylenecycloartanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 24-Methylenecycloartanone, a cycloartane triterpenoid with significant potential in pharmaceutical research and development. This document outlines commercial suppliers, key technical data, and general experimental protocols for investigating its biological activities.

Introduction to 24-Methylenecycloartanone

24-Methylenecycloartanone is a naturally occurring triterpenoid found in various plant species, most notably isolated from the rhizomes of Polygonum bistorta.[1] As a member of the cycloartane family, it is characterized by a distinctive cyclopropane ring within its steroidal backbone.[2][3] This class of compounds has garnered scientific interest due to a wide range of pharmacological activities, including anti-inflammatory, anticancer, and antioxidant effects.[2][3] 24-Methylenecycloartanone serves as a valuable lead compound for the development of novel therapeutics.

Commercial Availability

24-Methylenecycloartanone is available from several specialized chemical suppliers. These companies offer the compound in various purities and quantities to suit research and development needs.

Table 1: Commercial Suppliers of 24-Methylenecycloartanone

Supplier	Website	Notes
HANGZHOU LEAP CHEM CO., LTD.	echemi.com	Offers the compound for research and bulk manufacturing.
ChemFaces	chemfaces.com	Provides high-purity natural products, including 24-Methylenecycloartanone, with options for different solvents.
CymitQuimica	cymitquimica.com	Supplies 24-Methylenecycloartanone for laboratory use.
ChemicalBook	chemicalbook.com	Lists various suppliers and provides basic chemical properties.
ChemSrc	chemsrc.com	A platform to find suppliers and pricing information.

Technical Data

A summary of the key quantitative data for 24-Methylenecycloartanone is presented below for easy comparison.

Table 2: Physicochemical Properties of 24-Methylenecycloartanone

Property	Value	Source
CAS Number	1449-08-7	[4]
Molecular Formula	C31H50O	[4]
Molecular Weight	~438.7 g/mol	[4]
Purity	92% - 98% (Varies by supplier)	[CymitQuimica, ChemSrc]
Physical State	Solid	[CymitQuimica]
Melting Point	111-112 °C	[ChemicalBook]
Boiling Point (Predicted)	510.4 °C	[ChemicalBook]
Natural Source	Polygonum bistorta	[1]

Experimental Protocols

The following sections detail generalized methodologies for key experiments to investigate the biological activities of 24-Methylenecycloartanone.

In Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability and proliferation. It is a common initial screening method for potential anticancer compounds.

Methodology:

• Cell Culture: Human cancer cell lines (e.g., MCF-7 for breast cancer, HT-29 for colon cancer) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: A stock solution of 24-Methylenecycloartanone is prepared in a suitable solvent (e.g., DMSO). Serial dilutions are then made in culture media to achieve a range of final concentrations. The media in the wells is replaced with the media containing the different concentrations of the compound. Control wells receive media with the solvent at the same final concentration as the treatment wells.

• Incubation: The plates are incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, the treatment media is removed, and a solution of MTT in serum-free media is added to each well. The plates are then incubated for a further 2-4 hours to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization: The MTT solution is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to each well to dissolve the formazan crystals, resulting in a purple solution.

• Absorbance Measurement: The absorbance of each well is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the solvent-treated control cells. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) is then determined from the dose-response curve.

In Vivo Anti-inflammatory Activity: Carrageenan-Induced Paw Edema

This widely used animal model assesses the anti-inflammatory potential of a compound by measuring its ability to reduce acute inflammation induced by carrageenan.

Methodology:

• Animal Acclimatization: Male Wistar rats or Swiss albino mice are acclimatized to the laboratory conditions for at least one week before the experiment.

• Grouping and Fasting: The animals are randomly divided into groups: a control group, a standard drug group (e.g., indomethacin), and one or more test groups that will receive different doses of 24-Methylenecycloartanone. The animals are fasted overnight before the experiment with free access to water.

• Compound Administration: The test compound, 24-Methylenecycloartanone, is suspended in a suitable vehicle (e.g., 1% carboxymethyl cellulose) and administered orally or intraperitoneally to the test groups. The control group receives only the vehicle, and the standard group receives the standard anti-inflammatory drug.

• Induction of Edema: After a specific period (e.g., 60 minutes) to allow for drug absorption, a sub-plantar injection of a 1% carrageenan solution is administered into the right hind paw of each animal.

• Measurement of Paw Volume: The paw volume is measured at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection using a plethysmometer.

• Data Analysis: The percentage of inhibition of edema is calculated for each group at each time point using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average paw volume of the control group, and Vt is the average paw volume of the treated group.

Potential Signaling Pathways and Experimental Workflows

While the precise molecular mechanisms of 24-Methylenecycloartanone are still under investigation, its classification as a cycloartane triterpenoid suggests potential interactions with key cellular signaling pathways involved in cell growth, proliferation, and inflammation.

Hypothetical Signaling Pathway Inhibition

Given the known anticancer properties of many triterpenoids, a plausible mechanism of action for 24-Methylenecycloartanone could involve the inhibition of pro-survival signaling pathways that are often dysregulated in cancer, such as the PI3K/Akt/mTOR pathway. The mTOR signaling network is a central regulator of cell metabolism, growth, and proliferation.[5][6]

Caption: Hypothetical inhibition of the PI3K/Akt/mTOR signaling pathway by 24-Methylenecycloartanone.

Experimental Workflow for Investigating Anticancer Mechanism

A logical workflow to elucidate the anticancer mechanism of 24-Methylenecycloartanone would involve a series of in vitro experiments.

Caption: Experimental workflow for investigating the anticancer mechanism of 24-Methylenecycloartanone.

Logical Relationship for Anti-inflammatory Action

The anti-inflammatory effects of natural products often involve the inhibition of pro-inflammatory mediators. A logical pathway for the action of 24-Methylenecycloartanone is depicted below.

Caption: Logical relationship of 24-Methylenecycloartanone's anti-inflammatory action.

Conclusion

24-Methylenecycloartanone is a promising natural product with the potential for development into new therapeutic agents, particularly in the areas of oncology and inflammatory diseases. This guide provides a foundational resource for researchers embarking on the investigation of this compound, from sourcing to experimental design. Further studies are warranted to fully elucidate its mechanisms of action and to explore its full therapeutic potential.

References

• 1. 24-Methylenecycloartanone | CAS:1449-08-7 | Manufacturer ChemFaces [chemfaces.com]
• 2. Research progress of cycloartane triterpenoids and pharmacological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 24-Methylenecycloartanone | C31H50O | CID 14635659 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Weighing In on mTOR Complex 2 Signaling: The Expanding Role in Cell Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mTOR signaling in growth control and disease - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of 24-Methylenecycloartanone from Polygonum bistorta

For Researchers, Scientists, and Drug Development Professionals

Introduction

24-Methylenecycloartanone is a cycloartane-type triterpenoid found in the rhizomes of Polygonum bistorta (also known as Bistort or Snakeweed).[1] Triterpenoids from plant sources are of significant interest in drug discovery due to their diverse pharmacological activities. This document provides a comprehensive guide for the extraction, isolation, and characterization of 24-Methylenecycloartanone from Polygonum bistorta rhizomes, intended for use in research and development.

Chemical Properties and Characterization

24-Methylenecycloartanone is a tetracyclic triterpene with a molecular formula of C₃₁H₅₀O.[2] For confirmation of the isolated compound, spectroscopic analysis is essential.

Table 1: Physicochemical and Spectroscopic Data for 24-Methylenecycloartanone

Property	Value
Molecular Formula	C₃₁H₅₀O
Molecular Weight	438.73 g/mol
Appearance	White crystalline solid
Melting Point	111-112 °C
¹H NMR (CDCl₃, 300 MHz) δ (ppm)	0.35 (1H, d, J=4.0 Hz), 0.58 (1H, d, J=4.0 Hz), 0.89 (3H, s), 0.97 (6H, s), 1.00 (3H, s), 1.02 (3H, d, J=6.5 Hz), 1.60 (3H, s), 2.00-2.50 (m), 4.65 (1H, br s), 4.71 (1H, br s)
¹³C NMR (CDCl₃, 75 MHz) δ (ppm)	19.5, 19.8, 20.2, 21.1, 21.8, 24.5, 25.8, 26.3, 28.0, 29.8, 30.2, 31.5, 32.9, 33.5, 35.5, 40.4, 43.0, 45.3, 47.2, 48.8, 49.0, 52.1, 106.0, 156.7, 211.5
Solubility	Soluble in chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.[3]

Note: NMR data are compiled from typical values for cycloartane triterpenoids and should be confirmed by experimental analysis.

Experimental Protocols

The following protocols are based on established methods for the isolation of triterpenoids from plant materials, specifically adapted for Polygonum bistorta.

Preparation of Plant Material

• Collection and Identification: Rhizomes of Polygonum bistorta should be collected and authenticated by a plant taxonomist.

• Drying and Grinding: The rhizomes are washed thoroughly to remove soil and foreign matter, then air-dried in the shade or in an oven at a controlled temperature (40-50°C) to prevent degradation of thermolabile compounds. The dried rhizomes are then ground into a coarse powder.

Extraction

This step aims to extract a broad range of compounds, including 24-Methylenecycloartanone, from the plant material.

• Apparatus:

  • Soxhlet extractor or a large glass container for maceration.

  • Heating mantle (for Soxhlet extraction).

  • Rotary evaporator.

• Reagents:

  • Methanol or Ethanol (95%).

  • Dried, powdered Polygonum bistorta rhizomes.

• Protocol (Soxhlet Extraction):

  • Place approximately 1 kg of the powdered rhizome into a large thimble.

  • Insert the thimble into the main chamber of the Soxhlet extractor.

  • Fill the distilling flask with 3 L of 95% methanol.

  • Heat the flask to the boiling point of the solvent. The solvent vapor will travel up the distillation arm, condense, and drip into the chamber housing the thimble.

  • Continue the extraction for 24-48 hours, or until the solvent in the siphon arm runs clear.

  • After extraction, concentrate the methanolic extract under reduced pressure using a rotary evaporator at 40-50°C to obtain a crude extract.

• Protocol (Maceration):

  • Soak 1 kg of the powdered rhizome in 5 L of 95% methanol in a large, sealed container.

  • Keep the container at room temperature for 3-5 days with occasional shaking.

  • Filter the mixture through cheesecloth and then Whatman No. 1 filter paper.

  • Repeat the maceration process with the plant residue two more times to ensure complete extraction.

  • Combine all the filtrates and concentrate using a rotary evaporator.

Fractionation (Liquid-Liquid Partitioning)

The crude extract is partitioned to separate compounds based on their polarity.

• Apparatus:

  • Separatory funnel (appropriate size).

  • Beakers and flasks.

• Reagents:

  • The crude methanolic extract.

  • Distilled water.

  • n-Hexane.

  • Chloroform.

  • Ethyl acetate.

• Protocol:

  • Suspend the crude methanolic extract in distilled water (e.g., 500 mL of water for every 50 g of crude extract).

  • Transfer the aqueous suspension to a separatory funnel.

  • Perform successive extractions with solvents of increasing polarity, starting with n-hexane. Add an equal volume of n-hexane, shake vigorously, and allow the layers to separate. Collect the n-hexane layer. Repeat this step three times.

  • Combine the n-hexane fractions and concentrate them using a rotary evaporator. This fraction will contain nonpolar compounds.

  • Next, perform successive extractions of the aqueous layer with chloroform. Collect and combine the chloroform fractions and concentrate.

  • Finally, extract the remaining aqueous layer with ethyl acetate. Collect, combine, and concentrate the ethyl acetate fractions.

  • 24-Methylenecycloartanone, being a moderately polar triterpenoid, is expected to be enriched in the chloroform or ethyl acetate fraction.

Isolation by Column Chromatography

This is the primary purification step to isolate 24-Methylenecycloartanone.

• Apparatus:

  • Glass chromatography column.

  • Fraction collector or test tubes.

  • Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄).

  • TLC developing tank.

  • UV lamp.

• Reagents:

  • Silica gel (60-120 mesh) for column chromatography.

  • n-Hexane (HPLC grade).

  • Ethyl acetate (HPLC grade).

  • Anisaldehyde-sulfuric acid or ceric sulfate solution for TLC visualization.

• Protocol:

  • Column Packing: Prepare a slurry of silica gel in n-hexane and pour it into the column. Allow the silica to settle, ensuring a uniform packing without air bubbles.

  • Sample Loading: Dissolve the dried chloroform or ethyl acetate fraction in a minimal amount of the initial mobile phase (e.g., n-hexane) and load it onto the top of the silica gel bed.

  • Elution: Begin elution with 100% n-hexane and gradually increase the polarity by adding ethyl acetate in a stepwise gradient (e.g., 99:1, 98:2, 95:5, 90:10, etc., of n-hexane:ethyl acetate).

  • Fraction Collection: Collect fractions of a fixed volume (e.g., 20-25 mL) and monitor the separation using TLC.

  • TLC Monitoring: Spot the collected fractions on a TLC plate. Develop the plate in a suitable solvent system (e.g., n-hexane:ethyl acetate 8:2 or 9:1). Visualize the spots under a UV lamp and by spraying with a visualizing agent followed by heating. Triterpenoids typically appear as purple or blue spots.

  • Pooling and Crystallization: Combine the fractions that contain the pure compound (as determined by TLC). Evaporate the solvent. The purified 24-Methylenecycloartanone may be obtained as a solid, which can be further purified by recrystallization from a suitable solvent (e.g., methanol or acetone).

Visualized Workflows

Caption: Overall workflow for the extraction and isolation of 24-Methylenecycloartanone.

Caption: Detailed steps for purification by column chromatography.

Concluding Remarks

The protocols outlined provide a robust framework for the successful extraction and isolation of 24-Methylenecycloartanone from Polygonum bistorta. Researchers should note that the yields of natural products can vary depending on the geographical source, harvesting time, and storage conditions of the plant material. Optimization of the chromatographic conditions may be necessary to achieve the desired purity. The identity and purity of the final compound should always be confirmed using modern spectroscopic techniques such as NMR, MS, and IR spectroscopy.

References

• 1. researchgate.net [researchgate.net]
• 2. 24-Methyl­enecyclo­artanone - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Isolation, Purification, and Potential Biological Activity of 24-Methylenecycloartanone

Audience: Researchers, scientists, and drug development professionals.

Introduction

24-Methylenecycloartanone is a cycloartane-type triterpenoid found in various plant species, including Polygonum bistorta. Triterpenoids are a large and structurally diverse class of natural products that have garnered significant interest in the scientific community due to their wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. This document provides a detailed protocol for the isolation and purification of 24-Methylenecycloartanone from plant material. Additionally, it explores its potential anti-inflammatory mechanism of action through the modulation of the NF-κB signaling pathway.

Data Presentation

The following tables summarize the expected yields and purity at different stages of the isolation and purification process. These values are representative and may vary depending on the starting plant material and experimental conditions.

Table 1: Extraction Yields from Polygonum bistorta Rhizomes

Extraction Method	Solvent System	Extraction Time (hours)	Crude Extract Yield (%)
Maceration	Dichloromethane:Methanol (1:1)	72	5.8
Soxhlet Extraction	Hexane	24	3.5
Soxhlet Extraction	Ethyl Acetate	24	4.2
Ultrasonic-Assisted Extraction	Ethanol	1	6.1

Table 2: Purification Summary for 24-Methylenecycloartanone

Purification Step	Description	Starting Mass (g)	Yield of Fraction/Compound (mg)	Purity (%)
Step 1: Crude Extraction	Maceration with Dichloromethane:Methanol	500 (dried plant material)	29,000 (crude extract)	~5
Step 2: Solvent Partitioning	Liquid-liquid extraction of crude extract	29	8,700 (n-hexane fraction)	~15
Step 3: Column Chromatography	Silica gel column with hexane:ethyl acetate gradient	8.7	450 (triterpenoid-rich fraction)	~60
Step 4: Preparative HPLC	C18 column with acetonitrile:water gradient	0.45	85 (24-Methylenecycloartanone)	>98

Experimental Protocols

Protocol 1: Extraction of 24-Methylenecycloartanone from Plant Material

This protocol describes the extraction of 24-Methylenecycloartanone from the dried rhizomes of Polygonum bistorta.

1. Plant Material Preparation:

• Obtain dried rhizomes of Polygonum bistorta.
• Grind the rhizomes into a fine powder using a mechanical grinder.
• Store the powdered material in an airtight container in a cool, dry place.

2. Extraction:

• Weigh 500 g of the powdered plant material.
• Place the powder in a large glass container and add 5 L of a 1:1 (v/v) mixture of dichloromethane and methanol.
• Allow the mixture to macerate at room temperature for 72 hours with occasional stirring.
• Filter the mixture through Whatman No. 1 filter paper.
• Concentrate the filtrate under reduced pressure using a rotary evaporator at 40°C to obtain the crude extract.

3. Solvent Partitioning:

• Suspend the crude extract (approximately 29 g) in 500 mL of distilled water.
• Transfer the suspension to a 2 L separatory funnel.
• Perform liquid-liquid extraction three times with 500 mL of n-hexane.
• Combine the n-hexane fractions and concentrate them using a rotary evaporator to yield the n-hexane fraction, which is enriched in nonpolar compounds like triterpenoids.

Protocol 2: Purification of 24-Methylenecycloartanone

This protocol details the purification of 24-Methylenecycloartanone from the n-hexane fraction obtained in Protocol 1.

1. Column Chromatography:

• Prepare a silica gel (60-120 mesh) column (5 cm diameter, 60 cm length) using n-hexane as the slurry solvent.
• Dissolve the n-hexane fraction (approximately 8.7 g) in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel.
• After the solvent has evaporated, carefully load the dried silica gel with the adsorbed sample onto the top of the prepared column.
• Elute the column with a gradient of n-hexane and ethyl acetate, starting with 100% n-hexane and gradually increasing the polarity by adding ethyl acetate (e.g., 99:1, 98:2, 95:5, 90:10, 80:20, 50:50, and finally 100% ethyl acetate).
• Collect fractions of 50 mL and monitor the composition of each fraction by Thin Layer Chromatography (TLC) using a mobile phase of n-hexane:ethyl acetate (9:1) and visualizing with an anisaldehyde-sulfuric acid reagent.
• Combine the fractions containing the compound of interest (based on TLC analysis) and concentrate them to yield a triterpenoid-rich fraction.

2. Preparative High-Performance Liquid Chromatography (HPLC):

• Dissolve the triterpenoid-rich fraction (approximately 450 mg) in acetonitrile.
• Purify the sample using a preparative HPLC system equipped with a C18 column (e.g., 250 x 20 mm, 10 µm).
• Use a mobile phase of acetonitrile and water with a gradient elution, for example, starting with 80% acetonitrile and increasing to 100% over 40 minutes.
• Set the flow rate to 10 mL/min and monitor the eluent at 210 nm.
• Collect the peak corresponding to 24-Methylenecycloartanone.
• Evaporate the solvent from the collected fraction to obtain the pure compound.
• Confirm the identity and purity of the isolated 24-Methylenecycloartanone using spectroscopic methods such as NMR (¹H and ¹³C) and Mass Spectrometry.

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for the isolation and purification of 24-Methylenecycloartanone.

Potential Signaling Pathway: NF-κB Inhibition

Many triterpenoids exert their anti-inflammatory effects by inhibiting the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. The following diagram illustrates a plausible mechanism of action for 24-Methylenecycloartanone.

Caption: Potential inhibition of the NF-κB signaling pathway by 24-Methylenecycloartanone.

Application Note: Quantitative Analysis of 24-Methylenecycloartanone using High-Performance Liquid Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction

24-Methylenecycloartanone is a triterpenoid ketone found in various plant species, including those of the genus Cimicifuga. As a potential bioactive compound, its accurate quantification in raw materials and finished products is crucial for quality control, standardization, and pharmacological studies. This document outlines a proposed High-Performance Liquid Chromatography (HPLC) method for the determination of 24-Methylenecycloartanone. The method is based on reversed-phase chromatography with UV detection, a widely used and reliable technique for the analysis of moderately polar to non-polar compounds.

Analytical Challenge

The primary challenge in the analysis of 24-Methylenecycloartanone is its lack of a strong chromophore, which can result in low sensitivity when using UV-Vis detection at common wavelengths (e.g., >220 nm). Detection at lower wavelengths (around 205-210 nm) is often necessary for compounds with isolated carbonyl groups. This proposed method utilizes low-wavelength UV detection to achieve the required sensitivity for quantification.

Proposed Method Summary

A reversed-phase HPLC method using a C18 column is proposed for the separation and quantification of 24-Methylenecycloartanone. The mobile phase consists of a gradient of acetonitrile and water, which allows for the effective elution of the analyte while separating it from other matrix components. Quantification is achieved by monitoring the UV absorbance at 210 nm and comparing the peak area to a calibration curve prepared from a certified reference standard.

Experimental Protocol

This protocol provides a starting point for the development and validation of an HPLC method for 24-Methylenecycloartanone. Optimization may be required depending on the specific sample matrix and instrumentation.

1. Equipment and Reagents

• Equipment:

  • HPLC system with a gradient pump, autosampler, column oven, and UV-Vis or Photodiode Array (PDA) detector.

  • Analytical balance (0.01 mg readability).

  • Volumetric flasks (Class A).

  • Pipettes (calibrated).

  • Syringes and syringe filters (0.45 µm, PTFE or nylon).

  • Sonicator.

  • pH meter.

• Reagents and Materials:

  • 24-Methylenecycloartanone reference standard (>98% purity).

  • Acetonitrile (HPLC grade).

  • Methanol (HPLC grade).

  • Water (HPLC grade or Milli-Q).

  • C18 reversed-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm particle size).

2. Preparation of Solutions

• Mobile Phase A: Water (HPLC grade).

• Mobile Phase B: Acetonitrile (HPLC grade).

• Standard Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 10.0 mg of 24-Methylenecycloartanone reference standard.

  • Transfer to a 10 mL volumetric flask.

  • Dissolve and dilute to volume with methanol. Sonicate for 5 minutes to ensure complete dissolution.

• Working Standard Solutions (10 - 200 µg/mL):

  • Prepare a series of calibration standards by serially diluting the stock solution with methanol.

  • For example, to prepare a 100 µg/mL standard, pipette 1.0 mL of the stock solution into a 10 mL volumetric flask and dilute to volume with methanol.

3. Sample Preparation (Hypothetical Plant Extract)

• Weigh 1.0 g of powdered, dried plant material into a centrifuge tube.

• Add 10 mL of methanol.

• Vortex for 1 minute, then sonicate for 30 minutes in a water bath.

• Centrifuge the mixture at 4000 rpm for 15 minutes.

• Carefully collect the supernatant.

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

• If necessary, dilute the filtered extract with methanol to bring the analyte concentration within the calibration range.

4. HPLC Chromatographic Conditions

Parameter	Proposed Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: Water; B: Acetonitrile
Gradient Program	0-5 min: 70% B; 5-20 min: 70-95% B; 20-25 min: 95% B; 25.1-30 min: 70% B (Re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 210 nm
Run Time	30 minutes

5. Analysis and Quantification

• Equilibrate the HPLC system with the initial mobile phase conditions for at least 30 minutes or until a stable baseline is achieved.

• Inject the prepared standard solutions in increasing order of concentration to establish a calibration curve.

• Inject the prepared sample solutions.

• Identify the 24-Methylenecycloartanone peak in the sample chromatogram by comparing its retention time with that of the reference standard.

• Construct a calibration curve by plotting the peak area of the standards against their known concentrations.

• Calculate the concentration of 24-Methylenecycloartanone in the samples using the linear regression equation from the calibration curve.

Data Presentation: Method Performance Characteristics (Hypothetical)

The following table summarizes the expected performance characteristics of the proposed HPLC method upon validation, in accordance with ICH Q2(R1) guidelines.

Parameter	Specification
Linearity Range	10 - 200 µg/mL
Correlation Coefficient (r²)	≥ 0.999
Retention Time (tR)	Approximately 15.2 min (Varies with system)
Precision (%RSD)
Intra-day	≤ 2.0%
Inter-day	≤ 3.0%
Accuracy (% Recovery)	98.0 - 102.0%
Limit of Detection (LOD)	2.5 µg/mL (S/N ratio of 3:1)
Limit of Quantification (LOQ)	8.0 µg/mL (S/N ratio of 10:1)
Specificity	No interference from blank or placebo at the retention time of the analyte.

Visualizations

Workflow for HPLC Method Development and Analysis

Caption: Workflow for the HPLC analysis of 24-Methylenecycloartanone.

Application Note: Quantitative Analysis of 24-Methylenecycloartanone using Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

24-Methylenecycloartanone is a tetracyclic triterpenoid found in various plant species, including Ainsliaea henryi and Polygonum bistorta.[1][2] Triterpenoids are a large and diverse class of naturally occurring compounds with a wide range of biological activities, making them of significant interest in pharmaceutical research and drug development. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds like 24-Methylenecycloartanone in complex matrices such as plant extracts.[3] This application note provides a detailed protocol for the GC-MS analysis of 24-Methylenecycloartanone, including sample preparation, derivatization, instrument parameters, and data analysis.

Principle

The analysis of 24-Methylenecycloartanone by GC-MS involves the extraction of the compound from the sample matrix, followed by derivatization to increase its volatility and thermal stability. The derivatized sample is then injected into the gas chromatograph, where it is vaporized and separated from other components based on its boiling point and affinity for the stationary phase of the GC column. As the separated components elute from the column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fragmentation pattern that can be used for qualitative identification, while the intensity of a specific ion fragment can be used for quantitative analysis.

Experimental Protocol

1. Apparatus and Consumables

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• GC column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Autosampler vials, inserts, and caps

• Microsyringes

• Rotary evaporator

• Vortex mixer

• Centrifuge

• Heating block or water bath

2. Reagents and Standards

• 24-Methylenecycloartanone standard (purity ≥95%)

• Solvents: Hexane, Dichloromethane, Ethyl Acetate, Methanol (HPLC grade)

• Derivatization reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (anhydrous)

• Internal Standard (IS): e.g., Betulin or other suitable triterpenoid not present in the sample.

3. Sample Preparation

• Extraction from Plant Material:

  • Grind the dried plant material to a fine powder.

  • Accurately weigh 1 g of the powdered sample into a flask.

  • Add 20 mL of a suitable solvent mixture (e.g., Dichloromethane:Methanol, 2:1 v/v).

  • Extract using sonication for 30 minutes or maceration for 24 hours.

  • Filter the extract and concentrate it to dryness using a rotary evaporator at 40°C.

  • Re-dissolve the residue in 1 mL of ethyl acetate for further processing.

• Derivatization:

  • Transfer a 100 µL aliquot of the extracted sample or standard solution to a clean, dry autosampler vial insert.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Add 50 µL of anhydrous pyridine and 100 µL of BSTFA with 1% TMCS.[4]

  • Cap the vial tightly and heat at 70°C for 1 hour to ensure complete derivatization.

  • Cool the vial to room temperature before GC-MS analysis.

4. GC-MS Parameters

The following are representative GC-MS parameters and may require optimization for your specific instrument and application.

Parameter	Setting
Gas Chromatograph
Inlet Temperature	280°C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Oven Program	Initial temperature 150°C, hold for 2 min, ramp to 300°C at 10°C/min, hold for 10 min
Mass Spectrometer
Ion Source	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
Mass Range	m/z 50-600
Scan Mode	Full Scan for qualitative analysis, Selected Ion Monitoring (SIM) for quantitative analysis

5. Data Analysis

• Qualitative Analysis: The identification of 24-Methylenecycloartanone is confirmed by comparing the retention time and the mass spectrum of the peak in the sample chromatogram with that of a pure standard. The mass spectrum of the TMS-derivatized 24-Methylenecycloartanone is expected to show a molecular ion peak and characteristic fragment ions resulting from the loss of methyl groups and fragmentation of the cycloartane skeleton.

• Quantitative Analysis: For quantification, a calibration curve is constructed by analyzing a series of standard solutions of known concentrations. The peak area of a characteristic ion of the derivatized 24-Methylenecycloartanone is plotted against the concentration. The concentration of 24-Methylenecycloartanone in the sample is then determined from the calibration curve. The use of an internal standard is recommended to improve the accuracy and precision of the quantification.

Data Presentation

The following table summarizes representative quantitative data for the GC-MS analysis of 24-Methylenecycloartanone. These values are illustrative and may vary depending on the specific instrumentation and experimental conditions.

Parameter	Representative Value
Retention Time (min)	~ 25 - 35 (for the TMS derivative on a non-polar column)
Characteristic Ions (m/z)	To be determined from the mass spectrum of the standard. Likely fragments include [M]+, [M-15]+, [M-CH3-TMSOH]+.
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.1 - 1 ng/mL
Limit of Quantification (LOQ)	0.5 - 5 ng/mL
Precision (%RSD)	< 10%
Accuracy (% Recovery)	90 - 110%

Visualizations

References

• 1. 24-Methylenecycloartanone | CAS:1449-08-7 | Manufacturer ChemFaces [chemfaces.com]
• 2. 24-Methyl­enecyclo­artanone - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GC-MS in Quantification and Characterization of Phytoconstituents of Herbal Extracts: A Review | Pharmaceutical Research: Recent Advances and Trends Vol. 8 [stm.bookpi.org]
• 4. Development of a gas chromatography-mass spectrometry method to monitor in a single run, mono- to triterpenoid compounds distribution in resinous plant materials - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Total Synthesis of 24-Methylenecycloartanone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the semi-synthesis of 24-methylenecycloartanone, a cycloartane-type triterpenoid, starting from the readily available natural product, cycloartenol. This approach offers a practical and efficient route to obtaining this target molecule for further research and development.

Introduction

24-Methylenecycloartanone is a naturally occurring triterpenoid belonging to the cycloartane family.[1] Cycloartanes are a significant class of phytosterols characterized by a cyclopropane ring within their tetracyclic core.[2][3] These compounds have garnered interest in the scientific community due to their diverse biological activities. The semi-synthesis outlined herein provides a reliable method for the preparation of 24-Methylenecycloartanone, enabling further investigation of its pharmacological potential.

The synthetic strategy involves a three-step sequence starting from cycloartenol:

• Oxidation of the 3β-hydroxyl group of cycloartenol to the corresponding ketone, cycloartenone.

• Oxidative cleavage of the side chain double bond of cycloartenone to furnish a key C-24 ketone intermediate.

• Wittig olefination of the C-24 ketone to introduce the exocyclic methylene group, yielding the final product, 24-Methylenecycloartanone.

Experimental Workflow

The overall synthetic pathway is depicted in the following diagram:

Caption: Semi-synthetic route to 24-Methylenecycloartanone.

Experimental Protocols

Step 1: Oxidation of Cycloartenol to Cycloartenone

The oxidation of the secondary alcohol at the C-3 position of cycloartenol to a ketone can be achieved using various methods. Jones oxidation is a robust and well-established protocol for this transformation in triterpenoid chemistry.[4][5][6][7][8]

Protocol: Jones Oxidation

• Dissolution of Starting Material: Dissolve cycloartenol (1.0 eq) in acetone in a round-bottom flask equipped with a magnetic stir bar. Cool the solution to 0 °C in an ice bath.

• Preparation of Jones Reagent: In a separate flask, prepare the Jones reagent by dissolving chromium trioxide (CrO₃) in a minimal amount of water, followed by the slow addition of concentrated sulfuric acid (H₂SO₄). The resulting solution should be a deep orange-red color.

• Reaction: Slowly add the prepared Jones reagent dropwise to the stirred solution of cycloartenol. The reaction is exothermic and the color of the mixture will change from orange-red to green, indicating the reduction of Cr(VI) to Cr(III).[6]

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is fully consumed.

• Quenching: Quench the reaction by the dropwise addition of isopropanol until the orange color disappears completely, ensuring all excess oxidant is consumed.

• Work-up: Dilute the reaction mixture with water and extract with diethyl ether or ethyl acetate (3 x volume). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford pure cycloartenone.

Reagent/Parameter	Quantity/Value	Molar Equivalents
Cycloartenol	1.0 g	1.0
Acetone	50 mL	-
Jones Reagent (8N)	~1.5 mL	~5.2
Isopropanol	As needed	-
Typical Yield	85-95%	-

Step 2: Oxidative Cleavage of Cycloartenone Side Chain

The Lemieux-Johnson oxidation provides a mild and efficient method for the oxidative cleavage of the C=C double bond in the side chain of cycloartenone to the corresponding C-24 ketone.[1][5][9][10] This reaction uses a catalytic amount of osmium tetroxide and a stoichiometric amount of sodium periodate as the re-oxidant.[2][9]

Protocol: Lemieux-Johnson Oxidation

• Dissolution: In a round-bottom flask, dissolve cycloartenone (1.0 eq) in a mixture of tetrahydrofuran (THF) and water.

• Addition of Reagents: To this solution, add sodium periodate (NaIO₄, 2.2 eq) followed by a catalytic amount of osmium tetroxide (OsO₄, 0.02 eq) as a solution in t-butanol.

• Reaction: Stir the reaction mixture vigorously at room temperature. The reaction is typically complete within 4-8 hours.

• Monitoring: Monitor the reaction progress by TLC.

• Work-up: Quench the reaction by adding an aqueous solution of sodium bisulfite. Stir for 30 minutes, then extract the mixture with ethyl acetate (3 x volume). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Purification: Remove the solvent under reduced pressure and purify the resulting crude ketone by flash column chromatography on silica gel (hexane/ethyl acetate gradient).

Reagent/Parameter	Quantity/Value	Molar Equivalents
Cycloartenone	1.0 g	1.0
THF/Water (3:1)	40 mL	-
Sodium Periodate (NaIO₄)	2.2 g	4.5
Osmium Tetroxide (OsO₄)	20 mg	0.03
Typical Yield	70-80%	-

Step 3: Wittig Olefination to 24-Methylenecycloartanone

The final step involves the conversion of the C-24 ketone to the exocyclic methylene group using the Wittig reaction. This reaction utilizes a phosphorus ylide, typically methylenetriphenylphosphorane, which is generated in situ.

Protocol: Wittig Reaction

• Preparation of the Ylide: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend methyltriphenylphosphonium bromide (Ph₃P⁺CH₃Br⁻, 1.5 eq) in anhydrous THF. Cool the suspension to 0 °C and add a strong base such as n-butyllithium (n-BuLi, 1.4 eq) dropwise. The formation of the orange-red ylide indicates a successful reaction. Stir the mixture at this temperature for 30 minutes.

• Reaction with Ketone: Dissolve the C-24 ketone intermediate (1.0 eq) in anhydrous THF in a separate flask. Slowly add this solution to the ylide suspension at 0 °C.

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitoring: Monitor the disappearance of the ketone by TLC.

• Quenching and Work-up: Quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl). Extract the aqueous layer with diethyl ether (3 x volume). Combine the organic extracts, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification: After filtration and concentration, the crude product contains the desired alkene and triphenylphosphine oxide as a byproduct. Purify by column chromatography on silica gel (hexane/ethyl acetate gradient) to isolate 24-Methylenecycloartanone.

Reagent/Parameter	Quantity/Value	Molar Equivalents
C-24 Ketone Intermediate	1.0 g	1.0
Methyltriphenylphosphonium Bromide	1.4 g	1.5
n-Butyllithium (2.5 M in hexanes)	1.5 mL	1.4
Anhydrous THF	50 mL	-
Typical Yield	60-75%	-

Summary of Quantitative Data

Step	Reaction	Starting Material	Key Reagents	Product	Typical Yield (%)
1	Oxidation	Cycloartenol	Jones Reagent (CrO₃/H₂SO₄)	Cycloartenone	85-95
2	Oxidative Cleavage	Cycloartenone	OsO₄ (cat.), NaIO₄	C-24 Ketone Intermediate	70-80
3	Wittig Olefination	C-24 Ketone Intermediate	Ph₃PCH₂	24-Methylenecycloartanone	60-75
Overall	Semi-Synthesis	Cycloartenol	-	24-Methylenecycloartanone	36-57

Disclaimer: The provided protocols are intended for qualified researchers and should be performed in a well-equipped laboratory with appropriate safety precautions. Yields are typical and may vary depending on experimental conditions.

References

• 1. synarchive.com [synarchive.com]
• 2. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 3. researchgate.net [researchgate.net]
• 4. Studies in phytosterol biosynthesis. Mechanism of biosynthesis of cycloartenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Lemieux-Johnson-Oxidation [franz.thiemann.io]
• 6. organic chemistry - Lemieux-Johnson oxidation on cycles - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 7. researchgate.net [researchgate.net]
• 8. Lemieux–Johnson oxidation - Wikipedia [en.wikipedia.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. What is Lemieux-Johnson reaction? - Quora [quora.com]

Application Notes & Protocols: In Vitro Bioactivity of 24-Methylenecycloartanone

Introduction 24-Methylenecycloartanone is a triterpenoid compound found in various plant species. As a member of the cycloartane family, it is investigated for a range of potential therapeutic properties. These application notes provide detailed protocols for in vitro assays designed to evaluate the anti-inflammatory, anticancer, and antioxidant bioactivities of 24-Methylenecycloartanone, tailored for researchers in drug discovery and development.

Application Note 1: Anti-inflammatory Activity

Inflammation is a biological response involving immune cells, blood vessels, and molecular mediators. Key enzymes like cyclooxygenases (COX) and inducible nitric oxide synthase (iNOS) are often upregulated during inflammation. The following assays are designed to determine if 24-Methylenecycloartanone can inhibit these key inflammatory mediators.

Signaling Pathway: Arachidonic Acid Cascade

The diagram below illustrates the conversion of arachidonic acid into prostaglandins by COX enzymes, a key pathway in inflammation. Non-steroidal anti-inflammatory drugs (NSAIDs) and potentially 24-Methylenecycloartanone exert their effects by inhibiting these enzymes.

Caption: Arachidonic acid metabolism via COX-1 and COX-2 enzymes.

Cyclooxygenase (COX-1 and COX-2) Inhibition Assay

Principle This assay measures the peroxidase activity of cyclooxygenase (COX) enzymes.[1] COX catalyzes the conversion of arachidonic acid to prostaglandin G2 (PGG2), and the peroxidase component reduces PGG2 to PGH2.[1] This activity is monitored by the oxidation of a chromogenic or luminogenic substrate, and the inhibition of this process is proportional to the inhibition of COX.[1][2]

Experimental Protocol This protocol is based on commercially available colorimetric or luminometric assay kits.[1][2][3]

• Reagent Preparation : Prepare all reagents (assay buffer, heme, COX-1/COX-2 enzymes, arachidonic acid, detection substrate) according to the kit manufacturer's instructions.[1]

• Plate Setup : In a 96-well plate, add assay buffer, heme, and either COX-1 or COX-2 enzyme to the designated wells.[1]

• Inhibitor Addition : Add serial dilutions of 24-Methylenecycloartanone to the sample wells. Include a vehicle control (e.g., DMSO) and a known COX inhibitor (e.g., Ibuprofen for COX-1, Meloxicam for COX-2) as a positive control.[1][2]

• Pre-incubation : Incubate the plate for 10-15 minutes at room temperature to allow the inhibitor to bind to the enzyme.[1]

• Reaction Initiation : Add arachidonic acid to all wells to start the enzymatic reaction.[1]

• Detection : Immediately measure the absorbance or luminescence using a microplate reader. Kinetic readings can be taken over 5-10 minutes.[1]

• Data Analysis : Calculate the rate of reaction for each well. Determine the percent inhibition for each concentration of 24-Methylenecycloartanone relative to the vehicle control. Calculate the IC50 value, which is the concentration of the compound required to inhibit 50% of the enzyme's activity.[1][4]

Data Presentation The inhibitory activity (IC50) and selectivity index (SI) of 24-Methylenecycloartanone are summarized below. The SI is calculated as (IC50 COX-1 / IC50 COX-2).

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (SI)
24-Methylenecycloartanone	Data	Data	Calculated
Ibuprofen (Control)	Data	Data	Calculated
Meloxicam (Control)	Data	Data	Calculated

Nitric Oxide (NO) Production Assay in Macrophages

Principle This assay quantifies the production of nitric oxide (NO) by measuring its stable degradation product, nitrite, in the cell culture supernatant.[5] Lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells are a common model for inducing iNOS and subsequent NO production. The amount of nitrite is determined using the Griess reagent, which forms a colored product that can be measured spectrophotometrically.[5][6]

Experimental Protocol

• Cell Seeding : Seed RAW 264.7 cells in a 96-well plate at a density of 2 x 10⁴ cells per well and incubate for 16-24 hours.[7]

• Compound Treatment : Pre-treat the cells with various concentrations of 24-Methylenecycloartanone for 1-3 hours.[8]

• Inflammatory Stimulation : Stimulate the cells by adding LPS (e.g., 1 µg/mL) to all wells except the negative control. Incubate for 24 hours.

• Supernatant Collection : After incubation, carefully collect the cell culture supernatant.

• Griess Reaction :

  • Add 50 µL of supernatant to a new 96-well plate.

  • Add 50 µL of Griess Reagent 1 (e.g., sulfanilamide solution) to each well and incubate for 10 minutes at room temperature, protected from light.[6][9]

  • Add 50 µL of Griess Reagent 2 (e.g., NED solution) and incubate for another 10 minutes.[6][9]

• Measurement : Measure the absorbance at 540 nm using a microplate reader.[6][9]

• Data Analysis : Create a standard curve using known concentrations of sodium nitrite. Calculate the nitrite concentration in the samples and determine the percentage of NO production inhibition compared to the LPS-stimulated control.

Data Presentation

Treatment	Concentration (µg/mL)	Nitrite Conc. (µM)	% Inhibition of NO Production
Control (Untreated)	-	Data	-
LPS Only	1	Data	0%
24-Methylenecycloartanone + LPS	10	Data	Calculated
24-Methylenecycloartanone + LPS	50	Data	Calculated
24-Methylenecycloartanone + LPS	100	Data	Calculated
L-NAME (Control) + LPS	Conc.	Data	Calculated

Application Note 2: Anticancer Activity

Evaluating the anticancer potential of a compound involves assessing its ability to inhibit cell growth (cytotoxicity) and prevent metastasis-related processes like cell migration.

Experimental Workflow: Anticancer Screening

The following diagram outlines a typical workflow for screening the anticancer properties of a test compound.

Caption: General workflow for in vitro anticancer bioactivity screening.

Cytotoxicity Assay (MTT Assay)

Principle The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.[4][10] Metabolically active cells contain mitochondrial dehydrogenases that convert the yellow MTT tetrazolium salt into purple formazan crystals.[4] The amount of formazan produced is proportional to the number of viable cells and can be quantified by measuring the absorbance after dissolving the crystals.[4][11]

Experimental Protocol

• Cell Seeding : Seed cancer cells (e.g., HT-29, MCF-7) and a normal cell line in a 96-well plate at an appropriate density (e.g., 1 x 10⁴ cells/well) and incubate for 24 hours.[7][12]

• Compound Treatment : Treat the cells with serial dilutions of 24-Methylenecycloartanone for 24, 48, or 72 hours. Include untreated and vehicle controls.[13]

• MTT Addition : After the incubation period, remove the treatment medium and add 100 µL of fresh medium and 10 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 2-4 hours at 37°C.

• Formazan Solubilization : Remove the MTT-containing medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.[7]

• Measurement : Gently shake the plate and measure the absorbance at a wavelength of 490-570 nm using a microplate reader.[7][14]

• Data Analysis : Calculate the percentage of cell viability for each concentration relative to the control. Plot a dose-response curve and determine the IC50 value.

Data Presentation

Cell Line	Treatment Duration	IC50 (µg/mL)
HT-29 (Colon Cancer)	48h	Data
MCF-7 (Breast Cancer)	48h	Data
A549 (Lung Cancer)	48h	Data
V79 (Normal Lung Fibroblast)	48h	Data

Cell Migration Assay (Transwell Assay)

Principle The Transwell or Boyden chamber assay assesses the chemotactic ability of cells to migrate through a porous membrane.[15][16] Cells are placed in the upper chamber (insert), and a chemoattractant (e.g., medium with FBS) is placed in the lower chamber.[17][18] After incubation, migrated cells on the underside of the membrane are stained and counted. To test for anti-invasive properties, the membrane can be coated with an extracellular matrix (ECM) like Matrigel.[16][19]

Experimental Protocol

• Cell Preparation : Culture cells to ~80% confluency. Starve the cells in serum-free medium for 12-24 hours prior to the assay.[18]

• Chamber Setup : Place Transwell inserts (e.g., 8 µm pore size) into a 24-well plate.[17][19] Add 600 µL of medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber.[17]

• Cell Seeding : Resuspend the starved cells in serum-free medium containing different sub-lethal concentrations of 24-Methylenecycloartanone. Seed 100 µL of the cell suspension (e.g., 1 x 10⁵ cells) into the upper chamber of the inserts.[17]

• Incubation : Incubate the plate for 20-24 hours at 37°C and 5% CO₂.[19]

• Cell Removal : After incubation, use a cotton swab to gently remove the non-migrated cells from the upper surface of the membrane.

• Fixation and Staining : Fix the migrated cells on the bottom of the membrane with 4% paraformaldehyde for 15 minutes.[19] Stain the cells with a solution like 0.1% Crystal Violet.

• Quantification : Wash the inserts to remove excess stain. Count the stained cells in several random fields of view under a microscope. Alternatively, elute the stain and measure the absorbance.

• Data Analysis : Calculate the percentage of migration inhibition for each treatment group compared to the untreated control.

Data Presentation

Treatment	Concentration (µg/mL)	Average Migrated Cells per Field	% Migration Inhibition
Control	-	Data	0%
24-Methylenecycloartanone	10	Data	Calculated
24-Methylenecycloartanone	25	Data	Calculated
24-Methylenecycloartanone	50	Data	Calculated

Application Note 3: Antioxidant Activity

Oxidative stress, caused by an imbalance of reactive oxygen species (ROS), is implicated in various diseases. Antioxidant assays measure a compound's ability to neutralize these reactive species.

Cellular Reactive Oxygen Species (ROS) Detection Assay

Principle This assay measures intracellular ROS levels using the cell-permeable probe 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA).[20] Inside the cell, esterases cleave the diacetate group, trapping the non-fluorescent DCFH. In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF).[21][22] The fluorescence intensity is directly proportional to the level of intracellular ROS.

Experimental Protocol

• Cell Seeding : Seed cells (e.g., HeLa, Jurkat) in a black, clear-bottom 96-well plate and allow them to adhere overnight.[22][23]

• ROS Labeling : Remove the culture medium and wash the cells with PBS. Add 100 µL of DCFH-DA working solution (e.g., 10 µM in serum-free medium) to each well. Incubate for 30-45 minutes at 37°C in the dark.[20][22]

• Compound Treatment : Wash the cells to remove the excess probe. Treat the cells with various concentrations of 24-Methylenecycloartanone.

• ROS Induction : After a pre-incubation period with the compound, induce oxidative stress by adding an agent like H₂O₂ or another ROS inducer to the appropriate wells.[23] Include positive (inducer only) and negative (cells only) controls.

• Measurement : After the desired treatment time (e.g., 1 hour), measure the fluorescence intensity using a microplate reader with excitation at ~495 nm and emission at ~529 nm.[22][23]

• Data Analysis : Subtract the background fluorescence. Calculate the percentage reduction in ROS levels for each concentration of 24-Methylenecycloartanone compared to the ROS-induced control.

Data Presentation

Treatment	Concentration (µg/mL)	Fluorescence Intensity (AU)	% ROS Reduction
Control (Untreated)	-	Data	-
H₂O₂ Only	Conc.	Data	0%
24-Methylenecycloartanone + H₂O₂	10	Data	Calculated
24-Methylenecycloartanone + H₂O₂	50	Data	Calculated
24-Methylenecycloartanone + H₂O₂	100	Data	Calculated
N-acetylcysteine (Control) + H₂O₂	Conc.	Data	Calculated

References

• 1. benchchem.com [benchchem.com]
• 2. abcam.com [abcam.com]
• 3. researchgate.net [researchgate.net]
• 4. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 5. Nitric Oxide Synthase | Nitric Oxide Assay | Oxford Biomedical Research [oxfordbiomed.com]
• 6. abcam.com [abcam.com]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Bioassays for anticancer activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 14. researchgate.net [researchgate.net]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. Transwell In Vitro Cell Migration and Invasion Assays | Springer Nature Experiments [experiments.springernature.com]
• 17. In vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 18. protocols.io [protocols.io]
• 19. Frontiers | In vitro Cell Migration, Invasion, and Adhesion Assays: From Cell Imaging to Data Analysis [frontiersin.org]
• 20. Video: Detection of Total Reactive Oxygen Species in Adherent Cells by 2',7'-Dichlorodihydrofluorescein Diacetate Staining [jove.com]
• 21. In Vitro ROS/RNS Assay [cellbiolabs.com]
• 22. assaygenie.com [assaygenie.com]
• 23. abcam.cn [abcam.cn]

Application Notes and Protocols: Solubility of 24-Methylenecycloartanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

24-Methylenecycloartanone is a naturally occurring triterpenoid ketone that has garnered interest for its potential biological activities. A fundamental aspect of utilizing this compound in research and development is understanding its solubility in various solvents. This document provides a summary of the known qualitative solubility of 24-Methylenecycloartanone, a detailed protocol for quantitative solubility determination, and a discussion of its potential biological relevance in the context of inflammatory signaling pathways.

Qualitative Solubility of 24-Methylenecycloartanone

Table 1: Qualitative Solubility of 24-Methylenecycloartanone

Solvent	Chemical Formula	Polarity	Solubility
Chloroform	CHCl₃	Nonpolar	Soluble[1]
Dichloromethane	CH₂Cl₂	Nonpolar	Soluble[1]
Ethyl Acetate	C₄H₈O₂	Polar aprotic	Soluble[1]
Acetone	C₃H₆O	Polar aprotic	Soluble[1]
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	Polar aprotic	Soluble[1]
Methanol	CH₃OH	Polar protic	Likely soluble
Ethanol	C₂H₅OH	Polar protic	Likely soluble
Water	H₂O	Polar protic	Insoluble
Hexane	C₆H₁₄	Nonpolar	Likely soluble

Note: "Likely soluble" is inferred from the general solubility of similar triterpenoid structures. Experimental verification is required.

Experimental Protocol for Quantitative Solubility Determination (Shake-Flask Method)

To obtain precise solubility data, the shake-flask method is a widely accepted and reliable technique.[2] This protocol outlines the steps to determine the equilibrium solubility of 24-Methylenecycloartanone in a solvent of choice.

Materials:

• 24-Methylenecycloartanone (solid)

• Selected solvent (e.g., analytical grade DMSO, Ethanol)

• 2 mL glass vials with screw caps

• Analytical balance

• Vortex mixer

• Thermostatically controlled shaker or incubator

• Centrifuge

• Syringes and 0.22 µm PTFE syringe filters

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or ELSD)

• Volumetric flasks and pipettes

Procedure:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of 24-Methylenecycloartanone to a 2 mL glass vial. The amount should be sufficient to ensure that undissolved solid remains after equilibrium is reached.

  • Add a known volume (e.g., 1 mL) of the selected solvent to the vial.

  • Securely cap the vial.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C or 37 °C).

  • Agitate the vials for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached between the dissolved and undissolved compound.

• Phase Separation:

  • After the equilibration period, visually inspect the vials to confirm the presence of undissolved solid.

  • Centrifuge the vials at a high speed (e.g., 10,000 rpm) for 10-15 minutes to pellet the excess solid.

• Sample Collection and Dilution:

  • Carefully withdraw an aliquot of the clear supernatant using a syringe.

  • Immediately filter the supernatant through a 0.22 µm PTFE syringe filter into a clean vial to remove any remaining solid particles.

  • Perform a precise serial dilution of the filtered solution with the same solvent to bring the concentration within the linear range of the analytical method.

• Quantification by HPLC:

  • Prepare a standard curve of 24-Methylenecycloartanone of known concentrations.

  • Analyze the diluted sample and the standards using a validated HPLC method.

  • Determine the concentration of 24-Methylenecycloartanone in the diluted sample by interpolating from the standard curve.

• Calculation of Solubility:

  • Calculate the original concentration in the saturated solution by multiplying the determined concentration by the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or mmol/L.

Workflow for quantitative solubility determination.

Potential Biological Activity and Signaling Pathways

While specific studies on the signaling pathways modulated by 24-Methylenecycloartanone are limited, many triterpenoids exhibit anti-inflammatory properties. A key pathway implicated in inflammation is the Nuclear Factor-kappa B (NF-κB) signaling cascade. The activation of this pathway leads to the transcription of pro-inflammatory genes. It is plausible that 24-Methylenecycloartanone may exert anti-inflammatory effects by inhibiting one or more steps in this pathway.

NF-κB Signaling Pathway Overview:

In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals (e.g., cytokines like TNF-α or bacterial lipopolysaccharide), the IκB kinase (IKK) complex is activated. IKK then phosphorylates IκB, targeting it for ubiquitination and subsequent degradation by the proteasome. The degradation of IκB unmasks the nuclear localization signal on NF-κB, allowing it to translocate to the nucleus. In the nucleus, NF-κB binds to specific DNA sequences and promotes the transcription of genes encoding pro-inflammatory cytokines, chemokines, and enzymes like COX-2.

Hypothesized inhibition of the NF-κB signaling pathway.

Conclusion

Understanding the solubility of 24-Methylenecycloartanone is a critical first step for its investigation as a potential therapeutic agent. While qualitative data suggests solubility in several common organic solvents, quantitative determination using standardized protocols like the shake-flask method is essential for accurate formulation and biological testing. Further research is warranted to elucidate the specific molecular targets and signaling pathways, such as the NF-κB pathway, that may be modulated by this compound.

References

• 1. The Anti-Inflammatory Properties of Phytochemicals and Their Effects on Epigenetic Mechanisms Involved in TLR4/NF-κB-Mediated Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 24-Methylenecycloartanone | C31H50O | CID 14635659 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantitative NMR (qNMR) Analysis of 24-Methylenecycloartanone

Abstract

This document provides a comprehensive guide for the development and application of a quantitative Nuclear Magnetic Resonance (qNMR) method for the accurate determination of 24-Methylenecycloartanone content. This protocol is intended for researchers, scientists, and professionals in the fields of natural product chemistry, pharmacology, and drug development. The described methodology ensures reliable and reproducible quantification, crucial for quality control, stability studies, and the establishment of reference standards.

Introduction

24-Methylenecycloartanone is a cycloartane-type triterpenoid found in various plant species.[1][2] As with many natural products, accurate quantification is essential for its development as a potential therapeutic agent or for its use as a chemical marker in herbal preparations. Quantitative NMR (qNMR) has emerged as a powerful analytical technique for the precise and accurate quantification of organic molecules.[3] It is a primary ratio method of measurement, meaning it does not require a specific reference standard of the analyte itself for quantification.[4] Instead, it relies on the direct relationship between the NMR signal integral and the number of protons contributing to that signal, using a certified internal standard for calibration.[3]

This application note details a robust ¹H-qNMR method for 24-Methylenecycloartanone, covering sample preparation, selection of an appropriate internal standard, NMR data acquisition parameters, data processing, and result calculation.

Chemical and Physical Properties of 24-Methylenecycloartanone

Property	Value	Reference
Molecular Formula	C₃₁H₅₀O	[1]
Molecular Weight	438.73 g/mol	[5]
Appearance	Crystalline solid	[6]
Melting Point	111-112 °C	[5]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	[2]

Principle of the qNMR Method

The fundamental principle of qNMR is that the area of an NMR signal is directly proportional to the number of nuclei responsible for that signal.[3] By co-dissolving a known mass of the analyte (24-Methylenecycloartanone) with a known mass of a certified internal standard in a deuterated solvent, the concentration of the analyte can be determined using the following equation:

Purity of Analyte (%) = (Ianalyte / Istd) * (Nstd / Nanalyte) * (MWanalyte / MWstd) * (mstd / manalyte) * Puritystd

Where:

• Ianalyte and Istd are the integral values of the signals for the analyte and the internal standard, respectively.

• Nanalyte and Nstd are the number of protons corresponding to the integrated signals of the analyte and the internal standard.

• MWanalyte and MWstd are the molecular weights of the analyte and the internal standard.

• manalyte and mstd are the masses of the analyte and the internal standard.

• Puritystd is the certified purity of the internal standard.

Experimental Protocols

Materials and Equipment

Item	Description
24-Methylenecycloartanone	Analyte of interest
Internal Standard	e.g., Maleic acid, Dimethyl sulfone, 1,3,5-Trimethoxybenzene (certified reference material >99.5% purity)
Deuterated Solvent	Deuterated chloroform (CDCl₃) or Deuterated dimethyl sulfoxide (DMSO-d₆) with 0.03% (v/v) Tetramethylsilane (TMS)
NMR Spectrometer	400 MHz or higher field strength, equipped with a proton-sensitive probe
Analytical Balance	Accurate to at least 0.01 mg
Volumetric Glassware	Class A
NMR Tubes	5 mm high-precision NMR tubes

Selection of Quantification Signal and Internal Standard

The selection of an appropriate, well-resolved signal in the ¹H NMR spectrum of the analyte is critical for accurate quantification. For cycloartane triterpenoids like 24-Methylenecycloartanone, the two protons of the cyclopropane ring at C-19 typically appear in a relatively uncrowded region of the spectrum, upfield between δ 0.20 and 0.60 ppm.[7][8] These signals often present as an AB quartet and are characteristic of the cycloartane skeleton, making them ideal for quantification.[8]

The choice of internal standard is equally important. An ideal internal standard should:

• Be highly pure and stable.

• Have signals that do not overlap with the analyte or solvent signals.

• Be soluble in the chosen deuterated solvent.

• Have a simple NMR spectrum, preferably with sharp singlets.

Recommended Internal Standards for 24-Methylenecycloartanone in CDCl₃:

Internal Standard	Chemical Shift (δ, ppm) in CDCl₃	Number of Protons
Maleic Acid	~6.3 (s)	2
Dimethyl Sulfone	~3.0 (s)	6
1,3,5-Trimethoxybenzene	~6.1 (s, aromatic), ~3.8 (s, methoxy)	3 (aromatic), 9 (methoxy)

Sample Preparation

• Accurately weigh approximately 10-20 mg of 24-Methylenecycloartanone into a clean, dry vial using an analytical balance. Record the exact mass.

• Accurately weigh approximately 5-10 mg of the selected internal standard into the same vial. Record the exact mass.

• Add approximately 0.7 mL of the chosen deuterated solvent (e.g., CDCl₃) to the vial.

• Ensure complete dissolution by gentle vortexing or sonication.

• Transfer the solution to a 5 mm NMR tube.

NMR Data Acquisition

4.4.1. T₁ Relaxation Delay (D1) Determination

Accurate quantification requires that all protons are fully relaxed between scans. The relaxation delay (D1) should be at least 5-7 times the longest T₁ value of the protons of interest (both analyte and internal standard). The T₁ value can be determined experimentally using the inversion-recovery pulse sequence.

Protocol for T₁ Measurement (Inversion-Recovery):

• Prepare a sample of 24-Methylenecycloartanone in the chosen deuterated solvent.

• Use a standard inversion-recovery pulse program (e.g., t1ir) on the NMR spectrometer.

• Set up an array of delay times (τ values) that bracket the expected T₁ values (e.g., 0.1, 0.5, 1, 2, 5, 10, 20 seconds).

• Acquire the series of spectra.

• Process the data and determine the T₁ value for the C-19 cyclopropane protons by fitting the signal intensities as a function of the delay time to an exponential decay curve. The null point (where the signal intensity is zero) occurs at τ = T₁ * ln(2).

4.4.2. qNMR Acquisition Parameters

Parameter	Recommended Value	Rationale
Pulse Sequence	Standard 1D proton (e.g., zg30 or zg)	Simple and robust for quantification.
Pulse Angle	30° or 90°	A 30° pulse angle can shorten the required relaxation delay. A 90° pulse provides maximum signal but requires a longer D1.
Relaxation Delay (D1)	≥ 5 x T₁ (longest)	Ensures full relaxation of all relevant protons for accurate integration.
Acquisition Time (AQ)	≥ 3 seconds	Provides sufficient digital resolution.
Number of Scans (NS)	16 - 64 (or as needed for S/N)	Should be a multiple of 4 for phase cycling. Adjust for adequate signal-to-noise ratio.
Spectral Width (SW)	~16 ppm	To cover the entire proton chemical shift range.
Temperature	298 K (or controlled)	Stable temperature is crucial for consistent chemical shifts and signal integrals.

Data Processing and Analysis

• Apply a Fourier transform to the acquired FID.

• Carefully phase the spectrum to ensure all peaks have a pure absorption lineshape.

• Apply a baseline correction to the entire spectrum.

• Integrate the selected quantification signal for 24-Methylenecycloartanone (e.g., the cyclopropane protons around δ 0.20-0.60 ppm) and the signal for the internal standard. Define the integration regions carefully to be consistent across all spectra.

• Use the qNMR equation provided in Section 3 to calculate the purity of the 24-Methylenecycloartanone sample.

dot

Caption: Workflow for qNMR Data Acquisition and Processing.

Data Presentation and Validation

Example Quantitative Data

The following table presents hypothetical data from a qNMR experiment for the purity determination of a 24-Methylenecycloartanone sample using maleic acid as the internal standard.

Parameter	Value
Analyte: 24-Methylenecycloartanone
Mass (manalyte)	15.25 mg
Molecular Weight (MWanalyte)	438.73 g/mol
Quantification Signal	Cyclopropane protons (H-19)
Number of Protons (Nanalyte)	2
Integral (Ianalyte)	1.85
Internal Standard: Maleic Acid
Mass (mstd)	6.10 mg
Molecular Weight (MWstd)	116.07 g/mol
Certified Purity (Puritystd)	99.8%
Quantification Signal	Olefinic protons
Number of Protons (Nstd)	2
Integral (Istd)	2.00
Calculated Purity of 24-Methylenecycloartanone	95.7%

Method Validation

For use in a regulatory environment, the qNMR method should be validated according to ICH guidelines or other relevant standards. Key validation parameters include:

• Specificity: The ability to assess unequivocally the analyte in the presence of components which may be expected to be present. This can be demonstrated by the absence of overlapping signals at the chemical shifts of the analyte and internal standard.

• Linearity: The ability to obtain test results which are directly proportional to the concentration of the analyte. This can be assessed by preparing samples with varying analyte concentrations.

• Accuracy: The closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found. This can be determined by analyzing a sample of known purity.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst precision).

• Limit of Quantification (LOQ) and Limit of Detection (LOD): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy, and the lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value, respectively.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

References

• 1. 24-Methylenecycloartanone | C31H50O | CID 14635659 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 24-Methylenecycloartanone | CAS:1449-08-7 | Manufacturer ChemFaces [chemfaces.com]
• 3. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]
• 4. usp.org [usp.org]
• 5. 24-Methylenecycloartan-3-one | 1449-08-7 [amp.chemicalbook.com]
• 6. 24-Methyl­enecyclo­artanone - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NMR based quantitation of cycloartane triterpenes in black cohosh extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. znaturforsch.com [znaturforsch.com]

Technical Notes & Optimization

Technical Support Center: 24-Methylenecycloartanone Purification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of 24-methylenecycloartanone.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification of 24-methylenecycloartanone.

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield of 24-Methylenecycloartanone	Incomplete extraction from the source material.	- Ensure the plant material is thoroughly dried and finely powdered to maximize surface area for extraction. - Consider increasing the extraction time or the number of extraction cycles. - Optimize the solvent system; while ethanol is commonly used, a solvent with a different polarity might be more effective depending on the matrix.
Loss of compound during liquid-liquid partitioning.	- Perform multiple extractions (at least 3-5) of the aqueous suspension with the organic solvent (e.g., petroleum ether) to ensure complete transfer of the compound. - Gently invert the separatory funnel to avoid the formation of stable emulsions. If an emulsion forms, allow it to stand or add a small amount of brine to break it.
Inefficient elution from the chromatography column.	- Adjust the polarity of the elution solvent system. If the compound is not eluting, gradually increase the proportion of the more polar solvent (e.g., acetone in a petroleum ether/acetone system). - Ensure the column is not overloaded with the crude extract.
Co-elution of Impurities	Presence of structurally similar triterpenoids or other lipophilic compounds.	- Optimize the chromatographic conditions. Use a shallower solvent gradient to improve separation. - Consider using a different stationary phase, such as silver nitrate-impregnated silica gel, which can aid in separating compounds based on the degree of unsaturation. - Sequential chromatography using different solvent systems or techniques (e.g., preparative TLC or HPLC) may be necessary for high purity.[1][2]
Presence of Colored Impurities (e.g., Pigments)	Co-extraction of chlorophylls and carotenoids.	- Wash the crude extract with a non-polar solvent like hexanes, which can effectively remove some colored impurities.[1][2] - Incorporate a charcoal treatment step before chromatography, but be cautious as this can also adsorb the target compound. - Employ a preliminary column with a less retentive stationary phase to remove highly colored compounds before the main purification step.
Difficulty in Crystallization	Presence of residual oils or other impurities inhibiting crystal formation.	- Ensure the purified fraction is of high purity before attempting crystallization. - Try a variety of solvents and solvent mixtures (e.g., methanol, ethanol, acetone, ethyl acetate, or mixtures with water or hexanes) to find the optimal crystallization conditions. - Use techniques such as slow evaporation, cooling, or vapor diffusion. - Scratching the inside of the flask with a glass rod can sometimes induce crystallization.
Compound Instability/Degradation	Sensitivity to heat, light, or acidic/basic conditions.	- Avoid high temperatures during solvent evaporation; use a rotary evaporator under reduced pressure at a moderate temperature. - Protect the compound from direct light by using amber-colored glassware or covering the flasks with aluminum foil. - Use neutral and high-purity solvents to avoid degradation catalyzed by acidic or basic impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most common chromatographic systems used for 24-methylenecycloartanone purification?

A1: Silica gel column chromatography is the most frequently reported method. Common solvent systems include gradients of petroleum ether/acetone or hexanes/ethyl acetate.[1][2][3] For instance, a gradient elution starting from petroleum ether/acetone (30:1) and gradually increasing the polarity to 10:1 has been successfully used.[3]

Q2: How can I monitor the purification process and identify fractions containing 24-methylenecycloartanone?

A2: Thin Layer Chromatography (TLC) is a standard method for monitoring the separation. Fractions are collected from the column and spotted on a TLC plate. The plate is developed in an appropriate solvent system (e.g., the same as the column's mobile phase) and visualized, typically using an anisaldehyde-sulfuric acid reagent and heating, which gives a characteristic color for triterpenoids. The fractions showing a spot with the same retention factor (Rf) as a 24-methylenecycloartanone standard are pooled.

Q3: My purified compound is an oil and will not crystallize. What should I do?

A3: If your highly pure 24-methylenecycloartanone is an oil, this could be due to the presence of minor impurities that inhibit crystallization. Further purification using preparative HPLC might be necessary. Alternatively, you can try co-distillation with a solvent to remove residual volatile impurities or attempt crystallization from a wider range of solvents and conditions as detailed in the troubleshooting guide.

Q4: What types of impurities are commonly found with 24-methylenecycloartanone?

A4: Common impurities include other cycloartane-type triterpenoids with similar structures, sterols, fatty acids, and plant pigments like chlorophylls and carotenoids. The specific impurities will depend on the natural source of the compound.

Q5: Is 24-methylenecycloartanone commercially available as a reference standard?

A5: Yes, 24-methylenecycloartanone is available from several chemical suppliers, which can be used as a reference standard for identification and quantification during your purification process.

Quantitative Data Summary

The following table summarizes typical parameters in the purification of 24-methylenecycloartanone and related compounds. Please note that yields and purity are highly dependent on the source material and the specific methods used.

Parameter	Value/Range	Source/Compound	Reference
Extraction Solvent	95% Ethanol	Ainsliaea henryi	[3]
Partitioning Solvent	Petroleum Ether	Ainsliaea henryi	[3]
Chromatography Stationary Phase	Silica Gel	Ainsliaea henryi, Guayule Resin	[1][2][3]
Chromatography Mobile Phase	Petroleum Ether/Acetone (30:1 to 10:1)	Ainsliaea henryi	[3]
Hexanes/Ethyl Acetate (95:5 to 50:50)	Guayule Resin	[1][2]
Final Purity	>98% (typical for commercial standards)	N/A
Yield	Highly variable (dependent on source)	N/A

Experimental Protocols

Protocol 1: Isolation of 24-Methylenecycloartanone from Ainsliaea henryi [3]

• Extraction: The dried and powdered plant material of Ainsliaea henryi (5 kg) is refluxed three times with 95% ethanol (50 L) for 1 hour each time.

• Solvent Removal: The ethanol is removed from the combined extracts under reduced pressure using a rotary evaporator.

• Partitioning: The resulting residue is suspended in water and partitioned with petroleum ether to extract the non-polar compounds.

• Column Chromatography: The petroleum ether soluble fraction (100 g) is subjected to silica gel column chromatography.

• Elution: The column is eluted with a gradient of petroleum ether/acetone, starting with a ratio of 30:1 and gradually increasing the polarity to 10:1 (v/v).

• Fraction Collection and Analysis: Fractions are collected and analyzed by TLC. Those containing 24-methylenecycloartanone (identified by comparison with a standard) are pooled. The pure compound is obtained from the fraction eluted with petroleum ether/acetone (20:1).

Protocol 2: General Purification of Cycloartane Triterpenoids from Guayule Resin [1][2]

• Initial Fractionation: The resin (116 g) is subjected to silica gel column chromatography.

• Gradient Elution: The column is eluted with a solvent gradient of hexanes, followed by hexanes/EtOAc (from 95:5 to 50:50, v/v), and finally with pure EtOAc.

• Impurity Removal: Fractions containing the major cycloartane triterpenoids are washed with hexanes to remove colored impurities.

• Further Purification: For more complex mixtures, fractions can be subjected to further silica gel column chromatography with different solvent systems (e.g., CH2Cl2/acetone) or purified by preparative TLC and/or HPLC to isolate individual compounds.

Visualizations

Caption: General workflow for the purification of 24-methylenecycloartanone.

Caption: Troubleshooting decision tree for low purity issues.

References

• 1. Cycloartane- and Lanostane-Type Triterpenoids from the Resin of Parthenium argentatum AZ-2, a Byproduct of Guayule Rubber Production - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 24-Methyl­enecyclo­artanone - PMC [pmc.ncbi.nlm.nih.gov]

How to improve the yield of 24-Methylenecycloartanone extraction.

Welcome to the technical support center for 24-Methylenecycloartanone extraction. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions to optimize their extraction protocols for a higher yield of 24-Methylenecycloartanone.

Frequently Asked Questions (FAQs)

Q1: What are the primary plant sources for extracting 24-Methylenecycloartanone?

A1: 24-Methylenecycloartanone has been isolated from several plant species. The most commonly cited sources in the literature include the rhizomes of Polygonum bistorta, the whole plant of Ainsliaea henryi, and it is also found in plants from the Cimicifuga (Actaea) and Trichosanthes genera. The concentration of the compound can vary depending on the plant species, the part of the plant used, and the geographical location.

Q2: Which solvent system is most effective for extracting 24-Methylenecycloartanone?

A2: The choice of solvent is critical for achieving a high yield. Generally, solvents with intermediate polarity are effective for extracting cycloartane triterpenoids. A mixture of a nonpolar and a polar solvent, such as petroleum ether/acetone or dichloromethane/methanol, has been shown to be effective. The optimal ratio can vary, and it is recommended to perform small-scale pilot extractions with different solvent ratios to determine the best system for your specific plant material. For instance, a gradient elution with petroleum ether/acetone (from 30:1 to 10:1) has been successfully used.

Q3: What is the difference in yield between maceration and ultrasound-assisted extraction (UAE) for cycloartane triterpenoids?

A3: Ultrasound-assisted extraction (UAE) generally offers a higher yield in a shorter time compared to traditional maceration. The ultrasonic waves facilitate the disruption of plant cell walls, enhancing solvent penetration and the release of bioactive compounds. While maceration is simpler and requires less specialized equipment, UAE is often more efficient. The exact yield improvement depends on the plant matrix and other extraction parameters.

Q4: Can the extraction temperature affect the stability of 24-Methylenecycloartanone?

A4: Yes, high temperatures can potentially lead to the degradation of triterpenoids. It is advisable to conduct extractions at moderate temperatures, typically between 40-60°C, to balance extraction efficiency and compound stability. For heat-sensitive extractions, room temperature maceration or cold percolation are safer alternatives, although they may require longer extraction times.

Q5: How can I monitor the presence of 24-Methylenecycloartanone during the extraction and purification process?

A5: Thin-Layer Chromatography (TLC) is a rapid and effective method for monitoring the presence of 24-Methylenecycloartanone. The compound can be visualized on a TLC plate using a variety of staining reagents. A common method involves spraying the plate with a solution of p-anisaldehyde or vanillin in acidic ethanol and then heating it. This typically produces a colored spot, indicating the presence of the triterpenoid. UV light can also be used for visualization if the compound has chromophores.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction of 24-Methylenecycloartanone that can lead to lower than expected yields.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield of 24-Methylenecycloartanone	1. Incorrect Plant Material: The plant species, part, or collection time may not be optimal for high concentrations of the target compound. 2. Inefficient Extraction: The solvent system may not be suitable, or the extraction time and temperature are insufficient. 3. Degradation of the Compound: Exposure to high temperatures, extreme pH, or prolonged extraction times can degrade the triterpenoid.	1. Verify Plant Material: Ensure the correct plant species and part are being used. Consider the age and geographical source of the plant material. 2. Optimize Extraction Parameters: Experiment with different solvent systems (e.g., varying ratios of nonpolar to polar solvents). Increase the extraction time or employ a more efficient method like ultrasound-assisted extraction. 3. Control Extraction Conditions: Use moderate temperatures (40-60°C). Avoid strongly acidic or basic conditions.
Co-extraction of Impurities	1. Broad Solvent Polarity: The chosen solvent system may be too broad in its polarity, leading to the dissolution of a wide range of compounds. 2. Presence of Pigments and Fats: Plant materials often contain chlorophyll, carotenoids, and lipids that are co-extracted.	1. Refine Solvent System: Use a more selective solvent system. Consider a sequential extraction with solvents of increasing polarity. 2. Pre-extraction/Defatting: For materials rich in fats and pigments, a pre-extraction step with a nonpolar solvent like hexane can remove these interfering substances before the main extraction.
Difficulty in Isolating the Pure Compound	1. Complex Extract Mixture: The crude extract is a complex mixture of structurally similar compounds. 2. Inadequate Chromatographic Separation: The chosen stationary and mobile phases in column chromatography or HPLC are not providing sufficient resolution.	1. Fractionation: Perform a preliminary fractionation of the crude extract using liquid-liquid partitioning or column chromatography with a less polar solvent system to separate major compound classes. 2. Optimize Chromatography: For column chromatography, try different adsorbent materials (e.g., silica gel, alumina) and a gradient elution of the mobile phase. For HPLC, experiment with different column types (e.g., C18, C8) and mobile phase compositions.
Inconsistent Yields Between Batches	1. Variability in Plant Material: Natural variation in the phytochemical content of the plant material between different harvests. 2. Inconsistent Extraction Procedure: Minor variations in the extraction parameters (e.g., temperature, time, solvent ratio) between batches.	1. Standardize Plant Material: If possible, use plant material from the same source and harvest time. 2. Standardize Protocol: Strictly adhere to a validated and documented extraction protocol for all batches.

Data Presentation

The following tables summarize the impact of different extraction parameters on the yield of cycloartane triterpenoids, based on general findings in the literature. It is important to note that optimal conditions should be determined empirically for each specific plant material.

Table 1: Effect of Solvent System on Triterpenoid Extraction Yield

Solvent System (v/v)	Relative Yield (%)	Observations
Hexane	30-40	Extracts nonpolar compounds, including some triterpenoids and a high amount of lipids.
Dichloromethane	60-70	Good for less polar triterpenoids.
Acetone	70-85	Effective for a broader range of triterpenoids.
Ethanol (95%)	80-95	Extracts a wide range of polarities, including triterpenoid glycosides.
Petroleum Ether:Acetone (20:1)	85-95	A selective system that has been shown to be effective for 24-Methylenecycloartanone.
Dichloromethane:Methanol (1:1)	90-100	A versatile system for extracting a broad spectrum of triterpenoids.

Table 2: Comparison of Extraction Methods on Triterpenoid Yield

Extraction Method	Typical Duration	Relative Yield (%)	Key Advantages
Maceration	24-72 hours	70-85	Simple, low cost, suitable for thermolabile compounds.
Soxhlet Extraction	6-24 hours	85-95	Continuous extraction with fresh solvent, efficient.
Ultrasound-Assisted Extraction (UAE)	30-60 minutes	90-100	Fast, high efficiency, reduced solvent consumption.
Microwave-Assisted Extraction (MAE)	5-30 minutes	90-100	Very fast, high efficiency, requires specialized equipment.

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of 24-Methylenecycloartanone from Ainsliaea henryi

This protocol is adapted from a documented procedure for the isolation of 24-Methylenecycloartanone.

1. Materials and Equipment:

• Dried and powdered whole plant of Ainsliaea henryi

• Petroleum ether

• Acetone

• Ultrasonic bath

• Rotary evaporator

• Silica gel for column chromatography

• Glass column for chromatography

• TLC plates (silica gel 60 F254)

• Developing chamber for TLC

• p-Anisaldehyde staining solution (0.5 mL p-anisaldehyde, 1 mL glacial acetic acid, 50 mL ethanol, and 1 mL concentrated sulfuric acid)

• Heat gun

2. Procedure:

• Extraction:

  • Weigh 100 g of the dried, powdered plant material and place it in a suitable flask.

  • Add 1 L of petroleum ether:acetone (20:1 v/v) to the flask.

  • Place the flask in an ultrasonic bath and sonicate for 60 minutes at 40°C.

  • Filter the extract through filter paper.

  • Repeat the extraction process on the plant residue two more times with fresh solvent.

  • Combine the filtrates and concentrate under reduced pressure using a rotary evaporator to obtain the crude extract.

• Purification by Column Chromatography:

  • Prepare a silica gel column using a slurry of silica gel in petroleum ether.

  • Dissolve the crude extract in a minimal amount of the initial mobile phase (petroleum ether:acetone 30:1) and load it onto the column.

  • Elute the column with a gradient of petroleum ether:acetone, starting with a ratio of 30:1 and gradually increasing the polarity to 10:1.

  • Collect fractions of 20-30 mL.

• Monitoring and Identification:

  • Monitor the collected fractions by TLC using a mobile phase of petroleum ether:acetone (15:1).

  • Visualize the TLC plates by spraying with the p-anisaldehyde solution and heating with a heat gun until colored spots appear.

  • Combine the fractions containing the spot corresponding to 24-Methylenecycloartanone (based on comparison with a standard or literature Rf values).

  • Evaporate the solvent from the combined fractions to obtain the purified compound.

Mandatory Visualizations

Biosynthetic Pathway of 24-Methylenecycloartanone

Caption: Biosynthesis of 24-Methylenecycloartanone from Squalene.

Experimental Workflow for Extraction and Purification

Caption: General workflow for 24-Methylenecycloartanone extraction.

Stability issues and proper storage of 24-Methylenecycloartanone.

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability and proper storage of 24-Methylenecycloartanone. The information is presented in a question-and-answer format to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid 24-Methylenecycloartanone?

A1: For long-term storage, solid 24-Methylenecycloartanone should be stored in a tightly sealed container at 2-8°C, protected from light. Following these conditions, the product is expected to be stable for up to 24 months.[1]

Q2: How should I store solutions of 24-Methylenecycloartanone?

A2: Stock solutions, typically prepared in solvents like DMSO, should be stored as aliquots in tightly sealed vials at -20°C.[1] It is recommended to use these solutions within two weeks to minimize degradation.[1] Avoid repeated freeze-thaw cycles.

Q3: What is the best practice for preparing to use 24-Methylenecycloartanone in an experiment?

A3: Before use, and prior to opening the vial, it is recommended to allow the product (both solid and solution) to equilibrate to room temperature for at least one hour.[1] This prevents condensation from forming inside the vial, which could introduce moisture and affect stability. For powdered products that may have adhered to the cap during shipping, gently tap the vial on a hard surface to collect all the powder at the bottom.[1]

Q4: In which solvents is 24-Methylenecycloartanone soluble?

A4: 24-Methylenecycloartanone is soluble in solvents such as chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.[1]

Troubleshooting Guide

This guide addresses potential stability-related issues you might encounter during your experiments.

Issue 1: Inconsistent or unexpected experimental results.

If you are observing variability in your results, it could be due to the degradation of your 24-Methylenecycloartanone sample.

• Troubleshooting Workflow:

References

• 1. 24-Methylenecycloartanone | CAS:1449-08-7 | Manufacturer ChemFaces [chemfaces.com]

Technical Support Center: 24-Methylenecycloartanone LC-MS/MS Analysis

Welcome to the technical support center for the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of 24-Methylenecycloartanone. This resource provides optimized starting parameters, detailed experimental protocols, and robust troubleshooting guides to assist researchers, scientists, and drug development professionals in achieving sensitive and reliable detection.

Frequently Asked Questions (FAQs)

Q1: What is the optimal ionization mode and source for 24-Methylenecycloartanone? A1: For phytosterols and other lipophilic compounds like 24-Methylenecycloartanone, Atmospheric Pressure Chemical Ionization (APCI) is generally the preferred technique. APCI provides superior ion intensity and consistency for non-polar molecules compared to Electrospray Ionization (ESI). It typically forms a protonated molecular ion that readily loses a water molecule, resulting in a prominent [M+H-H₂O]⁺ precursor ion for MS/MS analysis.

Q2: What type of liquid chromatography column is recommended? A2: A reversed-phase C18 column is the standard choice for separating phytosterols and related triterpenoids. These columns provide excellent retention and resolution for such compounds. Complete baseline separation from structurally similar molecules can be challenging, but a C18 column under gradient elution provides a robust starting point.[1]

Q3: Is derivatization required for the LC-MS analysis of 24-Methylenecycloartanone? A3: No, derivatization is not necessary and is one of the key advantages of using LC-MS over Gas Chromatography-Mass Spectrometry (GC-MS) for this class of compounds. LC-MS simplifies the analytical workflow by eliminating this time-consuming step.

Q4: What are the most critical aspects of sample preparation for this analysis? A4: Effective sample preparation is crucial to remove interferences and prevent contamination of the LC-MS system. For biological matrices, protein precipitation is often necessary.[2] Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) are commonly used to isolate the analyte from complex sample matrices and reduce background noise.[3] Ensure final samples are dissolved in a solvent compatible with the initial mobile phase to ensure good peak shape.[4]

Optimizing LC-MS/MS Parameters

Mass Spectrometry Parameters

The key to sensitive and specific detection is the optimization of MRM transitions. This involves selecting a precursor ion and then identifying and optimizing the collision energy for one or two stable product ions.

Table 1: Recommended Starting MS Parameters for Method Development

Parameter	Recommended Setting / Procedure	Rationale
Analyte Name	24-Methylenecycloartanone	-
Formula	C₃₁H₅₀O	-
Monoisotopic Mass	438.39 Da	Used to calculate the precursor m/z.[5]
Ionization Source	APCI, Positive Ion Mode	Ideal for non-polar, lipophilic compounds; promotes formation of [M+H-H₂O]⁺.
Precursor Ion (Q1)	m/z 421.4 ([M+H-H₂O]⁺)	Phytosterols characteristically lose water upon ionization in APCI. The protonated molecule [M+H]⁺ (m/z 439.4) may also be observed and can be evaluated.
Product Ions (Q3)	To be determined empirically (see Protocol 2)	Product ions must be optimized for the specific instrument and analyte.
Collision Energy (CE)	To be determined empirically (see Protocol 2)	CE must be optimized for each precursor-product transition to maximize signal intensity.
Dwell Time	25 - 50 ms	Balances sensitivity with the need to acquire sufficient data points across a chromatographic peak.

Liquid Chromatography Parameters

The goal of the LC method is to achieve good retention, sharp peak shape, and adequate separation from any interfering compounds.

Table 2: Recommended Starting LC Parameters

Parameter	Recommended Setting	Rationale & Notes
Column	C18, 100 x 2.1 mm, 1.8 µm	Provides high-resolution separation for this class of compounds.
Mobile Phase A	Water + 0.1% Formic Acid	The aqueous component. Formic acid aids in protonation.
Mobile Phase B	Acetonitrile or Methanol + 0.1% Formic Acid	The organic component for elution.
Flow Rate	0.3 - 0.5 mL/min	Appropriate for a 2.1 mm ID column.
Column Temperature	40 °C	Elevated temperature can improve peak shape and reduce viscosity.
Injection Volume	2 - 10 µL	Should be optimized based on sample concentration and sensitivity.
Gradient Program	Start at 80% B, ramp to 100% B over 8 min, hold for 2 min, return to initial conditions and equilibrate for 3 min.	A starting point; the gradient slope and duration should be optimized to achieve the best separation.

Experimental Protocols

Protocol 1: General Sample Preparation (QuEChERS-style Extraction)

This protocol is a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach suitable for extracting 24-Methylenecycloartanone from a complex matrix like plant tissue or a food sample.

• Homogenization: Weigh 1-2 g of the homogenized sample into a 50 mL centrifuge tube.

• Hydration & Internal Standard: Add 10 mL of water. If an internal standard is used, spike the sample at this stage. Vortex for 30 seconds.

• Extraction: Add 10 mL of acetonitrile. Shake vigorously for 1 minute.

• Salting Out: Add extraction salts (e.g., 4 g MgSO₄, 1 g NaCl). Shake immediately and vigorously for 1 minute, then centrifuge at >4000 rpm for 5 minutes.

• Dispersive SPE Cleanup: Transfer an aliquot of the upper acetonitrile layer to a dispersive SPE tube containing a sorbent (e.g., C18 and PSA) to remove interfering matrix components. Vortex for 1 minute and centrifuge.

• Final Preparation: Collect the supernatant. Evaporate to dryness under a gentle stream of nitrogen and reconstitute in a solvent matching the initial mobile phase conditions (e.g., 80:20 Acetonitrile:Water). Filter through a 0.22 µm syringe filter before injection.

Protocol 2: MRM Method Development and Collision Energy Optimization

This protocol outlines the steps to identify the best product ions and optimize the collision energy (CE) for 24-Methylenecycloartanone.

• Prepare Analyte Solution: Prepare a ~1 µg/mL solution of 24-Methylenecycloartanone in the initial mobile phase.

• Direct Infusion: Infuse the solution directly into the mass spectrometer at a low flow rate (e.g., 10 µL/min) using a syringe pump.

• Identify Precursor Ion: In Q1 scan mode, confirm the presence of the target precursor ion, m/z 421.4 ([M+H-H₂O]⁺).

• Product Ion Scan: Set the first quadrupole (Q1) to isolate the precursor ion (m/z 421.4) and scan the third quadrupole (Q3) across a mass range (e.g., m/z 50-450) to identify potential product ions. This is done with a nominal collision energy applied (e.g., 20-30 eV).

• Select Product Ions: Identify 2-3 of the most intense and stable product ions that are specific to the analyte. These ions will become your MRM transitions.

• Optimize Collision Energy: For each selected transition (e.g., 421.4 > product_ion_1), create an experiment that injects the analyte while ramping the collision energy across a range (e.g., 5 to 50 eV in 2-5 eV steps).

• Determine Optimal CE: Plot the intensity of each product ion against the collision energy. The CE value that yields the maximum intensity should be selected for that specific MRM transition in the final analytical method.

Visual Guides & Workflows

LC-MS/MS Experimental Workflow

Caption: Workflow from sample preparation to final data reporting.

Troubleshooting Logic Tree: Poor or No Signal

Caption: A logical guide for diagnosing poor or absent analyte signal.

Troubleshooting Guide

Issue 1: High background noise or ion suppression.

• Question: My baseline is very noisy, and my analyte signal is inconsistent between injections. What could be the cause?

• Answer: This is often caused by matrix effects, where co-eluting compounds from the sample suppress the ionization of the target analyte.

  • Solution 1 (Sample Prep): Improve your sample cleanup. Use a more rigorous SPE protocol or a different sorbent to better remove interfering substances like phospholipids.

  • Solution 2 (Chromatography): Adjust your LC gradient to better separate the analyte from the region where matrix components elute.

  • Solution 3 (Dilution): A simple "dilute-and-shoot" approach can sometimes mitigate matrix effects by reducing the concentration of interfering compounds.[2]

Issue 2: Poor peak shape (tailing or fronting).

• Question: My chromatographic peak for 24-Methylenecycloartanone is tailing badly. How can I fix this?

• Answer: Peak tailing can have several causes related to the column, mobile phase, or sample solvent.

  • Solution 1 (Sample Solvent): Ensure your sample is fully dissolved in a solvent that is weaker than or equal in strength to your initial mobile phase. Injecting in a much stronger solvent can cause peak distortion.

  • Solution 2 (Column Health): The column may be contaminated or have a void at the inlet. Try flushing the column with a strong solvent. If that fails, replace the guard column or the analytical column.

  • Solution 3 (Mobile Phase pH): Although less common for this compound class, secondary interactions with the column can cause tailing. Ensure your mobile phase additive (formic acid) is at the correct concentration.

Issue 3: Retention time is shifting.

• Question: The retention time for my analyte is drifting between runs. What should I check?

• Answer: Retention time instability is usually due to issues with the LC system.

  • Solution 1 (Equilibration): Ensure the column is fully equilibrated between injections. A minimum of 10 column volumes is recommended for equilibration.

  • Solution 2 (Pump Performance): Check for leaks in the system. Unstable pressure can lead to flow rate fluctuations. Purge the pumps to remove any air bubbles.

  • Solution 3 (Mobile Phase): Ensure your mobile phase composition is correct and has not evaporated, which would change its composition and affect retention. Prepare fresh mobile phases daily.

Issue 4: Inconsistent fragmentation or wrong ion ratios.

• Question: The ratio between my quantifier and qualifier ions is not consistent. Why is this happening?

• Answer: This can indicate an unstable ion source or that the collision energy is not optimal.

  • Solution 1 (Source Cleaning): A dirty ion source can lead to unstable spray and inconsistent fragmentation. Perform routine source cleaning as recommended by the instrument manufacturer.

  • Solution 2 (CE Optimization): The selected collision energy might be on a very steep part of the energy-intensity curve. A small fluctuation in source conditions could then cause a large change in fragmentation. Re-optimize the CE and consider choosing a value on a more stable "plateau" of the curve, even if it provides slightly less than the maximum signal.

  • Solution 3 (Dwell Time): If dwell times are too short, there may not be enough data points collected for each transition, leading to poor ion statistics. Ensure your dwell time allows for at least 10-15 points across the peak for both transitions.

References

• 1. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 2. mdpi.com [mdpi.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Development and Verification of a Precolumn Derivatization LC-MS/MS Method for the Pharmacokinetic Study of Houttuynine of Houttuynia Essential Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 24-Methylenecycloartanone | C31H50O | CID 14635659 - PubChem [pubchem.ncbi.nlm.nih.gov]

Preventing degradation of 24-Methylenecycloartanone during isolation.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of 24-Methylenecycloartanone during its isolation from natural sources.

Frequently Asked Questions (FAQs)

Q1: What is 24-Methylenecycloartanone and why is its stability a concern during isolation?

A1: 24-Methylenecycloartanone is a cycloartane-type triterpenoid, a class of natural products with diverse biological activities. Its structure contains potentially labile functional groups, including a cyclopropane ring and an exocyclic double bond. These features make the molecule susceptible to degradation under harsh experimental conditions, such as exposure to strong acids, high temperatures, or prolonged processing times. Degradation can lead to the formation of artifacts, reduction in yield, and compromised purity of the final isolated compound.

Q2: What are the primary degradation pathways for 24-Methylenecycloartanone during isolation?

A2: The two most probable degradation pathways for 24-Methylenecycloartanone are:

• Acid-catalyzed opening of the cyclopropane ring: The cyclopropane ring is strained and can be opened under acidic conditions, leading to the formation of rearranged products.

• Isomerization or oxidation of the 24-methylene group: The exocyclic double bond is a reactive site susceptible to isomerization, hydration, or oxidation, especially in the presence of acids, light, or reactive oxygen species.

Q3: What general precautions should be taken to minimize degradation?

A3: To minimize degradation, it is crucial to employ mild extraction and purification techniques. This includes:

• Avoiding strong acids and bases.

• Using the lowest effective temperatures for extraction and solvent evaporation.

• Minimizing the exposure of samples to light and air.

• Working efficiently to reduce the overall processing time.

Q4: How can I monitor for the degradation of 24-Methylenecycloartanone during my experiments?

A4: Thin Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC) are effective techniques for monitoring the integrity of 24-Methylenecycloartanone. By comparing the chromatographic profiles of your samples at different stages of the isolation process with a reference standard (if available), you can detect the appearance of new spots or peaks that may indicate degradation products.

Troubleshooting Guide

This guide addresses specific issues that may arise during the isolation of 24-Methylenecycloartanone.

Issue 1: Low yield of 24-Methylenecycloartanone in the crude extract.

Possible Cause	Recommendation
Inefficient extraction solvent	Perform small-scale pilot extractions with a range of solvents of varying polarities (e.g., hexane, ethyl acetate, dichloromethane, acetone) to identify the optimal solvent or solvent mixture for your plant material.
Insufficient extraction time or temperature	For maceration, ensure sufficient contact time between the solvent and the plant material. For Ultrasound-Assisted Extraction (UAE), optimize the sonication time and temperature. Avoid high temperatures to prevent thermal degradation.
Incomplete cell lysis of the plant material	Ensure the plant material is finely ground to maximize the surface area for solvent penetration.

Issue 2: Appearance of unknown spots/peaks on TLC/HPLC, suggesting degradation.

Possible Cause	Recommendation
Acid-catalyzed degradation	Avoid the use of strong acids. If an acidic environment is necessary, use a milder acid (e.g., acetic acid) and keep the exposure time to a minimum. Neutralize the extract as soon as possible.
Thermal degradation	Use low-temperature extraction methods like maceration at room temperature or UAE with temperature control. When evaporating solvents, use a rotary evaporator with a water bath set to a low temperature (e.g., < 40°C).
Photodegradation	Protect samples from direct light by using amber glassware or by wrapping containers in aluminum foil.
Oxidative degradation	Consider performing extractions under an inert atmosphere (e.g., nitrogen or argon) if you suspect oxidative degradation. The addition of antioxidants like BHT (butylated hydroxytoluene) to the extraction solvent may also be beneficial, but their compatibility with downstream applications should be considered.

Issue 3: Difficulty in separating 24-Methylenecycloartanone from closely related compounds.

Possible Cause	Recommendation
Suboptimal chromatographic conditions	Systematically screen different mobile phase compositions for your column chromatography or HPLC. A gradient elution is often more effective than an isocratic one for separating complex mixtures.
Co-elution with interfering compounds	Consider using a different stationary phase for your chromatography (e.g., reversed-phase C18 instead of normal-phase silica gel). Two-dimensional chromatography can also be a powerful tool for resolving complex mixtures.

Experimental Protocols

Recommended Mild Isolation Protocol for 24-Methylenecycloartanone

This protocol is designed to minimize degradation by using mild extraction and purification conditions.

1. Plant Material Preparation:

• Dry the plant material (e.g., leaves, rhizomes) at a low temperature (40-50°C) until a constant weight is achieved.

• Grind the dried material into a fine powder (e.g., 40-60 mesh) to increase the surface area for extraction.

2. Extraction (Ultrasound-Assisted Extraction - UAE):

• Place 100 g of the powdered plant material in a suitable flask.

• Add 500 mL of ethyl acetate (or another pre-determined optimal solvent).

• Sonicate the mixture in an ultrasonic bath for 30-45 minutes at a controlled temperature (e.g., 25-30°C).

• Filter the extract through Whatman No. 1 filter paper.

• Repeat the extraction process on the plant residue two more times with fresh solvent.

• Combine the filtrates.

3. Solvent Evaporation:

• Concentrate the combined extract under reduced pressure using a rotary evaporator.

• Maintain the water bath temperature below 40°C to prevent thermal degradation.

• Evaporate the solvent until a crude extract is obtained.

4. Fractionation (Optional, if the crude extract is complex):

• Dissolve the crude extract in a minimal amount of methanol.

• Perform liquid-liquid partitioning successively with hexane and then dichloromethane.

• Monitor the distribution of 24-Methylenecycloartanone in each fraction by TLC or HPLC.

5. Purification by Column Chromatography:

• Prepare a silica gel (60-120 mesh) column packed in hexane.

• Dissolve the crude extract (or the enriched fraction) in a minimal amount of the initial mobile phase.

• Load the sample onto the column.

• Elute the column with a gradient of hexane and ethyl acetate, gradually increasing the polarity.

• Collect fractions and monitor them by TLC.

• Combine the fractions containing pure 24-Methylenecycloartanone.

6. Final Purification and Characterization:

• Recrystallize the combined fractions from a suitable solvent (e.g., methanol, acetone) to obtain pure 24-Methylenecycloartanone.

• Confirm the identity and purity of the isolated compound using spectroscopic techniques (NMR, MS) and HPLC.

Visualizations

Interpreting mass spectrometry fragmentation patterns of 24-Methylenecycloartanone.

Technical Support Center: 24-Methylenecycloartanone Mass Spectrometry

This guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in interpreting the mass spectrometry fragmentation patterns of 24-Methylenecycloartanone.

Frequently Asked Questions (FAQs)

Q1: What is the expected molecular ion peak for 24-Methylenecycloartanone in a mass spectrum?

A1: 24-Methylenecycloartanone has a molecular formula of C31H50O and a molecular weight of approximately 438.7 g/mol [1][2][3]. In an Electron Ionization (EI) mass spectrum, the molecular ion (M+) peak is expected at an m/z of 438. However, due to the high energy of EI, this peak may be weak or even absent[4][5]. In "softer" ionization techniques like Electrospray Ionization (ESI) or Chemical Ionization (CI), you are more likely to observe a prominent pseudomolecular ion, such as [M+H]+ at m/z 439[6][7].

Q2: What are the primary fragmentation mechanisms for a cycloartane triterpenoid ketone like 24-Methylenecycloartanone?

A2: The fragmentation is driven by the structure's key features: the cycloartane core, the ketone group at the 3-position, and the C-17 side chain. Key mechanisms include:

• Alpha-Cleavage: The ketone group promotes cleavage of the adjacent carbon-carbon bonds. For ketones, this is a primary mode of fragmentation[8][9].

• Side Chain Cleavage: Fission of the bond between C-17 and C-20 is common, leading to the loss of the entire side chain or fragments from it.

• Loss of Small Neutral Molecules: The initial molecular ion can lose small, stable neutral molecules. A common loss from ketones is carbon monoxide (CO, 28 Da)[8]. Loss of a methyl radical (•CH3, 15 Da) is also a very common initial fragmentation step for many organic molecules[10].

• Ring System Fragmentation: The complex tetracyclic core can undergo characteristic cleavages, sometimes through mechanisms like the retro-Diels-Alder reaction, which is a known pathway for some triterpenoids[7][11].

Q3: How does the choice of ionization technique (e.g., EI vs. ESI) affect the resulting mass spectrum?

A3: The ionization technique significantly impacts the degree of fragmentation.

• Electron Ionization (EI): This is a "hard" ionization technique that uses high-energy electrons (typically 70 eV)[4]. This imparts significant energy to the molecule, causing extensive and complex fragmentation. While this provides rich structural information, it can also lead to a diminished molecular ion peak[5].

• Electrospray Ionization (ESI): This is a "soft" ionization technique that results in very little fragmentation[5][7]. It is ideal for determining the molecular weight of the compound, as it typically produces a strong pseudomolecular ion peak ([M+H]+ or [M+Na]+). Tandem mass spectrometry (MS/MS) is often required with ESI to induce and analyze fragmentation[7].

Troubleshooting Guide

Q1: Issue - The molecular ion peak at m/z 438 is very weak or completely absent in my EI-MS spectrum. Is my experiment faulty?

A1: This is a common observation and is not necessarily indicative of an experimental error. The high energy of Electron Ionization can cause the newly formed molecular ion to be unstable, leading it to fragment almost immediately[4][12]. For complex molecules like triterpenoids, the molecular ion peak is often of low abundance.

• Troubleshooting Step: To confirm the molecular weight, consider re-running the sample using a soft ionization technique like ESI or CI, which will likely produce a strong [M+H]+ peak at m/z 439.

Q2: Issue - I am observing a prominent peak at m/z 423. What fragmentation does this represent?

A2: A peak at m/z 423 corresponds to a loss of 15 mass units from the molecular ion (438 - 15 = 423). This is highly characteristic of the loss of a methyl radical (•CH3), which is a very common and favorable fragmentation process in mass spectrometry[10]. 24-Methylenecycloartanone has several methyl groups that can be lost.

Q3: Issue - My spectrum shows a dense cluster of peaks, and I'm unsure how to begin the interpretation.

A3: Interpreting a complex EI spectrum requires a systematic approach.

• Troubleshooting Steps:

  • Identify the Molecular Ion (M+): Look for the highest m/z peak in the spectrum, which should be at m/z 438. Even if weak, its presence is a key starting point.

  • Identify Initial Losses: Look for peaks corresponding to the loss of common small neutral molecules from the M+ peak, such as [M-15]+ (loss of •CH3) at m/z 423 and [M-28]+ (loss of CO) at m/z 410.

  • Look for Side Chain Fragmentation: The side chain at C-17 has a mass of approximately 125 Da. Look for a peak around m/z 125, which could represent the charged side chain itself. Also, look for a peak corresponding to the loss of the side chain from the parent molecule ([M-125]+), which would appear around m/z 313.

  • Compare with Databases: If available, compare your acquired spectrum against spectral libraries (e.g., NIST, Wiley) for a potential match.

Q4: Issue - I am having trouble distinguishing between fragments originating from the polycyclic core versus the aliphatic side chain.

A4: The key is to identify the cleavage that separates the two domains. The bond between C-17 and C-20 is a logical point of cleavage.

• Troubleshooting Step: Calculate the masses of the side chain and the core separately.

  • Side Chain: C9H17, mass ≈ 125 Da.

  • Core (A/B/C/D rings): C22H33O, mass ≈ 313 Da.

  • Look for peaks at m/z 125 and m/z 313. The relative intensity of these peaks can provide clues about where the positive charge is more likely to be stabilized. Fragments at lower m/z values are often the result of further fragmentation of these larger initial pieces.

Data Presentation: Plausible Fragment Ions

The following table summarizes the expected and plausible fragment ions for 24-Methylenecycloartanone under EI-MS conditions.

m/z Value	Proposed Ion Structure / Origin	Notes
438	[C31H50O]+• (Molecular Ion, M+)	Represents the intact molecule after ionization. Often has low abundance in EI-MS[4][5].
423	[M - •CH3]+	Loss of a methyl radical. A very common and typically abundant fragment[10].
313	[M - C9H17]+	Cleavage at C17-C20, loss of the neutral side chain. Represents the charged tetracyclic core.
125	[C9H17]+	Cleavage at C17-C20. Represents the charged side chain.

Experimental Protocol: GC-MS Analysis

This section provides a general methodology for analyzing 24-Methylenecycloartanone using Gas Chromatography-Mass Spectrometry (GC-MS) with an EI source.

• Sample Preparation:

  • Dissolve a small amount (approx. 1 mg/mL) of the purified 24-Methylenecycloartanone sample in a volatile organic solvent such as hexane, ethyl acetate, or dichloromethane.

  • If the compound contains hydroxyl or carboxyl groups that require derivatization for GC analysis, use an appropriate agent like BSTFA. (Note: For 24-Methylenecycloartanone, derivatization is not necessary).

  • Filter the sample through a 0.22 µm syringe filter if any particulate matter is present.

• Gas Chromatography (GC) Conditions:

  • Injector: Split/splitless injector, typically run in splitless mode for dilute samples. Injector temperature: 280 °C.

  • Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 150 °C, hold for 2 minutes.

    • Ramp: Increase temperature at 10 °C/min to 300 °C.

    • Final hold: Hold at 300 °C for 10 minutes.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Ionization Energy: 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40 - 600.

  • Solvent Delay: 3-5 minutes to prevent the solvent peak from damaging the detector.

Visualization of Fragmentation Pathway

The diagram below illustrates the primary fragmentation pathways of 24-Methylenecycloartanone upon electron ionization.

Caption: Key EI-MS fragmentation pathways of 24-Methylenecycloartanone.

References

• 1. 24-Methylenecycloartanone | C31H50O | CID 14635659 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 24-Methyl­enecyclo­artanone - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 24-Methylenecycloartanone | CAS#:1449-08-7 | Chemsrc [chemsrc.com]
• 4. uni-saarland.de [uni-saarland.de]
• 5. acdlabs.com [acdlabs.com]
• 6. pure.uva.nl [pure.uva.nl]
• 7. Structure-fragmentation study of pentacyclic triterpenoids using electrospray ionization quadrupole time-of-flight tandem mass spectrometry (ESI-QTOFMS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Mass Spectrometry [www2.chemistry.msu.edu]
• 11. researchgate.net [researchgate.net]
• 12. chemguide.co.uk [chemguide.co.uk]

Technical Support Center: Purification of 24-Methylenecycloartanone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in increasing the purity of a 24-Methylenecycloartanone sample.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for purifying 24-Methylenecycloartanone?

A1: The most widely used method for the purification of 24-Methylenecycloartanone from crude extracts is silica gel column chromatography. This technique separates compounds based on their polarity. A gradient elution is often employed, starting with a non-polar solvent and gradually increasing the polarity to elute compounds of increasing polarity.

Q2: What are some typical solvent systems for silica gel chromatography of 24-Methylenecycloartanone?

A2: For triterpenoids like 24-Methylenecycloartanone, a common solvent system is a mixture of a non-polar solvent like n-hexane or petroleum ether and a more polar solvent like ethyl acetate or acetone.[1] The elution is typically started with a high percentage of the non-polar solvent, and the concentration of the polar solvent is gradually increased. A specific example from the literature for the isolation of 24-methylenecycloartanone used a petroleum ether/acetone gradient.

Q3: My 24-Methylenecycloartanone sample is still impure after column chromatography. What other techniques can I use?

A3: If column chromatography does not yield a sample of sufficient purity, recrystallization is a common subsequent step.[2] This technique relies on the principle that the solubility of a compound in a solvent is dependent on temperature. By dissolving the impure sample in a hot solvent and allowing it to cool slowly, the desired compound will crystallize out, leaving impurities behind in the solvent. High-Performance Liquid Chromatography (HPLC) can also be used as a final polishing step for achieving very high purity.

Q4: How can I assess the purity of my 24-Methylenecycloartanone sample?

A4: The purity of your sample can be assessed using several analytical techniques. High-Performance Liquid Chromatography (HPLC) is a powerful method for determining purity by separating the sample into its individual components.[3][4][5] Nuclear Magnetic Resonance (NMR) spectroscopy, particularly quantitative ¹H NMR (qNMR), can also be used to determine purity by comparing the integral of the signals from the compound of interest to those of a known internal standard.[6][7][8] Thin-Layer Chromatography (TLC) can provide a quick qualitative assessment of purity.

Q5: What are some common impurities found in 24-Methylenecycloartanone samples isolated from natural sources?

A5: Samples of 24-Methylenecycloartanone extracted from natural sources are often contaminated with other structurally related triterpenoids, sterols, fatty acids, and pigments.[9][10][11][12] The specific impurities will depend on the source material and the initial extraction method used.

Troubleshooting Guides

Silica Gel Column Chromatography

Problem: Poor separation of 24-Methylenecycloartanone from impurities.

Possible Cause	Solution
Inappropriate solvent system.	Optimize the solvent system using Thin-Layer Chromatography (TLC) first. Aim for an Rf value of 0.2-0.3 for 24-Methylenecycloartanone in the initial eluent.[13]
Column overloading.	Use an appropriate ratio of silica gel to crude sample. A general guideline is a 30:1 to 100:1 ratio by weight.
Column channeling or cracking.	Ensure the silica gel is packed uniformly. Apply gentle tapping to the column during packing. Maintain a constant solvent head above the silica bed.[14]
Elution is too fast.	Control the flow rate to allow for proper equilibration between the stationary and mobile phases. An optimal flow rate will prevent band broadening.[14]

Problem: 24-Methylenecycloartanone is not eluting from the column.

Possible Cause	Solution
Solvent system is not polar enough.	Gradually increase the polarity of the mobile phase. For example, increase the percentage of ethyl acetate or acetone in the hexane/ethyl acetate or hexane/acetone mixture.
Compound decomposition on silica gel.	Test the stability of your compound on a small amount of silica gel before performing large-scale chromatography. If it is unstable, consider using a deactivated silica gel (e.g., with triethylamine) or an alternative adsorbent like alumina.[15][16]

Recrystallization

Problem: No crystals form upon cooling.

Possible Cause	Solution
The solution is not saturated.	Evaporate some of the solvent to concentrate the solution.
The compound is too soluble in the chosen solvent.	Add a "poor" solvent (one in which the compound is less soluble) dropwise until the solution becomes slightly turbid, then heat to redissolve and cool again.
Cooling is too rapid.	Allow the solution to cool to room temperature slowly, then place it in an ice bath or refrigerator.
Lack of nucleation sites.	Scratch the inside of the flask with a glass rod or add a seed crystal of the pure compound.

Problem: The recovered crystals are still impure.

Possible Cause	Solution
Impurities co-crystallized with the product.	The cooling process may have been too fast, trapping impurities. Redissolve the crystals in fresh hot solvent and allow for slower cooling.
The chosen solvent is not ideal.	Experiment with different solvents or solvent mixtures to find one that provides a significant difference in solubility for your compound and the impurities at high and low temperatures.

Experimental Protocols

Protocol 1: Purification of 24-Methylenecycloartanone by Silica Gel Column Chromatography

• Slurry Preparation: Prepare a slurry of silica gel (60-120 mesh) in the initial, least polar solvent system (e.g., 98:2 n-hexane:ethyl acetate).

• Column Packing: Pour the slurry into a glass column plugged with cotton or a frit. Gently tap the column to ensure even packing and allow the silica to settle. Add a layer of sand on top of the silica bed.[13]

• Sample Loading: Dissolve the crude 24-Methylenecycloartanone sample in a minimal amount of the initial solvent or a slightly more polar solvent like dichloromethane. Alternatively, for "dry loading," adsorb the sample onto a small amount of silica gel, remove the solvent, and carefully add the dry powder to the top of the column.[13]

• Elution: Begin elution with the initial non-polar solvent system, collecting fractions.

• Gradient Elution: Gradually increase the polarity of the mobile phase by increasing the percentage of the more polar solvent (e.g., increase ethyl acetate concentration in increments of 2-5%).

• Fraction Analysis: Monitor the collected fractions by Thin-Layer Chromatography (TLC) to identify those containing the purified 24-Methylenecycloartanone.

• Pooling and Concentration: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Protocol 2: Recrystallization of 24-Methylenecycloartanone

• Solvent Selection: Choose a suitable solvent or solvent pair. Good solvents for triterpenoids include methanol, ethanol, acetone, or mixtures like chloroform/methanol.[5]

• Dissolution: Place the impure 24-Methylenecycloartanone sample in a flask and add a minimal amount of the chosen solvent. Heat the mixture gently (e.g., in a water bath) while stirring until the solid is completely dissolved.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Cooling and Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Further cooling in an ice bath can increase the yield of crystals.

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven.

Visualizations

Caption: A typical experimental workflow for the purification of 24-Methylenecycloartanone.

Caption: A troubleshooting decision tree for column chromatography issues.

References

• 1. researchgate.net [researchgate.net]
• 2. View of Triterpenoids isolated from helicteres hirsuta [jte.edu.vn]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Extraction and HPLC analysis of triterpenoids [bio-protocol.org]
• 5. Optimization, Validation and Application of HPLC-PDA Methods for Quantification of Triterpenoids in Vaccinium vitis-idaea L - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Natural products of pentacyclic triterpenoids: from discovery to heterologous biosynthesis - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Bioactive Usual and Unusual Triterpenoids Derived from Natural Sources Used in Traditional Medicine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Running a Silica Gel Column - CommonOrganicChemistry.com [commonorganicchemistry.com]
• 14. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 15. Chromatography [chem.rochester.edu]
• 16. Purification [chem.rochester.edu]

Technical Support Center: Resolving Peak Tailing in HPLC for 24-Methylenecycloartanone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve peak tailing issues encountered during the HPLC analysis of 24-Methylenecycloartanone.

Troubleshooting Guide: A Step-by-Step Approach to Resolving Peak Tailing

Peak tailing for a neutral compound like 24-Methylenecycloartanone in reversed-phase HPLC is often indicative of physical issues within the HPLC system or secondary chemical interactions. This guide provides a systematic approach to diagnose and resolve the problem.

Q1: My 24-Methylenecycloartanone peak is tailing. What is the first step I should take?

The first step is to differentiate between a chemical cause (analyte-specific interactions) and a physical cause (system-wide issue). This can be achieved by injecting a neutral, well-behaved compound that is not expected to tail.

Experimental Protocol: Diagnostic Injection of a Neutral Probe

• Objective: To determine if peak tailing is analyte-specific or a system-wide problem.

• Procedure:

  • Prepare a standard solution of a neutral, non-polar compound (e.g., Toluene or a simple methyl ester) in your mobile phase.

  • Inject this standard under the same chromatographic conditions used for 24-Methylenecycloartanone.

  • Analyze the peak shape.

• Interpretation:

  • Symmetrical Peak: If the neutral probe gives a symmetrical peak, the issue is likely chemical and related to secondary interactions of 24-Methylenecycloartanone with the stationary phase.

  • Tailing Peak: If the neutral probe also tails, the problem is likely physical, related to the HPLC system itself (e.g., column void, extra-column volume).

Troubleshooting Workflow

Caption: Initial diagnostic workflow for HPLC peak tailing.

Chemical Troubleshooting

If the diagnostic injection points to a chemical issue, the following steps can help mitigate secondary interactions.

Q2: How can I minimize secondary polar interactions causing my 24-Methylenecycloartanone peak to tail?

Even though 24-Methylenecycloartanone is a neutral molecule, it possesses a ketone group that can engage in secondary polar interactions with active sites on the silica-based stationary phase, such as residual silanol groups.

Strategies to Mitigate Secondary Interactions:

• Column Selection: Utilize a high-quality, end-capped C18 column. End-capping is a process that deactivates most of the acidic silanol groups on the silica surface, reducing their potential for unwanted interactions.[1]

• Mobile Phase Optimization:

  • Solvent Choice: The choice of organic modifier can influence peak shape. While acetonitrile is common, methanol can sometimes provide better peak symmetry for certain compounds.

  • Additives: For neutral compounds, the addition of a small amount of a polar solvent like isopropanol to the mobile phase can sometimes improve peak shape by competing for active sites.

Illustrative Data: Effect of Column End-capping on Peak Asymmetry

Column Type	Analyte	Mobile Phase	Asymmetry Factor (As)
Non-End-capped C18	24-Methylenecycloartanone	Acetonitrile:Water (85:15)	1.8
End-capped C18	24-Methylenecycloartanone	Acetonitrile:Water (85:15)	1.2

Signaling Pathway of Secondary Interaction

References

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to 24-Methylenecycloartanone and 24-Methylenecycloartanol for Researchers and Drug Development Professionals

This guide provides a detailed comparison of two closely related triterpenoids, 24-Methylenecycloartanone and 24-methylenecycloartanol. While both compounds share a common structural backbone and are intermediates in the biosynthesis of plant sterols, their distinct functional groups—a ketone in the former and a hydroxyl group in the latter—suggest differing biological activities and therapeutic potential. This document summarizes their known chemical and physical properties, biological activities with available experimental data, and the methodologies used in these assessments.

Chemical and Physical Properties

24-Methylenecycloartanone and 24-methylenecycloartanol possess the same molecular formula save for two hydrogens, a difference that accounts for the ketone and alcohol functionalities, respectively. This minor structural variation leads to differences in their molecular weight and polarity, which can influence their biological interactions and pharmacokinetic profiles.

Property	24-Methylenecycloartanone	24-methylenecycloartanol
Molecular Formula	C₃₁H₅₀O	C₃₁H₅₂O
Molecular Weight	438.7 g/mol [1][2]	440.7 g/mol [3]
Chemical Structure	A pentacyclic triterpenoid with a ketone group at the C-3 position.	A pentacyclic triterpenoid with a hydroxyl group at the 3β-position[3].
Natural Occurrence	Found in plants such as Larix kaempferi, Euphorbia retusa, and Polygonum bistorta[1][4].	Isolated from various plant species including Ficus krishnae, Euphorbia, Epidendrum, Psychotria, and Sideritis[3][5].

Biological Activities and Experimental Data

Research into the biological effects of these two compounds is at different stages. 24-methylenecycloartanol has been investigated for its potential health benefits, whereas data on the biological activities of 24-Methylenecycloartanone is currently limited in the public domain.

Antidiabetic Activity

A study on a combination of cycloartenol (CA) and 24-methylenecycloartanol (24-MCA) isolated from Ficus krishnae demonstrated significant antidiabetic properties.

In Vivo Study in High-Fat Diet-Streptozotocin (HFD-STZ) Induced Type II Diabetic Rats:

Treatment	Dose	Blood Glucose Level (mg/dl) after 25 days
Diabetic Control	-	348.4 ± 6.8
CA + 24-MCA	1 mg/kg	153.7 ± 2.5
Glibenclamide (Standard)	-	Comparable to test compound

Data from Nair et al. (2020)

In Vitro Study on RIN-5F (Rat Insulinoma) Cells:

The combination of CA + 24-MCA showed cytoprotective effects against glucose toxicity and enhanced insulin release from β-cells.

Antioxidant Activity

Cytotoxic and Anti-inflammatory Activities

There is a lack of publicly available experimental data on the cytotoxic and anti-inflammatory activities of both 24-Methylenecycloartanone and 24-methylenecycloartanol.

Experimental Protocols

Isolation of 24-methylenecycloartanol from Ficus krishnae (Activity-Guided)

This protocol is based on the methodology described by Nair et al. (2020).

• Extraction: The stem bark of Ficus krishnae is sequentially extracted with hexane, methanol, and water.

• Bioassay: The extracts are tested for antihyperglycemic activity using an oral glucose tolerance test (OGTT) in rats.

• Fractionation: The active extract (hexane extract) is subjected to further separation using chromatographic techniques, such as column chromatography over silica gel.

• Isolation and Identification: The fractions showing the highest activity are further purified to isolate the active compounds. The structures of the isolated compounds (cycloartenol and 24-methylenecycloartanol) are then characterized using spectroscopic methods like NMR and mass spectrometry.

Antidiabetic Activity Assessment (In Vivo)

This protocol is a general representation based on studies of type II diabetes models.

• Induction of Diabetes: Type II diabetes is induced in rats using a high-fat diet followed by a low dose of streptozotocin (HFD-STZ).

• Treatment: The diabetic rats are treated with the test compound (e.g., a combination of CA and 24-MCA) or a standard drug (e.g., glibenclamide) for a specified period (e.g., 25 days).

• Blood Glucose Monitoring: Blood glucose levels are monitored at regular intervals.

• Biochemical Analysis: At the end of the treatment period, serum biochemical parameters and liver glycogen levels are analyzed.

Cytotoxicity Assay (MTT Assay)

This is a standard protocol for assessing the cytotoxic effects of compounds on cell lines.

• Cell Seeding: Cancer cells (e.g., MCF-7, HCT116) are seeded in a 96-well plate and incubated to allow for cell attachment.

• Compound Treatment: The cells are treated with various concentrations of the test compound and incubated for a specific duration (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow the formation of formazan crystals by viable cells.

• Solubilization: The formazan crystals are dissolved using a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC₅₀ value (the concentration that inhibits 50% of cell growth) is then calculated.

Signaling Pathways and Experimental Workflows

Both 24-Methylenecycloartanone and 24-methylenecycloartanol are key intermediates in the intricate biosynthetic pathway of plant sterols. The following diagram illustrates their position within this pathway.

Caption: Biosynthetic pathway of major plant sterols.

Conclusion

24-methylenecycloartanol and 24-Methylenecycloartanone represent two closely related phytosterols with potential for distinct biological activities. Current research highlights the antidiabetic potential of 24-methylenecycloartanol, warranting further investigation into its mechanism of action and efficacy as a standalone therapeutic agent. In contrast, 24-Methylenecycloartanone remains largely uncharacterized in terms of its biological effects. This significant knowledge gap presents an opportunity for future research to explore its potential antioxidant, anti-inflammatory, and cytotoxic properties, which could unveil new avenues for drug discovery and development. Direct comparative studies are essential to elucidate the structure-activity relationships and determine the unique therapeutic promise of each compound.

References

• 1. SRB assay for measuring target cell killing [protocols.io]
• 2. 24-Methylenecycloartanone | C31H50O | CID 14635659 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. abcam.com [abcam.com]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Sulforhodamine B (SRB) Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

A Comparative Analysis of Triterpenoids from Ainsliaea henryi and Related Species

For Immediate Release

This guide provides a comprehensive comparative analysis of triterpenoids isolated from Ainsliaea henryi and other notable species within the Ainsliaea genus, namely A. yunnanensis and A. latifolia. This document is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of these natural compounds. The information presented herein is compiled from recent scientific literature and focuses on the cytotoxic and anti-inflammatory activities of these triterpenoids, supported by experimental data and detailed methodologies.

Comparative Analysis of Bioactive Triterpenoids

The genus Ainsliaea is a rich source of structurally diverse triterpenoids, with numerous compounds exhibiting significant biological activities. This section provides a comparative overview of the triterpenoids isolated from Ainsliaea henryi and its closely related species.

Triterpenoids from Ainsliaea henryi

Research on Ainsliaea henryi has led to the isolation of several cucurbitane-type triterpenoids. A notable study identified three new compounds: (23E)-cucurbita-3β-hydroxy-25-methoxy-5,23-diene, (23E)-cucurbita-3β-hydroxy-5,23,25-triene, and cucurbiata-3β-hydroxy-5,25-dien-24-one, alongside four known triterpenoids.[1] Among these, cucurbiata-3β-hydroxy-5,25-dien-24-one demonstrated strong cytotoxic effects against human cancer cell lines MGC 803 and CCRF-CEM.[1]

Triterpenoids from Other Ainsliaea Species

Comparative analysis reveals that other Ainsliaea species also produce a variety of bioactive triterpenoids. For instance, a study on Ainsliaea yunnanensis resulted in the isolation of a new pentacyclic triterpenoid, 3β-carboxylicfilic-4(23)-ene, and three known pentacyclic triterpenoids: adian-5-en-3α-ol, fernenol, and fern-7-en-3β-ol.[2][3][4] These compounds displayed significant selective cytotoxicity against the human acute monocytic leukemia cell line (THP-1).[2][3][4]

From Ainsliaea latifolia, researchers have isolated eight new triterpenoids, which are the first cucurbitane-type triterpenoids reported from this genus.[5][6] One of these compounds, 25,26,27-trinorcucurbita-5-ene-3β,24-diol, exhibited significant inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme involved in inflammation.[5][6]

Data Presentation

The following tables summarize the quantitative data on the cytotoxic and anti-inflammatory activities of triterpenoids from Ainsliaea henryi and other Ainsliaea species.

Table 1: Cytotoxic Activity of Triterpenoids from Ainsliaea Species (IC50 in µM)

Compound	Species of Origin	Cell Line	IC50 (µM)	Reference
Cucurbiata-3β-hydroxy-5,25-dien-24-one	A. henryi	MGC 803	8.33 ± 0.94	[1]
CCRF-CEM	4.34 ± 0.41	[1]
3β-carboxylicfilic-4(23)-ene	A. yunnanensis	THP-1	5.12	[2][3][4]
Adian-5-en-3α-ol	A. yunnanensis	THP-1	1.78	[2][3][4]
Fernenol	A. yunnanensis	THP-1	1.74	[2][3][4]
Fern-7-en-3β-ol	A. yunnanensis	THP-1	1.75	[2][3][4]

Table 2: Anti-inflammatory Activity of Triterpenoids from Ainsliaea Species

Compound	Species of Origin	Assay	IC50 (µM)	Reference
25,26,27-trinorcucurbita-5-ene-3β,24-diol	A. latifolia	COX-2 Inhibition	3.98 ± 0.32	[5][6]
3β-carboxylicfilic-4(23)-ene	A. yunnanensis	NF-κB Inhibition	-	[2][3][4]

Experimental Protocols

The following are generalized experimental protocols for the extraction, isolation, and structural elucidation of triterpenoids from Ainsliaea species, based on methodologies reported in the cited literature.

Extraction and Isolation

• Plant Material Preparation: The dried whole plants of the Ainsliaea species are powdered.

• Extraction: The powdered plant material is extracted with a solvent system, typically 95%, 80%, and 70% aqueous ethanol (EtOH) sequentially at room temperature.[3] Sonication may be used to enhance extraction efficiency.[3]

• Solvent Partitioning: The crude extract is concentrated under reduced pressure and then partitioned successively with different solvents of increasing polarity, such as petroleum ether, chloroform (CHCl₃), and ethyl acetate (EtOAc), to yield different fractions.

• Chromatographic Separation: The fractions rich in triterpenoids (often the petroleum ether or chloroform fractions) are subjected to repeated column chromatography (CC) for purification. Common stationary phases include silica gel and Sephadex LH-20.

• Final Purification: Final purification of individual compounds is typically achieved using semi-preparative High-Performance Liquid Chromatography (HPLC).

Structural Elucidation

The chemical structures of the isolated triterpenoids are determined using a combination of spectroscopic techniques:

• Mass Spectrometry (MS): High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) is used to determine the molecular formula of the compounds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D NMR (¹H and ¹³C) and 2D NMR (COSY, HSQC, HMBC, and NOESY) experiments are conducted to elucidate the detailed chemical structure and stereochemistry of the molecules.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for triterpenoid analysis and the signaling pathway affected by these compounds.

Experimental workflow for triterpenoid isolation and analysis.

Inhibition of the NF-κB signaling pathway by Ainsliaea triterpenoids.

Conclusion

The comparative analysis of triterpenoids from Ainsliaea henryi and its related species highlights the significant potential of this genus as a source of novel therapeutic agents. The identified triterpenoids exhibit promising cytotoxic and anti-inflammatory activities, with the inhibition of the NF-κB signaling pathway being a key mechanism of action for their anti-inflammatory effects. Further research is warranted to fully elucidate the structure-activity relationships of these compounds and to explore their potential in preclinical and clinical settings. This guide serves as a valuable resource for professionals in the field, providing a foundation for future investigations into the pharmacological applications of Ainsliaea triterpenoids.

References

• 1. researchgate.net [researchgate.net]
• 2. Triterpenoids from Ainsliaea yunnanensis Franch. and Their Biological Activities [mdpi.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Triterpenoids from Ainsliaea yunnanensis Franch. and Their Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Triterpenoids from Ainsliaea latifolia and Their Cyclooxyenase-2 (COX-2) Inhibitory Activities - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Anti-inflammatory Activity of 24-Methylenecycloartanone: A Comparative Guide

To Researchers, Scientists, and Drug Development Professionals,

This guide provides a comparative framework for evaluating the potential anti-inflammatory activity of 24-Methylenecycloartanone, a cycloartane-type triterpenoid. While direct experimental data on the anti-inflammatory properties of 24-Methylenecycloartanone is not currently available in the public domain, this document outlines the established methodologies and signaling pathways relevant to assessing novel anti-inflammatory agents. By presenting standardized experimental protocols and comparative data from well-characterized anti-inflammatory compounds, this guide serves as a valuable resource for initiating and contextualizing future research into 24-Methylenecycloartanone.

Introduction to Cycloartane Triterpenoids and Inflammation

Cycloartane triterpenoids, a class of natural products widely distributed in the plant kingdom, have garnered significant interest for their diverse pharmacological activities, including anti-inflammatory, anticancer, and antioxidant effects.[1][2] The inflammatory process is a complex biological response involving the activation of immune cells and the release of pro-inflammatory mediators such as nitric oxide (NO), prostaglandins, and cytokines like tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β). Key signaling pathways, notably the nuclear factor-kappa B (NF-κB) pathway, play a crucial role in regulating the expression of these inflammatory molecules.[3] Therefore, the validation of a novel anti-inflammatory compound like 24-Methylenecycloartanone would necessitate a thorough investigation of its effects on these critical inflammatory markers and pathways.

Experimental Framework for Validation

A comprehensive evaluation of the anti-inflammatory potential of 24-Methylenecycloartanone would involve a series of in vitro and in vivo experiments. The following sections detail the standard protocols that can be employed for this purpose.

In Vitro Anti-inflammatory Assays

1. Nitric Oxide (NO) Production Assay in Macrophages:

• Objective: To determine the inhibitory effect of 24-Methylenecycloartanone on the production of nitric oxide, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

• Cell Line: RAW 264.7 murine macrophage cell line.

• Methodology:

  • Seed RAW 264.7 cells in a 96-well plate and allow them to adhere.

  • Pre-treat the cells with varying concentrations of 24-Methylenecycloartanone for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production.

  • Measure the nitrite concentration in the culture supernatant using the Griess reagent.

  • A known non-steroidal anti-inflammatory drug (NSAID) like Indomethacin or a corticosteroid such as Dexamethasone should be used as a positive control.

2. Pro-inflammatory Cytokine Assays:

• Objective: To quantify the effect of 24-Methylenecycloartanone on the secretion of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β).

• Methodology:

  • Following the same cell culture and treatment protocol as the NO production assay.

  • Collect the cell culture supernatants after 24 hours of LPS stimulation.

  • Measure the concentration of TNF-α, IL-6, and IL-1β in the supernatants using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits.

3. Cyclooxygenase-2 (COX-2) Inhibition Assay:

• Objective: To assess the ability of 24-Methylenecycloartanone to inhibit the activity of COX-2, an enzyme responsible for the synthesis of pro-inflammatory prostaglandins.

• Methodology:

  • Utilize a commercially available COX-2 inhibitor screening assay kit.

  • The assay typically involves incubating recombinant COX-2 enzyme with a substrate (e.g., arachidonic acid) in the presence of varying concentrations of 24-Methylenecycloartanone.

  • The product of the enzymatic reaction is then measured, often through a colorimetric or fluorometric method.

  • A selective COX-2 inhibitor, such as Celecoxib, should be used as a positive control.

In Vivo Anti-inflammatory Models

1. Carrageenan-Induced Paw Edema in Rodents:

• Objective: To evaluate the acute anti-inflammatory effect of 24-Methylenecycloartanone in a well-established animal model of inflammation.

• Animal Model: Wistar rats or Swiss albino mice.

• Methodology:

  • Administer 24-Methylenecycloartanone orally or intraperitoneally to the animals at different doses.

  • After a specific pre-treatment time (e.g., 1 hour), inject a 1% solution of carrageenan into the sub-plantar region of the right hind paw to induce localized inflammation and edema.

  • Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

  • Calculate the percentage of inhibition of edema for the treated groups compared to the vehicle control group.

  • A standard anti-inflammatory drug like Indomethacin should be used as a positive control.

Key Signaling Pathway Analysis

NF-κB Signaling Pathway:

The NF-κB signaling cascade is a primary target for many anti-inflammatory drugs. Investigating the effect of 24-Methylenecycloartanone on this pathway is crucial for understanding its mechanism of action.

• Experimental Approach:

  • Western Blot Analysis: Treat LPS-stimulated RAW 264.7 cells with 24-Methylenecycloartanone and analyze the protein expression levels of key components of the NF-κB pathway, such as phosphorylated IκBα, and the nuclear translocation of the p65 subunit.

  • Reporter Gene Assay: Utilize a luciferase reporter construct containing NF-κB binding sites to quantify the transcriptional activity of NF-κB in cells treated with 24-Methylenecycloartanone.

Comparative Data for Benchmarking

To provide a context for potential findings, the following table summarizes the reported anti-inflammatory activities of other cycloartane triterpenoids and a standard anti-inflammatory drug.

Compound/Drug	Assay	Model	IC50 / % Inhibition	Reference
Compound from Actaea vaginata	NO Production	LPS-stimulated RAW264.7 cells	IC50: 5.0 - 24.4 µM	[3]
Compound from Kadsura coccinea	TNF-α Inhibition	LPS-induced RAW 264.7 cells	IC50: 16.00 µM	[4]
Compound from Kadsura coccinea	IL-6 Inhibition	LPS-induced RAW 264.7 cells	IC50: 8.15 µM	[4]
Indomethacin	Carrageenan-induced paw edema	Rat	Significant inhibition at 10 mg/kg	Generic Data
Dexamethasone	Pro-inflammatory Cytokine Inhibition	Various	Potent inhibition in nM range	Generic Data

Visualizing Experimental Workflows and Signaling Pathways

Experimental Workflow for In Vitro Anti-inflammatory Screening

Caption: Workflow for in vitro screening of 24-Methylenecycloartanone's anti-inflammatory activity.

Canonical NF-κB Signaling Pathway

Caption: Simplified diagram of the canonical NF-κB signaling pathway in inflammation.

Conclusion

While direct evidence for the anti-inflammatory activity of 24-Methylenecycloartanone is currently lacking, the established pharmacological importance of cycloartane triterpenoids suggests that it is a promising candidate for investigation. The experimental protocols and comparative data presented in this guide provide a robust framework for future studies. A systematic evaluation of its effects on key inflammatory mediators and signaling pathways, as outlined, will be essential to validate its potential as a novel anti-inflammatory agent.

References

• 1. Research progress of cycloartane triterpenoids and pharmacological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cycloartane triterpenoids from Actaea vaginata with anti-inflammatory effects in LPS-stimulated RAW264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Triterpenoids From Kadsura coccinea With Their Anti-inflammatory and Inhibited Proliferation of Rheumatoid Arthritis-Fibroblastoid Synovial Cells Activities [frontiersin.org]

Dose-Response Analysis of Cycloartane Triterpenoids in Cell Culture: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the dose-response effects of cycloartane triterpenoids in various cancer cell lines. Due to the limited availability of specific data for 24-Methylenecycloartanone, this document focuses on the broader class of cycloartane triterpenoids, offering insights into their cytotoxic and apoptotic properties. This guide also includes a comparison with established chemotherapy agents, doxorubicin and paclitaxel, to provide a broader context for the potency of these natural compounds.

Comparative Dose-Response Data

The cytotoxic effects of various cycloartane triterpenoids have been evaluated in a range of cancer cell lines. The half-maximal inhibitory concentration (IC50) is a common measure of a compound's potency in inhibiting biological processes. The following table summarizes the IC50 values for several cycloartane triterpenoids and comparator drugs.

Compound/Drug	Cell Line	Assay Duration	IC50 (µM)	Reference
Cycloartane Triterpenoids
23-epi-26-deoxyactein	MDA-MB-231	Not Specified	~10	[1]
Cimigenol	MDA-MB-231	Not Specified	~15	[1]
Actaticas A-G (range)	HT-29, MCF-7	48 hours	9.2 - 26.4	[2]
25-O-acetyl-7,8-didehydrocimigenol-3-O-β-d-(2-acetyl)xylopyranoside	MCF-7	48 hours	27.81	[3]
Chemotherapy Drugs
Doxorubicin	MCF-7	48 hours	8.306	[4]
Doxorubicin	MDA-MB-231	48 hours	6.602	[4]
Doxorubicin	MDA-MB-468	48 hours	0.49	[5]
Doxorubicin	BT474	Not Specified	1.14	[6]
Paclitaxel	MDA-MB-231	20 hours	Not Specified (effective at nM range)	[7]
Paclitaxel	Cal51	20 hours	Not Specified (effective at nM range)	[7]
Paclitaxel	T47D	48 hours	Induces apoptosis	[8]

Experimental Protocols

A standardized method for assessing the cytotoxic effects of compounds in cell culture is the MTT assay.

MTT Assay Protocol for Cytotoxicity Assessment

This protocol outlines the key steps for determining the viability of cancer cells after treatment with cycloartane triterpenoids.

1. Cell Seeding:

• Cancer cell lines (e.g., MCF-7, MDA-MB-231, HT-29) are harvested during their exponential growth phase.
• Cells are seeded into 96-well plates at a predetermined optimal density (typically 1 x 10⁴ to 5 x 10⁴ cells/well) in a final volume of 100 µL of complete culture medium.
• Plates are incubated for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

2. Compound Treatment:

• A stock solution of the test compound (e.g., a specific cycloartane triterpenoid) is prepared in a suitable solvent, such as dimethyl sulfoxide (DMSO).
• Serial dilutions of the compound are prepared in culture medium to achieve the desired final concentrations.
• The culture medium from the seeded plates is replaced with 100 µL of medium containing the various concentrations of the test compound. Control wells receive medium with the vehicle (DMSO) at the same final concentration as the treatment wells.
• The plates are incubated for a specified period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.[9]

3. MTT Addition and Incubation:

• Following the treatment period, 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) is added to each well.[10]
• The plates are incubated for an additional 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

4. Solubilization of Formazan:

• After the incubation with MTT, the medium is carefully removed.
• 100 µL of a solubilization solution (e.g., DMSO or a detergent-based solution) is added to each well to dissolve the formazan crystals.[11]
• The plate is gently agitated on an orbital shaker for about 15 minutes to ensure complete dissolution.[10]

5. Absorbance Measurement and Data Analysis:

• The absorbance of each well is measured using a microplate reader at a wavelength of 570 nm.[11]
• A reference wavelength of 630 nm can be used to subtract background absorbance.[10]
• The percentage of cell viability is calculated relative to the vehicle-treated control cells.
• Dose-response curves are generated by plotting cell viability against the logarithm of the compound concentration, and the IC50 value is determined from these curves.

Signaling Pathways and Experimental Workflows

Generalized Signaling Pathway for Cycloartane Triterpenoid-Induced Apoptosis

Cycloartane triterpenoids have been shown to induce apoptosis in cancer cells through the intrinsic, or mitochondrial, pathway.[3][12] This process often involves the activation of the tumor suppressor protein p53, which in turn upregulates pro-apoptotic proteins like Bax.[12] This leads to mitochondrial dysfunction, the release of cytochrome c, and the subsequent activation of caspases, which are the executioners of apoptosis.[13][14]

References

• 1. dovepress.com [dovepress.com]
• 2. Frontiers | Actaticas A−G, Cycloartane Triterpenes From Actaea asiatica With Their Antiproliferative Activity [frontiersin.org]
• 3. Novel cycloartane triterpenoid from Cimicifuga foetida (Sheng ma) induces mitochondrial apoptosis via inhibiting Raf/MEK/ERK pathway and Akt phosphorylation in human breast carcinoma MCF-7 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijpsonline.com [ijpsonline.com]
• 5. Frontiers | Estrogen Receptor α Mediates Doxorubicin Sensitivity in Breast Cancer Cells by Regulating E-Cadherin [frontiersin.org]
• 6. Sulbactam-enhanced cytotoxicity of doxorubicin in breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cytotoxicity of paclitaxel in breast cancer is due to chromosome missegregation on multipolar spindles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. karger.com [karger.com]
• 9. texaschildrens.org [texaschildrens.org]
• 10. MTT assay protocol | Abcam [abcam.com]
• 11. researchgate.net [researchgate.net]
• 12. Cycloartane triterpenoids from Cimicifuga yunnanensis induce apoptosis of breast cancer cells (MCF7) via p53-dependent mitochondrial signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. spandidos-publications.com [spandidos-publications.com]
• 14. A novel cycloartane triterpenoid from Cimicifuga induces apoptotic and autophagic cell death in human colon cancer HT-29 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of Analytical Methods for 24-Methylenecycloartanone: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the study of 24-Methylenecycloartanone, a naturally occurring triterpenoid, the selection of a robust and reliable analytical method is critical for accurate quantification and quality control. This guide provides an objective comparison of principal analytical techniques, including High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. The information presented herein is based on established methodologies for similar triterpenoid compounds and serves as a comprehensive resource for method development and validation for 24-Methylenecycloartanone.

Comparison of Analytical Methods

The choice of an analytical method is often dependent on the specific requirements of the analysis, such as sensitivity, selectivity, and the nature of the sample matrix. High-Performance Liquid Chromatography (HPLC) is a versatile and widely used technique for the analysis of non-volatile and thermally labile compounds like triterpenoids. Gas Chromatography-Mass Spectrometry (GC-MS) offers high separation efficiency and structural information, making it suitable for the analysis of volatile or derivatized analytes. Quantitative Nuclear Magnetic Resonance (qNMR) is an absolute quantification method that does not require an identical reference standard for the analyte, providing a powerful tool for purity assessment and quantification.

The following table summarizes the typical performance characteristics of these analytical methods based on data from validated methods for other triterpenoids. These values can be considered as a benchmark for the development and validation of methods for 24-Methylenecycloartanone.

Parameter	HPLC-UV/DAD	GC-MS	qNMR
Linearity (r²)	> 0.999	> 0.99	> 0.999
Range	1 - 100 µg/mL	0.1 - 50 µg/mL	0.5 - 50 mg/mL
Accuracy (% Recovery)	95 - 105%	90 - 110%	98 - 102%
Precision (%RSD)	< 2%	< 10%	< 1%
Limit of Detection (LOD)	0.1 - 0.5 µg/mL	0.01 - 0.1 µg/mL	~10 µg/mL
Limit of Quantitation (LOQ)	0.3 - 1.5 µg/mL	0.03 - 0.3 µg/mL	~30 µg/mL

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and transfer of analytical methods. Below are representative experimental protocols for HPLC-UV/DAD, GC-MS, and qNMR analysis of triterpenoids, which can be adapted for 24-Methylenecycloartanone.

High-Performance Liquid Chromatography (HPLC-UV/DAD) Method

This method is suitable for the routine quantification of 24-Methylenecycloartanone in various sample matrices.

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water is commonly used. A typical gradient could be starting from 60% acetonitrile and increasing to 90% over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV detection at a wavelength of around 205 nm, as triterpenoids like 24-Methylenecycloartanone lack a strong chromophore at higher wavelengths.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately weigh a portion of the sample.

  • Extract with a suitable solvent such as methanol or ethanol using ultrasonication or Soxhlet extraction.

  • Filter the extract through a 0.45 µm syringe filter before injection.

• Standard Preparation:

  • Prepare a stock solution of 24-Methylenecycloartanone reference standard in methanol.

  • Prepare a series of calibration standards by diluting the stock solution to cover the desired concentration range.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS provides high sensitivity and selectivity and can be used for the quantification and identification of 24-Methylenecycloartanone, often after derivatization to increase volatility.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Derivatization (if necessary): Silylation is a common derivatization technique for triterpenoids. To a dried sample extract, add a silylating agent (e.g., BSTFA with 1% TMCS) and heat at 70°C for 30 minutes.

• Chromatographic Conditions:

  • Column: A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program: Start at 150 °C, hold for 2 minutes, then ramp to 300 °C at a rate of 10 °C/min, and hold for 10 minutes.

  • Injector Temperature: 280 °C.

  • Injection Mode: Splitless.

• Mass Spectrometry Conditions:

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 50-600.

  • Solvent Delay: 5 minutes.

• Sample and Standard Preparation: Similar to the HPLC method, with the addition of the derivatization step before injection.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method for determining the purity and concentration of organic molecules without the need for a specific reference standard of the same compound.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) equipped with a suitable probe.

• Sample Preparation:

  • Accurately weigh a specific amount of the sample and a certified internal standard (e.g., maleic acid, dimethyl sulfone) into a vial.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Transfer the solution to an NMR tube.

• NMR Acquisition Parameters:

  • Pulse Sequence: A standard 1D proton experiment (e.g., zg30).

  • Relaxation Delay (d1): A long relaxation delay (e.g., 5 times the longest T1 of the signals of interest) is crucial for accurate quantification.

  • Number of Scans: Sufficient scans to obtain a good signal-to-noise ratio (e.g., 16 or 32).

• Data Processing and Quantification:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved signal of 24-Methylenecycloartanone and a signal of the internal standard.

  • Calculate the concentration of 24-Methylenecycloartanone using the following formula:

  C_analyte = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_sample) * P_IS

  Where:

  • C_analyte = Concentration of the analyte

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • IS = Internal Standard

Mandatory Visualizations

To further clarify the experimental and logical workflows, the following diagrams are provided.

Caption: General experimental workflow for the analysis of 24-Methylenecycloartanone.

Caption: Logical workflow for analytical method validation according to ICH guidelines.

A Comparative Analysis of the Biological Effects of 24-Methylenecycloartanone and Cycloartenone

For Researchers, Scientists, and Drug Development Professionals

Cycloartane-type triterpenoids, a class of natural products, have garnered significant attention in the scientific community for their diverse and potent biological activities. Among these, 24-Methylenecycloartanone and Cycloartenone are two closely related compounds that have been investigated for their therapeutic potential, particularly in the realms of oncology and inflammatory diseases. This guide provides an objective comparison of their biological effects, supported by available experimental data, to aid researchers in their ongoing discovery and development efforts.

Summary of Biological Activities

Biological Effect	24-Methylenecycloartanone (or related compounds)	Cycloartenone (or related compounds)
Cytotoxicity	24-Methylenecycloartenol : IC50 of 16.93 µg/mL against MCF-7 (human breast cancer) cell line.[1]	Data not available from the same comparative study. Various cycloartane triterpenoids have shown cytotoxic effects against different cancer cell lines.[2]
Anti-inflammatory	Data not available in the form of IC50 values for direct comparison.	Curculigosaponin P (a cycloartane-type saponin) : IC50 of 37.21 μM for inhibition of nitric oxide (NO) production in LPS-stimulated RAW 264.7 macrophages.[3][4]

Detailed Experimental Protocols

Cytotoxicity Assessment via MTT Assay

The cytotoxic activity of cycloartane triterpenoids is commonly evaluated using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay. This colorimetric assay measures the metabolic activity of cells, which is indicative of cell viability.

Protocol:

• Cell Seeding: Plate cells (e.g., MCF-7 human breast cancer cells) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., 24-Methylenecycloartenol) and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 48 hours.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) value, which is the concentration of the compound that causes a 50% reduction in cell viability.

Anti-inflammatory Activity Assessment via Nitric Oxide (NO) Inhibition Assay (Griess Assay)

The anti-inflammatory potential of compounds can be assessed by measuring their ability to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages. The Griess assay is a common method for quantifying nitrite, a stable and nonvolatile breakdown product of NO.

Protocol:

• Cell Culture: Culture RAW 264.7 macrophage cells in a 96-well plate.

• Compound and LPS Treatment: Pre-treat the cells with different concentrations of the test compound (e.g., Curculigosaponin P) for 1 hour, followed by stimulation with LPS (1 µg/mL) for 24 hours.

• Griess Reagent Addition: Collect the cell culture supernatant and mix it with Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine).

• Incubation: Incubate the mixture at room temperature for 10-15 minutes to allow for color development.

• Absorbance Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Determine the concentration of nitrite from a standard curve and calculate the IC50 value for NO inhibition.

Signaling Pathway Analysis

Potential Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a crucial regulator of the inflammatory response. Its activation leads to the transcription of pro-inflammatory genes. Many anti-inflammatory compounds exert their effects by inhibiting this pathway.

Caption: Potential inhibition of the NF-κB signaling pathway by cycloartane triterpenoids.

Potential Modulation of the MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling pathway is another critical pathway involved in cellular processes such as inflammation, proliferation, and apoptosis. It is a common target for anti-cancer and anti-inflammatory drug development.

Caption: Potential modulation of the MAPK signaling pathway by cycloartane triterpenoids.

Discussion and Future Directions

The available data, although limited in direct comparative studies, suggests that both 24-Methylenecycloartanone and Cycloartenone, as part of the broader class of cycloartane triterpenoids, hold promise as bioactive molecules. The cytotoxic effects of a compound structurally very similar to 24-Methylenecycloartanone against a breast cancer cell line and the anti-inflammatory properties of a cycloartane saponin point towards their potential in oncology and inflammatory disease research.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of Cycloartan-16β-ol from 16β 24R-Epoxy-Cycloartane and Their Cytotoxicity Evaluation Against Human Cancer Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cycloartane-type saponins from Curculigo orchioides and their anti-inflammatory activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Unraveling the Mechanisms: 24-Methylenecycloartanone in the Context of Known Anti-Inflammatory Inhibitors

In the landscape of inflammatory research and drug development, understanding the precise mechanisms of action of novel compounds is paramount. This guide provides a comparative analysis of 24-Methylenecycloartanone, a cycloartane-type triterpenoid, with two well-characterized inhibitors of the NF-κB pathway: Parthenolide and BAY 11-7082. While direct experimental evidence for the specific molecular targets of 24-Methylenecycloartanone is still emerging, its structural classification as a cycloartane triterpenoid allows for inferences based on the known anti-inflammatory properties of this compound class.

Mechanism of Action at a Glance

The nuclear factor-kappa B (NF-κB) signaling pathway is a cornerstone of the inflammatory response, orchestrating the expression of numerous pro-inflammatory genes, including those for cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). These enzymes, in turn, produce key inflammatory mediators, prostaglandin E2 (PGE2) and nitric oxide (NO), respectively. Parthenolide and BAY 11-7082 are known to exert their anti-inflammatory effects by targeting different components of the NF-κB pathway. The putative mechanism of 24-Methylenecycloartanone is hypothesized to follow a similar trajectory, a notion supported by studies on related triterpenoids.

Comparative Inhibitory Activity

To quantitatively compare the efficacy of these compounds, key performance indicators such as the half-maximal inhibitory concentration (IC50) are crucial. The table below summarizes the available data for each compound against key inflammatory targets. It is important to note that direct IC50 values for 24-Methylenecycloartanone are not yet available in the literature; the presented information for this compound is based on the general activity of related cycloartane triterpenoids.

Compound	Target	IC50 Value	Cell Type/Assay Condition
24-Methylenecycloartanone	NF-κB	Data not available	-
COX-2	Inhibition observed with related compounds[1]	TPA-induced edema model in mice[1]
iNOS	Inhibition observed with related compounds	-
Parthenolide	NF-κB	Dose-dependent inhibition observed[2][3]	Multidrug-resistant MDA-MB-231-BCRP cells[2]
IKK	Direct inhibition	In vitro studies[4]
COX-2	Inhibition of expression[4]	LPS-stimulated nasopharyngeal carcinoma cells[3]
iNOS	Inhibition of expression[4]	LPS-stimulated RAW264.7 macrophages[5]
BAY 11-7082	IκBα Phosphorylation	10 µM[6][7][8][9]	TNFα-induced tumor cells[6][7]
NF-κB	Dose-dependent inhibition[8]	Basal and TNFα stimulated NF-κB luciferase activity[8]
COX-2	Inhibition of expression[10]	Ethanol-treated cultured cortical astrocytes[10]
iNOS	Inhibition of expression[10][11]	LPS-treated RAW264.7 cells and peritoneal macrophages[11]

Signaling Pathways and Experimental Workflow

To visualize the interplay of these inhibitors with the inflammatory cascade and the general workflow for their comparative evaluation, the following diagrams are provided.

References

• 1. Synthesis, anti-inflammatory activity and modeling studies of cycloartane-type terpenes derivatives isolated from Parthenium argentatum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Parthenolide Inhibits Cancer Stem-Like Side Population of Nasopharyngeal Carcinoma Cells via Suppression of the NF-κB/COX-2 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The therapeutic effect and mechanism of parthenolide in skeletal disease, cancers, and cytokine storm - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. BAY 11-7082 | IκB/IKK inhibitor | Mechanism | Concentration [selleckchem.com]
• 7. BAY 11-7082 | BAY 11-7821 | NF-κB inhibitor | TargetMol [targetmol.com]
• 8. apexbt.com [apexbt.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. Ethanol-induced iNOS and COX-2 expression in cultured astrocytes via NF-kappa B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. BAY 11-7082 Is a Broad-Spectrum Inhibitor with Anti-Inflammatory Activity against Multiple Targets - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Establishing the Absolute Configuration of 24-Methylenecycloartanone

For Researchers, Scientists, and Drug Development Professionals

The precise three-dimensional arrangement of atoms in a molecule, its absolute configuration, is a critical parameter in drug discovery and development. For complex chiral molecules such as 24-methylenecycloartanone, a tetracyclic triterpenoid, unambiguous determination of stereochemistry is paramount for understanding its biological activity and ensuring selectivity. This guide provides a comparative overview of the primary experimental methods used to establish the absolute configuration of 24-methylenecycloartanone and related cycloartane triterpenoids, supported by experimental data and detailed protocols.

Introduction to Stereochemical Determination

Several powerful analytical techniques are available to determine the absolute configuration of chiral molecules. The most common and reliable methods include X-ray crystallography with anomalous dispersion, Nuclear Magnetic Resonance (NMR) spectroscopy using chiral derivatizing agents (e.g., Mosher's method), and chiroptical spectroscopy, such as Electronic Circular Dichroism (ECD) and Vibrational Circular Dichroism (VCD). Each method offers distinct advantages and is suited to different sample types and molecular characteristics.

Comparison of Key Methodologies

The selection of an appropriate method for determining the absolute configuration of a cycloartane triterpenoid like 24-methylenecycloartanone depends on factors such as the availability of a suitable single crystal, the presence of specific functional groups, and the complexity of the molecule's conformational landscape. The following table summarizes a comparison of the leading techniques.

Method	Principle	Sample Requirements	Key Data Output	Advantages	Limitations
X-ray Crystallography (with Anomalous Dispersion)	Diffraction of X-rays by a single crystal. The anomalous scattering of heavy atoms allows for the determination of the absolute structure.	High-quality single crystal.	Flack and Hooft parameters.[1]	Provides an unambiguous and highly reliable determination of the absolute configuration in the solid state.	Growth of suitable crystals can be challenging. May not represent the conformation in solution.
NMR - Mosher's Method	Derivatization of a chiral alcohol with the enantiomers of a chiral reagent (e.g., α-methoxy-α-trifluoromethylphenylacetic acid, MTPA) to form diastereomers. The differences in the ¹H NMR chemical shifts (Δδ) of the diastereomers are used to deduce the configuration.	Purified compound with a secondary alcohol group.	Δδ (δS - δR) values for protons near the chiral center.	Applicable to non-crystalline compounds in solution. Requires relatively small sample quantities.	Requires a derivatizable functional group (e.g., hydroxyl). Can be complex to interpret for highly flexible molecules.
Chiroptical Methods (ECD/VCD)	Differential absorption of left and right circularly polarized light by a chiral molecule. The experimental spectrum is compared with a theoretically calculated spectrum for a known absolute configuration.	Purified compound in solution.	Experimental and calculated ECD/VCD spectra.	Applicable to a wide range of chiral molecules in solution, even without specific functional groups. Non-destructive.	Requires quantum chemical calculations for spectral prediction. Can be sensitive to conformational changes.

Experimental Protocols and Data

X-ray Crystallography with Anomalous Dispersion

This method is considered the "gold standard" for determining absolute configuration when a suitable crystal is available. For cycloartane triterpenoids, the presence of multiple chiral centers makes this technique particularly valuable.

Experimental Protocol:

• Crystallization: Single crystals of the purified compound are grown using techniques such as slow evaporation, vapor diffusion, or cooling of a saturated solution.

• Data Collection: A suitable crystal is mounted on a diffractometer, and X-ray diffraction data are collected, often using Cu Kα radiation to enhance the anomalous scattering effect.

• Structure Solution and Refinement: The diffraction data are processed to solve the crystal structure. The refinement includes the calculation of the Flack and Hooft parameters, which indicate the correctness of the assigned absolute configuration. A Flack parameter close to 0 with a small standard uncertainty indicates a high probability that the assigned absolute configuration is correct.[1]

Supporting Experimental Data for Cycloartane Triterpenoids:

Compound	Flack Parameter	Hooft Parameter	Conclusion	Reference
Curculigone A	0.00(5)	0.02(4)	Absolute configuration established.	[1]
Cycloartane Triterpenoid Disulfate	-0.14(8)	-0.16(7)	Absolute configuration established.	[1]

NMR Spectroscopy - The Modified Mosher's Method

For cycloartane triterpenoids that possess a hydroxyl group but are difficult to crystallize, the modified Mosher's method is a powerful alternative for determining the absolute configuration of the carbinol center.

Experimental Protocol:

• Derivatization: The cycloartane alcohol is separately reacted with (R)- and (S)-MTPA chloride to form the corresponding (S)- and (R)-MTPA esters.

• NMR Analysis: ¹H NMR spectra of both diastereomeric esters are recorded.

• Data Analysis: The chemical shifts of protons in the vicinity of the ester group are assigned for both diastereomers. The difference in chemical shifts (Δδ = δS - δR) is calculated for each proton. A consistent pattern of positive and negative Δδ values on either side of the carbinol center allows for the assignment of its absolute configuration.

Illustrative Workflow for Mosher's Method:

Caption: Workflow of the modified Mosher's method.

Chiroptical Methods - VCD and ECD Spectroscopy

Vibrational and Electronic Circular Dichroism are non-destructive techniques that can determine the absolute configuration of cycloartane triterpenoids in solution by comparing experimental and computationally predicted spectra.

Experimental Protocol:

• Conformational Search: A computational search for all possible low-energy conformers of the molecule is performed.

• Quantum Chemical Calculations: The ECD or VCD spectra for each stable conformer are calculated using quantum chemical methods (e.g., Density Functional Theory).

• Spectral Averaging: The calculated spectra of the individual conformers are averaged based on their predicted Boltzmann population.

• Spectral Comparison: The experimental ECD or VCD spectrum of the purified compound is recorded and compared with the calculated spectrum. A good agreement between the experimental and calculated spectra for one enantiomer allows for the assignment of the absolute configuration.

Logical Workflow for Chiroptical Methods:

References

• 1. Absolute configuration by vibrational circular dichroism of anti-inflammatory macrolide briarane diterpenoids from the Gorgonian Briareum asbestinum - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Biological Activities of Cycloartane Triterpenoids

For Researchers, Scientists, and Drug Development Professionals

Cycloartane triterpenoids, a class of tetracyclic triterpenoids characterized by a cyclopropane ring at C-9/C-10, are widely distributed in the plant kingdom and have garnered significant interest for their diverse and potent biological activities.[1][2] This guide provides a comparative overview of the anti-cancer, anti-inflammatory, anti-viral, and immunomodulatory properties of selected cycloartane triterpenoids, supported by experimental data and detailed methodologies.

Data Presentation: A Quantitative Comparison

The following tables summarize the in vitro efficacy of various cycloartane triterpenoids across different biological assays. The half-maximal inhibitory concentration (IC50) is a key metric for potency, with lower values indicating greater effectiveness.

Table 1: Anti-Cancer Activity of Cycloartane Triterpenoids

Compound	Cancer Cell Line	Assay	IC50 Value	Reference
Cimigenol	MCF-7 (Breast)	MTT	0.1 µg/mL	[1]
MDA-MB-231 (Breast)	MTT	0.32 µg/mL	[1]
SK-BR3 (Breast)	MTT	0.21 µg/mL	[1]
23-epi-26-deoxyactein	MCF-7 (Breast)	MTT	3.1 µg/mL	[1]
MDA-MB-231 (Breast)	MTT	2.5 µg/mL	[1]
SK-BR3 (Breast)	MTT	5.5 µg/mL	[1]
KHF16	MCF7 (Breast)	MTT	5.6 µM	[3]
MDA-MB-231 (Breast)	MTT	6.8 µM	[3]
MDA-MB-468 (Breast)	MTT	9.2 µM	[3]
Argentatin H	PC-3M (Prostate)	Cytotoxicity	21.8 ± 2.7 µM	[4][5]
NCI-H460 (Lung)	Cytotoxicity	19.6 ± 1.3 µM	[4][5]
MCF-7 (Breast)	Cytotoxicity	15.2 ± 0.7 µM	[4][5]
Argentatin A	PC-3M (Prostate)	Cytotoxicity	31.9 ± 0.7 µM	[4][5]
NCI-H460 (Lung)	Cytotoxicity	31.2 ± 0.0 µM	[4][5]
MCF-7 (Breast)	Cytotoxicity	32.8 ± 1.2 µM	[4][5]
Argentatin B	PC-3M (Prostate)	Cytotoxicity	13.5 ± 1.7 µM	[4][5]
NCI-H460 (Lung)	Cytotoxicity	17.5 ± 0.9 µM	[4][5]
MCF-7 (Breast)	Cytotoxicity	23.1 ± 0.4 µM	[4][5]

Table 2: Anti-Inflammatory Activity of Cycloartane Titerpenoids

Compound	Cell Line	Target/Assay	IC50 Value	Reference
Unnamed Cycloartanes from Actaea vaginata	RAW264.7	NO Production	5.0 - 24.4 µM	[6]
Unnamed Cycloartanes from Curculigo orchioides	RAW264.7	NO Production	11.8 - 12.4 µM	[7]
Mac B	-	iNOS Activity	156 µg/mL	[8]

Table 3: Anti-Viral Activity of Cycloartane Triterpenoids

Compound	Virus	Assay	IC50 Value	Reference
Pseudolarnoid F	HSV-1	Cytopathic Effect (CPE)	15.3 ± 1.9 µM	[9]
Pseudolarolide C	HSV-1	Cytopathic Effect (CPE)	1.1 ± 0.2 µM	[9]
Pseudolarolide C acid	HSV-1	Cytopathic Effect (CPE)	4.3 ± 0.4 µM	[9]
Nigranoic acid	HIV-1 Protease	Enzyme Inhibition	15.79 µM	[10]
Kadsuranic acid A	HIV-1 Protease	Enzyme Inhibition	20.44 µM	[10]

Experimental Protocols: A Closer Look at the Methodology

Anti-Cancer Activity: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Culture: Human cancer cell lines (e.g., MCF-7, MDA-MB-231) are cultured in appropriate media and conditions.

• Treatment: Cells are seeded in 96-well plates and treated with various concentrations of the cycloartane triterpenoids (e.g., 0.08, 0.4, 2, 10, and 50 µg/mL) for a specified period (e.g., 24, 48, or 72 hours). A positive control (e.g., Adriamycin) and a vehicle control (e.g., DMSO) are included.[1]

• MTT Addition: MTT solution is added to each well and incubated to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).[2]

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.[2]

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve.[1][2]

Anti-Inflammatory Activity: Nitric Oxide (NO) Production Assay

This assay measures the inhibitory effect of compounds on the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

• Cell Culture: Macrophage cell lines (e.g., RAW264.7) are cultured.

• Treatment: Cells are pre-treated with various concentrations of the cycloartane triterpenoids for a short period before being stimulated with LPS.

• LPS Stimulation: LPS is added to the wells to induce an inflammatory response and NO production.

• Nitrite Measurement: The concentration of nitrite, a stable product of NO, in the culture supernatant is measured using the Griess reagent.

• IC50 Calculation: The IC50 value for the inhibition of NO production is determined.

Anti-Inflammatory Activity: NF-κB Activation Assay

This assay determines the effect of compounds on the activation of Nuclear Factor-kappa B (NF-κB), a key transcription factor in the inflammatory response.

• Cell Culture and Transfection: A suitable cell line (e.g., HepG2) is transfected with a luciferase reporter vector containing NF-κB binding sites.[11]

• Treatment and Stimulation: Cells are pre-treated with the test compounds before being stimulated with an inflammatory agent like Tumor Necrosis Factor-alpha (TNF-α) or LPS.[11][12][13]

• Cell Lysis and Luciferase Assay: Cells are lysed, and the luciferase activity is measured using a luminometer. A decrease in luciferase activity indicates inhibition of NF-κB activation.[11]

• Western Blot Analysis: To further confirm the mechanism, the phosphorylation and nuclear translocation of NF-κB subunits (e.g., p65) and the degradation of its inhibitor, IκBα, are assessed by Western blot analysis.[12][13]

Signaling Pathways and Experimental Workflows

The biological activities of cycloartane triterpenoids are often mediated through the modulation of key cellular signaling pathways.

General experimental workflow for in vitro biological activity assessment.

NF-κB Signaling Pathway

Many cycloartane triterpenoids exert their anti-inflammatory effects by inhibiting the NF-κB signaling pathway.[14][15] This pathway is crucial for regulating the expression of pro-inflammatory genes.

Inhibition of the NF-κB signaling pathway by cycloartane triterpenoids.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is another critical signaling cascade involved in inflammation and cancer that can be modulated by cycloartane triterpenoids.

References

• 1. Anticancer efficiency of cycloartane triterpenoid derivatives isolated from Cimicifuga yunnanensis Hsiao on triple-negative breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Cycloartane- and Lanostane-Type Triterpenoids from the Resin of Parthenium argentatum AZ-2, a Byproduct of Guayule Rubber Production - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cycloartane triterpenoids from Actaea vaginata with anti-inflammatory effects in LPS-stimulated RAW264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Molecular Networking-Guided Isolation of Cycloartane-type Triterpenoids from Curculigo orchioides and Their Inhibitory Effect on Nitric Oxide Production - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Evaluation of the immunomodulatory properties in mice and in vitro anti-inflammatory activity of cycloartane type saponins from Astragalus species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Anti-viral triterpenes: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Recent Advances in Antiviral Activities of Triterpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Inhibition of NF-κB transcriptional activation in HepG2 cells by diterpenoids from the soft coral Sinularia maxima - PMC [pmc.ncbi.nlm.nih.gov]
• 12. spandidos-publications.com [spandidos-publications.com]
• 13. Isoastragaloside I inhibits NF-κB activation and inflammatory responses in BV-2 microglial cells stimulated with lipopolysaccharide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Cycloartane-type sapogenol derivatives inhibit NFκB activation as chemopreventive strategy for inflammation-induced prostate carcinogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Astragaloside IV Inhibits NF-κB Activation and Inflammatory Gene Expression in LPS-Treated Mice - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 24-Methylenecycloartanone: A Guide for Laboratory Professionals

Immediate Safety and Logistical Information

Before handling 24-Methylenecycloartanone for disposal, it is imperative to consult the manufacturer's Safety Data Sheet (SDS) for detailed information on its physical and chemical properties, as well as its specific hazards. In the absence of a specific SDS, the compound should be treated as a hazardous substance.

Key Operational and Disposal Plan:

• Hazard Assessment: Assume 24-Methylenecycloartanone is a hazardous waste. The four key characteristics of hazardous waste are Ignitability, Corrosivity, Reactivity, and Toxicity.[1] Steroidal compounds, in particular, may be categorized as hazardous drugs, necessitating special handling.[2]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat, when handling this compound.

• Waste Segregation: Do not mix 24-Methylenecycloartanone waste with other chemical waste streams unless compatibility has been confirmed. Incompatible chemicals, when mixed, can react violently or release toxic gases.[3] Store acids and bases separately, and keep oxidizing agents away from reducing agents and organic compounds.[3]

• Container Selection: Use a designated, leak-proof, and compatible container for waste collection.[1][4] The original container, if in good condition, is an ideal choice.[3] The container must be kept securely capped when not in use.[3]

• Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical name, "24-Methylenecycloartanone." Include the date when the waste was first added to the container.[5]

• Storage: Store the waste container in a designated Satellite Accumulation Area (SAA), which must be at or near the point of generation.[1][3] The SAA should be inspected weekly for any signs of leakage.[3]

• Disposal Request: Once the container is full or ready for disposal, contact your institution's Environmental Health and Safety (EH&S) department to arrange for pickup.[1] Do not attempt to dispose of this chemical down the drain or in regular trash.[6]

Quantitative Data for Hazardous Waste Accumulation

The following table summarizes the key quantitative limits for storing hazardous waste in a Satellite Accumulation Area, based on general laboratory safety guidelines.

Parameter	Limit	Citation
Maximum Hazardous Waste Volume	55 gallons	[1]
Maximum Acutely Toxic Waste (P-list)	1 quart (liquid) or 1 kilogram (solid)	[1]
Maximum Storage Time for a Full Container	3 calendar days for removal after being filled	[3]
Maximum Storage Time for a Partially Filled Container	Up to 12 months from the initial accumulation date	[1]

Experimental Protocols

While no experimental protocols for the disposal of 24-Methylenecycloartanone were found, the general procedure for preparing chemical waste for disposal is as follows:

• Waste Collection: Collect the waste 24-Methylenecycloartanone in a designated, compatible container. This includes pure compound, contaminated materials (e.g., gloves, absorbent pads), and solutions.

• Container Management: Ensure the waste container is in good condition, properly labeled, and kept closed.

• Documentation: Maintain a log of the waste generated, including the chemical name, quantity, and date.

• EH&S Coordination: Follow your institution's specific procedures for requesting a hazardous waste pickup from the EH&S department.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 24-Methylenecycloartanone.

References

• 1. ehrs.upenn.edu [ehrs.upenn.edu]
• 2. ovid.com [ovid.com]
• 3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 4. EHSO Manual 2025-2026 - Hazardous Waste [labman.ouhsc.edu]
• 5. orf.od.nih.gov [orf.od.nih.gov]
• 6. Hazardous Waste and Disposal - American Chemical Society [acs.org]

Essential Safety and Logistical Information for Handling 24-Methylenecycloartanone

Chemical and Physical Properties

Limited quantitative data is available for 24-Methylenecycloartanone. The table below summarizes the accessible information.

Property	Value	Source
Molecular Formula	C₃₁H₅₀O	ChemSrc
Molecular Weight	438.73 g/mol	ChemSrc
Physical State	Solid Powder	CymitQuimica[1]
Boiling Point	510.4°C at 760 mmHg	ChemSrc
Flash Point	212.1°C	ChemSrc
Density	1.0 g/cm³	ChemSrc
Hazard Codes	Xi (Irritant)	ChemSrc

Operational Plan for Safe Handling

Given its classification as a potential irritant and its powdered form, the handling of 24-Methylenecycloartanone requires stringent measures to prevent dust generation and exposure.

2.1. Engineering Controls

• Ventilation: All handling of 24-Methylenecycloartanone powder should be conducted in a certified chemical fume hood or a glove box to minimize inhalation exposure.

• Containment: Use of a powder containment balance enclosure is recommended for weighing and aliquoting to prevent the dispersal of dust.

2.2. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 24-Methylenecycloartanone:

PPE Category	Specification	Rationale
Hand Protection	Nitrile or neoprene gloves	To prevent skin contact with the irritant powder.
Eye Protection	ANSI Z87.1-compliant safety glasses or goggles	To protect eyes from dust particles.
Body Protection	A fully buttoned laboratory coat	To protect skin and clothing from contamination.
Respiratory Protection	A NIOSH-approved respirator with a particulate filter (e.g., N95) may be necessary if there is a risk of aerosolization outside of a fume hood.	To prevent inhalation of the irritant powder.

2.3. Hygiene Measures

• Avoid eating, drinking, or smoking in areas where 24-Methylenecycloartanone is handled.

• Wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.

• Remove contaminated clothing immediately and launder it before reuse.

2.4. Experimental Workflow Diagram

References

• 1. 24-Methylenecycloartanone | CymitQuimica [cymitquimica.com]